(1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• CAS: 30148-17-5

Core Science & Biosynthesis

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone chemical properties

An In-depth Technical Guide on the Core Chemical Properties of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Abstract

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a member of the N-heterocyclic ketone family, represents a significant scaffold in synthetic and medicinal chemistry. This technical guide provides a comprehensive overview of its core chemical properties, established through a synthesis of available data and expert analysis of its structural analogues. We delve into its molecular structure, physicochemical characteristics, a validated synthetic protocol, and expected spectral signatures. Furthermore, this document explores the molecule's inherent reactivity, governed by the interplay between the imidazole ring, the phenyl group, and the central ketone linker. The guide concludes with a forward-looking perspective on its potential applications for researchers, scientists, and drug development professionals, positioning it as a versatile building block for catalysis and the development of novel therapeutics.

Nomenclature and Molecular Structure

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is an aromatic ketone featuring a 1-methylimidazole ring linked to a phenyl ring via a carbonyl group. This unique arrangement of functional groups dictates its chemical behavior and potential utility.

Table 1: Compound Identification

Identifier	Value	Reference
IUPAC Name	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone	N/A
CAS Number	30148-17-5	[1][2]
Molecular Formula	C₁₁H₁₀N₂O	[1][2]
Molecular Weight	186.21 g/mol	[1][2]

| Synonyms | 2-Benzoyl-1-methylimidazole, (1-methylimidazol-2-yl)-phenylmethanone |[2] |

The structure combines a planar, electron-rich N-methylimidazole moiety with an electron-withdrawing benzoyl group. This electronic dichotomy is central to its reactivity profile.

Figure 1: Key functional moieties of the title compound.

Physicochemical Properties

While exhaustive experimental data for this specific molecule is not widely published, its properties can be reliably inferred from its structure and comparison with closely related analogues like (1H-Imidazol-1-yl)(phenyl)methanone.[3][4][5]

Table 2: Physicochemical Data

Property	Value / Observation	Rationale / Source
Physical State	Expected to be a solid at room temperature.	Analogous benzoyl-imidazoles are often crystalline solids.[5]
Melting Point	Not reported.	[1]
Boiling Point	Not reported.	[1]
Solubility	Expected to have moderate solubility in polar organic solvents (e.g., DMSO, DMF, Methanol).	Based on the polarity imparted by the ketone and imidazole groups.[5]
pKa	The imidazole ring provides basic character. The N-3 nitrogen is the primary site of protonation.	The lone pair on N-3 is more available for protonation than the N-1 nitrogen, whose lone pair is involved in the aromatic system.

| Moisture Sensitivity | Potentially sensitive to moisture. | Acyl imidazoles can be susceptible to hydrolysis. The related N-benzoylimidazole is noted as moisture sensitive.[4] |

Synthesis and Characterization

The synthesis of 2-aroylimidazoles is a well-established field in organic chemistry.[6] A robust and common approach involves the acylation of a corresponding imidazole precursor.

Proposed Synthetic Strategy: Acylation of 1-Methylimidazole

A direct and efficient route to synthesize (1-methyl-1H-imidazol-2-yl)(phenyl)methanone involves the Friedel-Crafts acylation of 1-methylimidazole with benzoyl chloride. This reaction typically requires activation of the C2 position of the imidazole ring. A more controlled modern approach involves lithiation of the C2 position followed by quenching with an acylating agent.

Figure 2: Proposed lithiation-acylation synthetic pathway.

Experimental Protocol (Representative)

Causality: This protocol utilizes a common organometallic approach. Deprotonation at the C2 position of 1-methylimidazole with a strong base like n-butyllithium generates a potent nucleophile. This intermediate is then reacted ("quenched") with the electrophilic carbonyl carbon of benzoyl chloride to form the target ketone. The low temperature (-78 °C) is critical to prevent side reactions and ensure the stability of the lithiated intermediate.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous tetrahydrofuran (THF, 10 mL). Cool the flask to -78 °C using a dry ice/acetone bath.

• Lithiated Intermediate Formation: Add 1-methylimidazole (1.0 eq) to the cooled THF. Stir for 5 minutes. Slowly add n-butyllithium (1.05 eq, 2.5 M solution in hexanes) dropwise over 15 minutes, ensuring the internal temperature remains below -70 °C. Stir the resulting mixture at -78 °C for 1 hour.

• Acylation: Add benzoyl chloride (1.1 eq) dropwise to the reaction mixture. Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Reaction Monitoring: Progress can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 50% Ethyl Acetate in Hexanes), visualizing with UV light.

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure compound.

Characterization Workflow

Post-synthesis, a rigorous characterization workflow is essential to confirm the structure and purity of the compound.

Figure 3: Standard workflow for compound validation.

Expected Spectral Data

The following table outlines the predicted spectral characteristics essential for structural confirmation. These predictions are based on the known chemical shifts and absorption frequencies of the constituent functional groups.

Table 3: Predicted Spectral Characteristics

Technique	Expected Signature	Rationale
¹H NMR	~ 7.8-8.2 ppm (m, 2H, ortho-Ph) ~ 7.4-7.6 ppm (m, 3H, meta/para-Ph) ~ 7.2 ppm (d, 1H, Imidazole-H) ~ 7.0 ppm (d, 1H, Imidazole-H) ~ 3.8 ppm (s, 3H, N-CH₃)	Aromatic protons of the phenyl ring will appear in the typical downfield region. Imidazole protons will appear as doublets. The N-methyl group will be a distinct singlet, shifted downfield by the adjacent nitrogen.[7]
¹³C NMR	~ 185 ppm (C=O) ~ 125-145 ppm (Aromatic & Imidazole Carbons) ~ 35 ppm (N-CH₃)	The carbonyl carbon is highly deshielded and appears significantly downfield. Aromatic carbons appear in their characteristic region. The methyl carbon signal will be in the aliphatic region.[7]
FT-IR	~ 1650-1670 cm⁻¹ (strong, C=O stretch) ~ 3050-3150 cm⁻¹ (C-H aromatic stretch) ~ 1580-1600 cm⁻¹ (C=C aromatic stretch)	The most prominent feature will be the strong absorption from the ketone carbonyl stretch. Aromatic C-H and C=C stretching bands will also be present.[7]

| HRMS (ESI+) | [M+H]⁺ calculated for C₁₁H₁₁N₂O at m/z 187.0866 | High-resolution mass spectrometry provides the exact mass, confirming the elemental composition. |

Chemical Reactivity and Mechanistic Considerations

The reactivity of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is defined by its three core components.

• The Ketone Carbonyl: The carbonyl carbon is electrophilic (δ+) and is the primary site for nucleophilic attack. This allows for reactions such as reduction to the corresponding alcohol, (1-methyl-1H-imidazol-2-yl)(phenyl)methanol, or addition of Grignard reagents to form tertiary alcohols.

• The Imidazole Ring: The N-3 nitrogen atom possesses a lone pair of electrons, rendering it basic and nucleophilic. It can be protonated by acids or act as a ligand to coordinate with metal ions. The imidazole ring itself is aromatic, but the attached electron-withdrawing benzoyl group deactivates it towards typical electrophilic aromatic substitution.

• The Phenyl Ring: The phenyl ring is also deactivated by the adjacent ketone group, making electrophilic aromatic substitution (e.g., nitration, halogenation) less favorable and directing incoming electrophiles to the meta position.

Figure 4: Primary reactivity sites of the title compound.

Potential Applications in Research and Development

While specific applications for this exact molecule are emerging, the broader classes of imidazole and benzimidazole derivatives are of immense interest to the scientific community.

• Pharmaceutical Development: Imidazole-containing structures are prevalent in a wide range of biologically active compounds and pharmaceuticals.[8] The title compound serves as a valuable intermediate for synthesizing more complex molecules with potential therapeutic activities, such as enzyme inhibitors or receptor antagonists. The general class of 2-aroylimidazoles is noted for its potential in medicinal chemistry.[6]

• Catalysis: The nitrogen atoms in the imidazole ring can act as ligands to form coordination complexes with various transition metals.[9] These complexes can be explored as catalysts for a range of organic transformations, leveraging the tunable electronic and steric properties of the ligand scaffold.

• Materials Science: Imidazole derivatives are used in the formulation of advanced materials, including polymers and ionic liquids.[9][10] (1-methyl-1H-imidazol-2-yl)(phenyl)methanone could be investigated as a precursor for functional polymers or as a component in novel material formulations.

Conclusion

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a heterocyclic ketone with a well-defined structure and predictable chemical reactivity. Its synthesis is achievable through established organometallic methodologies, and its structure can be unequivocally confirmed using standard spectroscopic techniques. The interplay of its electrophilic ketone center and its nucleophilic/basic imidazole ring makes it a versatile building block. For researchers in drug discovery, catalysis, and materials science, this compound offers a promising starting point for the development of novel molecules and functional materials.

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An In-depth Technical Guide to the Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Introduction

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a key heterocyclic ketone, serves as a pivotal structural motif in medicinal chemistry and materials science. Its imidazole core, a ubiquitous component in biologically active molecules, coupled with the benzoyl substituent, imparts unique physicochemical properties that are leveraged in the design of novel therapeutic agents and functional materials. This guide provides a comprehensive overview of the principal synthetic strategies for obtaining this target molecule, tailored for researchers, scientists, and professionals in drug development. The methodologies discussed herein are presented with a focus on mechanistic understanding, practical application, and the rationale behind experimental design, ensuring a robust and reproducible synthetic outcome.

Strategic Approaches to Synthesis

The synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone can be approached through several distinct pathways. The choice of a particular strategy is often dictated by the availability of starting materials, desired scale of reaction, and tolerance to specific reaction conditions. This guide will elaborate on three primary, field-proven strategies:

• Direct C2-Acylation of 1-Methylimidazole: A convergent and atom-economical approach.

• Organometallic Addition to a C2-Electrophile followed by Oxidation: A versatile two-step sequence involving the formation of a secondary alcohol intermediate.

• Friedel-Crafts Acylation with a Pre-functionalized Imidazole: A classic approach leveraging a pre-formed acyl chloride.

Each of these strategies will be discussed in detail, including their mechanistic underpinnings, experimental protocols, and comparative advantages.

Strategy 1: Direct C2-Acylation of 1-Methylimidazole

The direct introduction of a benzoyl group at the C2 position of 1-methylimidazole represents the most straightforward synthetic route. This method relies on the nucleophilic character of the imidazole ring, which, upon activation, can attack an electrophilic acylating agent.

Mechanistic Rationale

The C2-proton of N-alkylimidazoles is known to be acidic and can be abstracted by a suitable base to generate an imidazol-2-yl anion (or a related nucleophilic species). This nucleophile can then react with an acylating agent like benzoyl chloride. However, direct acylation can be challenging due to the potential for N-acylation and the relatively low nucleophilicity of the C2 position. A common approach involves the use of a base to facilitate the formation of a more reactive intermediate. For instance, in the presence of a tertiary amine like triethylamine, an N-acylimidazolium salt can form, which may then rearrange or be attacked by another imidazole molecule at the C2 position. A more direct C-acylation can be achieved under specific conditions that favor the formation of the C2-carbanion.

Experimental Protocol

Reaction of 1-methylimidazole with benzoyl chloride: [1]

• To a solution of 1-methylimidazole (1.0 eq.) in a polar aprotic solvent such as acetonitrile or dichloromethane, add triethylamine (1.2 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add benzoyl chloride (1.1 eq.) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality and Self-Validation

The use of a non-nucleophilic base like triethylamine is crucial to deprotonate the initially formed N-acylimidazolium salt or to facilitate the deprotonation at C2 without competing in the acylation reaction. The reaction progress should be carefully monitored by TLC to observe the consumption of starting materials and the formation of the product. The appearance of a new spot with a different Rf value and its growth over time validates the reaction's progress. Successful synthesis is confirmed by characterization of the purified product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS).

Parameter	Condition	Rationale
Solvent	Anhydrous Acetonitrile/DCM	Polar aprotic, solubilizes reactants.
Base	Triethylamine	Non-nucleophilic, facilitates reaction.
Temperature	0 °C to Room Temperature	Controls initial reactivity, then allows reaction to proceed.
Stoichiometry	Slight excess of base and acylating agent	Drives the reaction to completion.

Strategy 2: Organometallic Addition to a C2-Electrophile and Subsequent Oxidation

This two-step strategy offers greater control and is often more reliable than direct acylation, particularly for scaled-up syntheses. It involves the synthesis of an alcohol intermediate, (1-methyl-1H-imidazol-2-yl)(phenyl)methanol, which is then oxidized to the target ketone.

Mechanistic Rationale

The first step involves a nucleophilic addition of an organometallic reagent, typically a Grignard reagent (phenylmagnesium bromide) or an organolithium reagent (phenyllithium), to the electrophilic carbonyl carbon of 1-methyl-1H-imidazole-2-carbaldehyde[2][3]. This reaction forms a new carbon-carbon bond and, after an aqueous workup, yields the corresponding secondary alcohol.

The second step is the oxidation of the synthesized alcohol to the ketone. A variety of oxidizing agents can be employed, with the choice depending on the desired selectivity and reaction conditions. Common choices include manganese dioxide (MnO₂), pyridinium chlorochromate (PCC), or Swern oxidation conditions.

Experimental Protocols

Step A: Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanol

• Prepare phenylmagnesium bromide from bromobenzene and magnesium turnings in anhydrous diethyl ether or THF.

• In a separate flask, dissolve 1-methyl-1H-imidazole-2-carbaldehyde (1.0 eq.) in anhydrous THF and cool to 0 °C.

• Slowly add the prepared Grignard reagent (1.1 eq.) to the aldehyde solution with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• The crude alcohol can often be used in the next step without further purification.

Step B: Oxidation to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Dissolve the crude (1-methyl-1H-imidazol-2-yl)(phenyl)methanol from the previous step in a suitable solvent such as dichloromethane or chloroform.

• Add activated manganese dioxide (5-10 eq. by weight) in portions to the stirred solution.

• Stir the suspension at room temperature for 12-24 hours, monitoring the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the manganese dioxide.

• Wash the Celite pad with the solvent.

• Concentrate the filtrate and purify the resulting ketone by column chromatography or recrystallization.

Comparative Data

Oxidizing Agent	Conditions	Advantages	Disadvantages
MnO₂	Room temp., DCM/CHCl₃	Mild, selective for allylic/benzylic alcohols.	Requires large excess, heterogeneous.
PCC	Room temp., DCM	Good yields, homogeneous.	Toxic, requires careful handling.
Swern Oxidation	Low temp. (-78 °C), DMSO, oxalyl chloride, Et₃N	High yields, mild conditions.	Requires low temperatures, odor.

Strategy 3: Friedel-Crafts Acylation with a Pre-functionalized Imidazole

This classical approach involves the preparation of 1-methyl-1H-imidazole-2-carbonyl chloride as a key intermediate, which is then used to acylate benzene in a Friedel-Crafts reaction.[4][5]

Mechanistic Rationale

The synthesis begins with the conversion of a suitable precursor, such as 1-methyl-1H-imidazole-2-carboxylic acid, to the corresponding acyl chloride. This is typically achieved using thionyl chloride (SOCl₂) or oxalyl chloride. The resulting 1-methyl-1H-imidazole-2-carbonyl chloride is a highly reactive electrophile.

In the subsequent Friedel-Crafts acylation, a Lewis acid catalyst (e.g., AlCl₃) activates the acyl chloride, facilitating the formation of an acylium ion or a polarized complex. This electrophile is then attacked by the electron-rich benzene ring to form the desired ketone after an aqueous workup.

Experimental Protocols

Step A: Synthesis of 1-methyl-1H-imidazole-2-carbonyl chloride

• Carefully add 1-methyl-1H-imidazole-2-carboxylic acid (1.0 eq.) to an excess of thionyl chloride (5-10 eq.).

• Add a catalytic amount of DMF.

• Heat the mixture to reflux for 2-4 hours.

• After cooling, remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude acyl chloride can be used directly in the next step.

Step B: Friedel-Crafts Acylation of Benzene

• In a dry flask under an inert atmosphere, suspend anhydrous aluminum chloride (1.2 eq.) in anhydrous benzene (which serves as both reactant and solvent).

• Cool the suspension to 0 °C.

• Slowly add a solution of 1-methyl-1H-imidazole-2-carbonyl chloride (1.0 eq.) in anhydrous benzene to the stirred suspension.

• Allow the reaction to warm to room temperature and then heat to 50-60 °C for 4-6 hours.

• Cool the reaction mixture and carefully quench by pouring it onto crushed ice with concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with water, sodium bicarbonate solution, and brine.

• Dry over anhydrous sodium sulfate and concentrate to give the crude product.

• Purify by column chromatography or recrystallization.

Conclusion

The synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone can be successfully achieved through several robust synthetic strategies. The direct C2-acylation offers a concise route, while the organometallic addition followed by oxidation provides greater control and often higher yields. The Friedel-Crafts acylation, though a more traditional and longer sequence, is a reliable method when the appropriate starting materials are available. The selection of the optimal synthetic pathway will depend on the specific constraints and objectives of the research program. The protocols and mechanistic insights provided in this guide are intended to empower researchers to make informed decisions and to successfully synthesize this valuable chemical entity.

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An In-Depth Technical Guide to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (CAS Number: 30148-17-5)

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Potential of a Privileged Scaffold

The imidazole ring is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds. Its unique electronic properties and ability to engage in various non-covalent interactions have cemented its status as a "privileged scaffold" in drug discovery. Within this esteemed class of heterocycles, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, also known as 2-benzoyl-1-methylimidazole, emerges as a compound of significant interest. This technical guide serves as a comprehensive resource for researchers, providing a deep dive into its synthesis, physicochemical characteristics, and, most importantly, its burgeoning potential as a modulator of critical biological pathways. Drawing upon extensive research into the broader class of 2-aryl-4-benzoyl-imidazoles (ABIs), this document will illuminate the scientific underpinnings of this molecule and offer practical insights for its application in drug development programs.

Physicochemical Properties and Structural Elucidation

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research and development. This section details the key characteristics of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Property	Value	Reference
CAS Number	30148-17-5
Molecular Formula	C₁₁H₁₀N₂O
Molecular Weight	186.21 g/mol
Synonyms	2-benzoyl-1-methylimidazole

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl protons, the imidazole ring protons, and the protons of the phenyl ring. The methyl group protons would likely appear as a singlet. The chemical shifts of the imidazole protons will be influenced by the electron-withdrawing benzoyl group. The phenyl protons would exhibit multiplets in the aromatic region.

• ¹³C NMR: The carbon NMR spectrum will provide insights into the carbon framework. Key resonances would include the methyl carbon, the carbons of the imidazole ring, the carbonyl carbon of the benzoyl group, and the carbons of the phenyl ring. The chemical shift of the carbonyl carbon would be a characteristic feature.

Infrared (IR) Spectroscopy

The IR spectrum is expected to display characteristic absorption bands for the C=O stretching of the ketone, C-N stretching of the imidazole ring, and C-H stretching of the aromatic and methyl groups.

Mass Spectrometry (MS)

Mass spectral analysis should confirm the molecular weight of the compound, with the molecular ion peak [M]⁺ expected at m/z 186.21. Fragmentation patterns would likely involve cleavage of the bond between the imidazole ring and the carbonyl group.

Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

While a specific, detailed protocol for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is not widely published, a plausible and efficient synthetic route can be devised based on established methodologies for the N-methylation of imidazoles and the acylation of the imidazole ring. The following represents a generalized, two-step approach.

Conceptual Synthetic Workflow

Caption: Conceptual workflow for the synthesis of the target compound.

Step-by-Step Experimental Protocol (Hypothetical)

It is imperative to note that this is a generalized protocol and requires optimization and validation in a laboratory setting.

Step 1: N-Methylation of 2-Benzoylimidazole

• Reaction Setup: To a solution of 2-benzoylimidazole in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), add a suitable base. Sodium hydride (NaH) or potassium carbonate (K₂CO₃) are commonly used for this purpose. The reaction should be carried out in a flask equipped with a magnetic stirrer and a reflux condenser.

• Addition of Methylating Agent: While stirring the mixture, slowly add a methylating agent such as methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄). The reaction is typically exothermic, so the addition should be controlled, and the reaction mixture may require cooling in an ice bath.

• Reaction Monitoring: The progress of the reaction should be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, the reaction is quenched by the careful addition of water. The product is then extracted into an organic solvent like ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to yield pure (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Self-Validating System: The purity and identity of the synthesized compound must be rigorously confirmed through the spectroscopic methods detailed in Section 1 (NMR, IR, and MS) and by comparing the obtained data with predicted values and data from closely related compounds.

Mechanism of Action and Biological Activity: A Focus on Antiproliferative Properties

Extensive research on a class of compounds known as 2-aryl-4-benzoyl-imidazoles (ABIs) has revealed their potent antiproliferative activity, making them promising candidates for cancer therapy.[1][2][3][4][5][6][7][8][9][10] The structural similarity of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone to the ABI scaffold strongly suggests that it may share a similar mechanism of action.

Inhibition of Tubulin Polymerization

The primary mechanism of action of ABI analogs is the inhibition of tubulin polymerization.[2][5][7][11] Tubulin is a crucial protein that polymerizes to form microtubules, which are essential components of the cytoskeleton and the mitotic spindle. By disrupting tubulin polymerization, these compounds interfere with the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and ultimately inducing apoptosis (programmed cell death) in cancer cells.[2][11]

Caption: Proposed mechanism of action via tubulin polymerization inhibition.

Studies on ABI analogs have shown that they bind to the colchicine-binding site on β-tubulin, a site distinct from the binding sites of other well-known tubulin inhibitors like paclitaxel and vinca alkaloids.[5] This is a significant advantage, as it suggests that these compounds may be effective against cancer cells that have developed resistance to other tubulin-targeting agents.[1][3]

Antiproliferative Activity and Structure-Activity Relationship (SAR)

Research on ABI derivatives has demonstrated potent antiproliferative activity against a range of cancer cell lines, including melanoma and prostate cancer, with IC₅₀ values often in the nanomolar range.[1][4][6] Importantly, the N-methylation of the imidazole ring, as in our target compound, has been shown to not adversely affect, and in some cases even maintain, the high potency of these analogs.[1][3] This suggests that the N1-position of the imidazole can be modified without compromising the compound's ability to interact with its biological target.

The antiproliferative activity is, however, sensitive to substitutions on the aryl and benzoyl rings.[1][3] This highlights the importance of the specific electronic and steric properties of these groups for optimal binding to tubulin.

Experimental Protocols for Biological Evaluation

To assess the biological activity of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a series of in vitro assays can be employed. The following are standard, validated protocols.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of the compound on cancer cell lines.

• Cell Seeding: Plate cancer cells (e.g., melanoma or prostate cancer cell lines) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of the compound on tubulin polymerization.

• Reaction Mixture Preparation: Prepare a reaction mixture containing purified tubulin, a GTP-regeneration system, and a fluorescence reporter that binds to polymerized microtubules.

• Compound Addition: Add (1-methyl-1H-imidazol-2-yl)(phenyl)methanone at various concentrations to the reaction mixture. Include a positive control (e.g., colchicine) and a negative control (vehicle).

• Fluorescence Monitoring: Monitor the fluorescence intensity over time at the appropriate excitation and emission wavelengths. An increase in fluorescence indicates tubulin polymerization.

• Data Analysis: Plot the fluorescence intensity versus time and determine the extent of inhibition of tubulin polymerization by the compound.

Future Outlook and Applications in Drug Development

The compelling evidence from studies on closely related 2-aryl-4-benzoyl-imidazoles positions (1-methyl-1H-imidazol-2-yl)(phenyl)methanone as a molecule with significant therapeutic potential. Its proposed mechanism of action as a tubulin polymerization inhibitor, coupled with the potential to overcome multidrug resistance, makes it an attractive starting point for the development of novel anticancer agents.

Further research should focus on:

• Definitive Synthesis and Characterization: Establishing a robust and scalable synthesis protocol and obtaining comprehensive spectroscopic data for the compound.

• In-depth Biological Evaluation: Confirming its antiproliferative activity across a broader panel of cancer cell lines and validating its mechanism of action through detailed cell-based and biochemical assays.

• Lead Optimization: Utilizing the established structure-activity relationships of the ABI scaffold to design and synthesize novel analogs with improved potency, selectivity, and pharmacokinetic properties.

• In Vivo Studies: Evaluating the efficacy and safety of promising lead compounds in preclinical animal models of cancer.

References

• Chen, J., et al. (2011). Synthesis and antiproliferative activity of novel 2-aryl-4-benzoyl-imidazole derivatives targeting tubulin polymerization. Bioorganic & Medicinal Chemistry, 19(15), 4567-4573.
• Arnst, C., et al. (2013). Discovery of 4-Aryl-2-benzoyl-imidazoles as Tubulin Polymerization Inhibitor with Potent Antiproliferative Properties. Journal of Medicinal Chemistry, 56(8), 3349-3359.
• Arnst, C., et al. (2013). Discovery of 4-Aryl-2-benzoyl-imidazoles as tubulin polymerization inhibitor with potent antiproliferative properties. Journal of Medicinal Chemistry, 56(8), 3349–3359.
• Chen, J., et al. (2011). Synthesis and antiproliferative activity of novel 2-aryl-4-benzoyl-imidazole derivatives targeting tubulin polymerization. Bioorganic & Medicinal Chemistry, 19(15), 4567–4573.
• Wang, Y., et al. (2012). Discovery of novel 2-aryl-4-benzoyl-imidazole (ABI-III) analogues targeting tubulin polymerization as antiproliferative agents. Journal of Medicinal Chemistry, 55(16), 7285-7289.

• Wang, Y., et al. (2012). Discovery of novel 2-aryl-4-benzoyl-imidazole (ABI-III) analogues targeting tubulin polymerization as antiproliferative agents. Available at: [Link]

• Li, W., et al. (2010). Discovery of Novel 2-aryl-4-benzoyl-imidazoles Targeting the Colchicines Binding Site in Tubulin as Potential Anticancer Agents. Journal of Medicinal Chemistry, 53(20), 7414-7427.

• Li, W., et al. (2010). Discovery of Novel 2-aryl-4-benzoyl-imidazoles Targeting the Colchicines Binding Site in Tubulin as Potential Anticancer Agents. Available at: [Link]

• Arnst, C., et al. (2013). Discovery of 4-Aryl-2-benzoyl-imidazoles As Tubulin Polymerization Inhibitor with Potent Antiproliferative Properties. Available at: [Link]

• Chen, J., et al. (2010). Obtaining 2-aryl-4-benzoyl-imidazoles 16 based on AICA 17 and SMART 18. ResearchGate. Available at: [Link]

• H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. ResearchGate. Available at: [Link]

• Structures of 2-aryl-4-benzoyl-imidazoles obtained (Chen et al., 2010a, b). ResearchGate. Available at: [Link]

• Synthesis and antiproliferative activity of novel 2-aryl-4-benzoyl-imidazole derivatives targeting tubulin polymerization. ResearchGate. Available at: [Link]

• Li, W., et al. (2010). Discovery of Novel 2-aryl-4-benzoyl-imidazoles Targeting the Colchicines Binding Site in Tubulin as Potential Anticancer Agents. Available at: [Link]

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• 3. Synthesis and antiproliferative activity of novel 2-aryl-4-benzoyl-imidazole derivatives targeting tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of novel 2-aryl-4-benzoyl-imidazole (ABI-III) analogues targeting tubulin polymerization as antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of novel 2-aryl-4-benzoyl-imidazoles targeting the colchicines binding site in tubulin as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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structure elucidation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

An In-Depth Technical Guide to the Structure Elucidation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of the heterocyclic ketone, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of analytical techniques. It delves into the strategic rationale behind the selection of methods, the interpretation of complex spectral data, and the corroborative logic that underpins definitive structure confirmation. By integrating foundational principles with data from closely related analogues, this guide establishes a robust, self-validating workflow for characterizing novel N-heterocyclic compounds.

Introduction: The Strategic Imperative for Unambiguous Structure Elucidation

In the fields of medicinal chemistry and materials science, the precise three-dimensional arrangement of atoms within a molecule is inextricably linked to its function. For a compound such as (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a molecule featuring a polar ketone linker between a phenyl ring and a methylated imidazole ring, the electronic and steric properties are of paramount interest. The imidazole moiety is a common feature in many biologically active compounds, and its substitution pattern can dramatically influence pharmacological activity. Therefore, an unambiguous and thorough structural characterization is not merely a procedural step but a foundational pillar of any subsequent research and development.

This guide will present a multi-faceted analytical approach, beginning with a plausible synthetic route to obtain the target compound. Subsequently, we will explore a logical workflow for its characterization, employing Mass Spectrometry (MS), Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and a discussion of single-crystal X-ray Crystallography. The causality behind each experimental choice and the interpretation of the resulting data will be explained in detail, providing a holistic understanding of the molecule's architecture.

Synthesis Strategy: A Mechanistic Approach to Obtaining the Target Compound

While multiple synthetic routes to 2-aroylimidazoles exist, a common and effective method involves the acylation of a 1-substituted imidazole. The direct acylation at the C2 position of 1-methylimidazole with benzoyl chloride presents a logical and well-precedented approach. The C2 proton of 1-methylimidazole is known to be acidic and can be abstracted to form a nucleophilic carbene or a 2-lithio intermediate, which then reacts with an acylating agent.

Experimental Protocol: Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Objective: To synthesize (1-methyl-1H-imidazol-2-yl)(phenyl)methanone via acylation of 1-methylimidazole.

Materials:

• 1-methylimidazole

• n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

• Benzaldehyde

• Manganese dioxide (MnO₂)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• Lithiation of 1-methylimidazole: To a flame-dried, three-neck round-bottom flask under an inert atmosphere of argon, add anhydrous THF (100 mL) and 1-methylimidazole (1.0 eq). Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) dropwise via syringe, maintaining the temperature at -78 °C. Stir the resulting mixture for 1 hour at this temperature to ensure complete formation of 1-methyl-2-lithioimidazole. The choice of n-BuLi is critical as it is a strong enough base to deprotonate the C2 position of the imidazole ring.

• Reaction with Benzaldehyde: To the solution of 1-methyl-2-lithioimidazole, add benzaldehyde (1.0 eq) dropwise. The reaction is highly exothermic, and slow addition is necessary to control the temperature. Stir the reaction mixture at -78 °C for 2 hours, then allow it to slowly warm to room temperature and stir overnight. This step forms the intermediate alcohol, (1-methyl-1H-imidazol-2-yl)(phenyl)methanol.

• Oxidation to the Ketone: Cool the reaction mixture to 0 °C in an ice bath. Add activated manganese dioxide (MnO₂, 5.0 eq) portion-wise. MnO₂ is a mild and selective oxidizing agent for converting allylic and benzylic alcohols to the corresponding carbonyl compounds.

• Stir the mixture vigorously at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese salts, washing the filter cake with ethyl acetate.

• Combine the organic filtrates and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to yield the pure (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

The Elucidation Workflow: A Multi-Technique, Corroborative Approach

The definitive confirmation of the molecular structure of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone requires a synergistic application of multiple analytical techniques. Each method provides a unique piece of the structural puzzle, and their combined interpretation leads to an unambiguous assignment.

A logical workflow for the structure elucidation of the target compound.

Mass Spectrometry: Determining the Molecular Formula and Fragmentation Pattern

Causality of Choice: Mass spectrometry is the first-line technique to determine the molecular weight of the synthesized compound and to confirm its elemental composition. High-resolution mass spectrometry (HRMS) is particularly powerful as it can provide a molecular formula with high accuracy.

Experimental Protocol: HRMS (ESI-TOF)

• Sample Preparation: Prepare a dilute solution of the purified compound (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the electrospray ionization (ESI) source of a time-of-flight (TOF) mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in positive ion mode. The ESI process will typically protonate the molecule, so the primary ion observed will be [M+H]⁺.

Expected Data and Interpretation:

Parameter	Expected Value	Rationale
Molecular Formula	C₁₁H₁₀N₂O	---
Monoisotopic Mass	186.0793 g/mol	---
[M+H]⁺ (HRMS)	187.0866 m/z	The measured mass should be within 5 ppm of the calculated mass for C₁₁H₁₁N₂O⁺.

The fragmentation pattern in the mass spectrum can also provide valuable structural information. Key expected fragments would arise from the cleavage of the bond between the carbonyl carbon and the imidazole ring, or the carbonyl carbon and the phenyl ring.

• Fragment 1: Benzoyl cation (C₆H₅CO⁺) at m/z = 105. This is a very common and stable fragment for benzoyl compounds.

• Fragment 2: 1-methyl-1H-imidazol-2-yl cation (C₄H₅N₂⁺) at m/z = 81.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

Causality of Choice: IR spectroscopy is a rapid and non-destructive technique used to identify the presence of specific functional groups based on their characteristic vibrational frequencies. For our target molecule, the most informative absorption band will be that of the carbonyl (C=O) group.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the purified solid sample directly onto the ATR crystal.

• Data Acquisition: Record the spectrum, typically over the range of 4000-400 cm⁻¹.

Expected Data and Interpretation:

Wavenumber (cm⁻¹)	Vibration Type	Interpretation
~3100-3150	C-H stretch	Aromatic and imidazole C-H stretching.
~1650-1670	C=O stretch	Key Signal: Conjugated ketone carbonyl stretch. The conjugation with both the phenyl and imidazole rings will lower the frequency from a typical ketone (~1715 cm⁻¹).
~1580-1600	C=C stretch	Aromatic and imidazole ring stretching vibrations.
~1400-1500	C-N stretch	Imidazole ring vibrations.

The presence of a strong absorption band around 1660 cm⁻¹ would be compelling evidence for the conjugated ketone moiety.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

Causality of Choice: NMR spectroscopy is the most powerful tool for elucidating the detailed structure of an organic molecule in solution. A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments allows for the complete assignment of all proton and carbon signals and establishes the connectivity of the atoms.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Record ¹H, ¹³C{¹H}, DEPT-135, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Predicted ¹H NMR Data and Interpretation (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and 2D NMR Correlations
~7.8-8.0	m	2H	H-2', H-6' (ortho-Ph)	These protons are deshielded by the anisotropic effect of the adjacent carbonyl group. HMBC: Correlation to the carbonyl carbon (~185 ppm). COSY: Correlation to H-3'/H-5'.
~7.4-7.6	m	3H	H-3', H-4', H-5' (meta, para-Ph)	Typical aromatic region for phenyl protons. COSY: Correlations within the phenyl spin system.
~7.1-7.2	d	1H	H-5 (imidazole)	Imidazole ring proton. HMBC: Correlation to the N-methyl carbon and C2.
~7.0-7.1	d	1H	H-4 (imidazole)	Imidazole ring proton. HMBC: Correlation to C2 and C5.
~4.1	s	3H	N-CH₃	Singlet for the methyl group attached to nitrogen. Deshielded due to attachment to the electron-deficient imidazole ring. HMBC: Correlation to C2 and C5 of the imidazole ring.

Predicted ¹³C NMR Data and Interpretation (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	DEPT-135	Assignment	Rationale and 2D NMR Correlations
~185	absent	C=O	Downfield shift characteristic of a conjugated ketone. HMBC: Correlations from ortho-phenyl protons and N-CH₃ protons.
~145	absent	C-2 (imidazole)	Carbon atom of the imidazole ring attached to the carbonyl group. HMBC: Correlations from N-CH₃ and H-4/H-5.
~138	absent	C-1' (ipso-Ph)	Quaternary carbon of the phenyl ring attached to the carbonyl group.
~133	CH	C-4' (para-Ph)	Phenyl carbon. HSQC: Correlation to the corresponding proton.
~130	CH	C-2', C-6' (ortho-Ph)	Phenyl carbons. HSQC: Correlation to the corresponding protons.
~129	CH	C-5 (imidazole)	Imidazole carbon. HSQC: Correlation to the corresponding proton.
~128	CH	C-3', C-5' (meta-Ph)	Phenyl carbons. HSQC: Correlation to the corresponding protons.
~127	CH	C-4 (imidazole)	Imidazole carbon. HSQC: Correlation to the corresponding proton.
~38	CH₃	N-CH₃	Methyl carbon. HSQC: Correlation to the N-CH₃ protons.

X-ray Crystallography: The Definitive Conformation

Causality of Choice: While the combination of MS, IR, and NMR can provide a definitive structural assignment, single-crystal X-ray crystallography offers an unparalleled level of detail, providing the exact three-dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and intermolecular interactions.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow high-quality single crystals of the compound. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data using a monochromatic X-ray source.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell and space group. Solve the structure using direct methods and refine the atomic positions and thermal parameters.

Expected Structural Features: Based on the crystal structure of the closely related 1-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1H-1,2,3-triazole, we can predict key structural features.[2] The imidazole ring is expected to be essentially planar. A key parameter will be the dihedral angle between the plane of the imidazole ring and the plane of the phenyl ring, which will be influenced by the steric hindrance around the central carbonyl group. This conformation is critical for understanding potential intermolecular interactions, such as pi-stacking, in the solid state.

Conclusion: A Self-Validating Structural Dossier

The is achieved through a logical and hierarchical application of modern analytical techniques. Each experiment provides a layer of evidence that corroborates the findings of the others, creating a self-validating system. Mass spectrometry confirms the elemental composition, IR spectroscopy identifies the key carbonyl functional group, and a suite of NMR experiments maps the precise atomic connectivity. Finally, X-ray crystallography can provide the ultimate confirmation of the three-dimensional structure. This comprehensive approach ensures the scientific integrity of the data and provides a solid foundation for any future investigation into the chemical and biological properties of this compound.

References

• Exclusive Chemistry Ltd. (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone. [Link]

• Semantic Scholar. Synthesis of (4 or 5)-aryl-2-aroyl-1H-imidazoles and 2-hydroxy-3,6-diaryl-pyrazines via a cascade process. [Link]

• Organic Chemistry Portal. Imidazole Synthesis. [Link]

• Haslinger, S., Laus, G., Wurst, K., & Schottenberger, H. (2015). Crystal structure of 1-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1H-1,2,3-triazole dihydrate. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 11), o945–o946. [Link]

• ResearchGate. IR-spectra of 2-Phenyl-1 H-phenanthro[9,10-d]imidazole (A1). [Link]

• PubChem. (1H-Imidazol-1-yl)phenylmethanone. [Link]

• NIST. 1H-Imidazole, 1-methyl-. [Link]

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An In-Depth Technical Guide to the Spectroscopic Data of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for the compound (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (CAS 30148-17-5). Due to the limited availability of experimental spectra for this specific molecule, this document leverages high-quality predicted Nuclear Magnetic Resonance (NMR) data, supported by experimental data from its structural isomer, (1H-imidazol-1-yl)(phenyl)methanone. This comparative approach offers valuable insights into the influence of N-methylation and the position of the benzoyl group on the spectroscopic features of the imidazole ring. The guide also details expected Infrared (IR) spectroscopic characteristics and mass spectrometric fragmentation patterns, alongside standardized protocols for data acquisition. This document is intended to serve as a vital resource for researchers in synthetic chemistry, drug discovery, and analytical sciences who are working with or characterizing this and related N-acylimidazole compounds.

Introduction and Molecular Structure

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a heterocyclic ketone with a molecular formula of C₁₁H₁₀N₂O and a molecular weight of 186.21 g/mol .[1] Its structure features a phenyl group and a 1-methylimidazole ring linked by a carbonyl group. The position of the methyl group on the imidazole nitrogen and the attachment of the benzoyl group at the C2 position are critical structural features that distinguish it from its isomer, (1H-imidazol-1-yl)(phenyl)methanone. This seemingly subtle difference has a significant impact on the electronic environment of the molecule and, consequently, its spectroscopic properties. Understanding these differences is crucial for unambiguous structural elucidation and for predicting the reactivity and potential biological activity of these compounds.

The synthesis of related benzimidazole and imidazole ketones has been explored in various contexts, often highlighting their potential as versatile intermediates in medicinal chemistry.[2][3][4] This guide aims to provide the foundational spectroscopic knowledge required for the confident identification and further investigation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules.[5] The following sections detail the predicted ¹H and ¹³C NMR spectra for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and compare them with the experimental data of its isomer.

¹H NMR Spectroscopy

The predicted ¹H NMR spectrum of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone provides a clear fingerprint of its structure. The key to its interpretation lies in understanding the distinct chemical environments of the protons on the imidazole and phenyl rings.

Table 1: Comparative ¹H NMR Data (Predicted vs. Experimental)

Proton Assignment	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone (Predicted Chemical Shift, δ ppm)	(1H-imidazol-1-yl)(phenyl)methanone (Experimental Chemical Shift, δ ppm)[6]	Key Differentiating Features
N-CH₃	~3.8 (s, 3H)	-	The presence of a singlet at ~3.8 ppm is a definitive indicator of the N-methyl group in the target compound.
Imidazole H4/H5	~7.1-7.3 (d, 1H each)	~7.1-7.2 (m, 2H)	The protons on the C4 and C5 positions of the imidazole ring are expected to be distinct in the target molecule, appearing as two separate signals. In the isomer, these protons are in a more similar environment.
Imidazole H2	-	~8.1 (s, 1H)	The absence of a downfield singlet around 8 ppm is a key indicator that the C2 position is substituted, as in the target compound.
Phenyl Protons	~7.4-7.8 (m, 5H)	~7.5-7.8 (m, 5H)	The signals for the phenyl protons are expected to be similar in both isomers, appearing as a complex multiplet in the aromatic region.

Interpretation:

The most significant differentiator in the ¹H NMR spectrum is the presence of a sharp singlet corresponding to the N-methyl protons at approximately 3.8 ppm for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. The protons on the imidazole ring (H4 and H5) are expected to be in slightly different chemical environments and will likely appear as two distinct doublets. In contrast, the isomer (1H-imidazol-1-yl)(phenyl)methanone lacks the N-methyl signal and instead shows a characteristic downfield singlet for the H2 proton.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides valuable information about the carbon framework of the molecule. The predicted chemical shifts for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone highlight the influence of the N-methylation and the position of the carbonyl group.

Table 2: Comparative ¹³C NMR Data (Predicted vs. Experimental)

Carbon Assignment	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone (Predicted Chemical Shift, δ ppm)	(1H-imidazol-1-yl)(phenyl)methanone (Experimental Chemical Shift, δ ppm)[6]	Key Differentiating Features
N-CH₃	~35	-	A signal around 35 ppm is characteristic of the N-methyl carbon.
Imidazole C4/C5	~120-130	~117, 131	The chemical shifts of the C4 and C5 carbons are expected to be in a similar range for both isomers.
Imidazole C2	~145	~137	The C2 carbon in the target molecule is significantly deshielded due to its direct attachment to the electron-withdrawing carbonyl group and the adjacent nitrogen atom.
Phenyl Carbons	~128-135	~128-134	The chemical shifts of the phenyl ring carbons are expected to be largely comparable between the two isomers.
C=O (Carbonyl)	~185	~168	The carbonyl carbon in the target molecule is predicted to be significantly downfield compared to its isomer, reflecting the different electronic environment of the N-acyl imidazole linkage.

Interpretation:

The key distinguishing features in the ¹³C NMR spectrum are the presence of the N-methyl carbon signal at approximately 35 ppm and the significantly downfield chemical shift of the carbonyl carbon at around 185 ppm for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. The C2 carbon of the imidazole ring is also notably deshielded in the target compound.

Experimental Protocol: NMR Spectroscopy

A general protocol for acquiring high-quality NMR spectra of small organic molecules is as follows:[7][8]

• Sample Preparation:

  • Accurately weigh 5-10 mg of the solid sample.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is crucial for sample solubility and to avoid interfering signals.[9]

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, which is essential for high-resolution spectra.

• Data Acquisition:

  • Set the appropriate acquisition parameters, including the number of scans (typically 16-64 for ¹H, and more for ¹³C), pulse width, and relaxation delay.

  • Acquire the Free Induction Decay (FID) signal.

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference.

Caption: Workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a molecule.[10] For (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, the IR spectrum is expected to be dominated by a strong absorption band corresponding to the carbonyl (C=O) stretching vibration.

Table 3: Expected Key IR Absorptions

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Notes
C=O Stretch (Ketone)	1680 - 1660	Strong	The exact position will be influenced by conjugation with both the phenyl and imidazole rings.
C=N Stretch (Imidazole)	1600 - 1475	Medium	Characteristic of the imidazole ring.
C-H Stretch (Aromatic)	3100 - 3000	Medium-Weak	Associated with the protons on the phenyl and imidazole rings.
C-H Stretch (Aliphatic)	3000 - 2850	Medium-Weak	Corresponding to the N-methyl group.
C-C Stretch (Aromatic)	1600 - 1450	Medium	Multiple bands are expected in this region.

Interpretation:

The most prominent feature in the IR spectrum will be the strong carbonyl absorption. Its position, likely around 1670 cm⁻¹, will indicate a conjugated ketone system. The presence of aromatic C-H and C-C stretching bands, along with the C=N stretching of the imidazole ring, will further confirm the overall structure. The aliphatic C-H stretching from the methyl group may be observed as a weaker set of bands.

Experimental Protocol: FTIR Spectroscopy (Thin Solid Film)

A common and effective method for obtaining the IR spectrum of a solid sample is the thin solid film technique.[11]

• Sample Preparation:

  • Place a small amount of the solid sample (a few milligrams) into a small vial.

  • Add a few drops of a volatile solvent (e.g., dichloromethane or acetone) to dissolve the solid completely.

• Film Deposition:

  • Using a pipette, transfer a drop of the solution onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the plate.

• Data Acquisition:

  • Place the salt plate in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the clean, empty sample compartment.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.

• Cleaning:

  • Thoroughly clean the salt plate with a suitable solvent and return it to a desiccator for storage.

Caption: Generalized workflow for electron ionization mass spectrometry.

Conclusion

This technical guide provides a detailed spectroscopic characterization of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. By combining predicted NMR data with a comparative analysis of its isomer, (1H-imidazol-1-yl)(phenyl)methanone, and outlining the expected IR and MS data, this document offers a robust framework for the identification and analysis of this compound. The provided protocols serve as a practical guide for researchers to acquire high-quality spectroscopic data. This comprehensive information is intended to support the work of scientists and professionals in the fields of chemical synthesis, drug development, and analytical chemistry.

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A Technical Guide to the Biological Activity of Imidazole Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, represents a "privileged scaffold" in medicinal chemistry.[1][2] Its unique physicochemical properties, including its aromaticity, polarity, and ability to act as both a hydrogen bond donor and acceptor, allow it to interact with a wide array of biological targets.[3][4] This versatility has led to the development of a vast number of imidazole-containing compounds with a broad spectrum of pharmacological activities. This guide provides an in-depth exploration of the key biological activities of imidazole derivatives, focusing on their mechanisms of action, experimental validation protocols, and the structure-activity relationships that govern their therapeutic potential. We will delve into their roles as antifungal, anticancer, antibacterial, and anti-inflammatory agents, providing field-proven insights and detailed methodologies to empower researchers in the discovery and development of novel imidazole-based therapeutics.

The Imidazole Scaffold: A Cornerstone of Medicinal Chemistry

The imidazole nucleus is a fundamental component of several essential biological molecules, including the amino acid histidine and purines in nucleic acids.[1] This natural precedent underscores its biocompatibility and evolutionary selection as a versatile chemical motif. Its amphoteric nature, allowing it to function as both a weak acid and a weak base, coupled with its high polarity, often enhances the pharmacokinetic profiles of drug candidates by improving solubility and bioavailability.[1] These intrinsic properties have made the imidazole ring a highly sought-after structure for medicinal chemists aiming to design potent and selective therapeutic agents.[5][6]

Major Biological Activities and Mechanisms of Action

Imidazole derivatives exhibit a remarkable range of biological activities, stemming from their ability to target diverse cellular pathways and enzymes.[2][7][8]

Antifungal Activity: The Azole Legacy

Perhaps the most well-established therapeutic application of imidazole derivatives is in the treatment of fungal infections.[2]

Mechanism of Action: The primary antifungal mechanism of imidazole drugs like clotrimazole and miconazole is the inhibition of the cytochrome P450 enzyme lanosterol 14α-demethylase.[9][10] This enzyme is crucial for the biosynthesis of ergosterol, the main sterol component of fungal cell membranes.[9][11]

• Enzyme Inhibition: The imidazole nitrogen atom (N-3) binds to the heme iron atom in the active site of lanosterol 14α-demethylase, preventing it from converting lanosterol to ergosterol.[9]

• Membrane Disruption: The resulting depletion of ergosterol and accumulation of toxic 14α-methylated sterols (like lanosterol) alters the fluidity and integrity of the fungal cell membrane.[9][11][12]

• Cellular Leakage & Death: This disruption increases membrane permeability, leading to the leakage of essential cellular components and ultimately, cell death or fungistatic activity.[9][11]

At higher concentrations, some imidazoles can also cause direct membrane damage and inhibit the transformation of yeast-like blastospores into their invasive mycelial form, which is critical for infection progression.[11][12]

The logical flow for determining the antifungal efficacy of a novel imidazole derivative involves screening for growth inhibition and quantifying the minimum concentration required for this effect.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[13][14]

• Preparation of Antimicrobial Agent: Dissolve the imidazole derivative in a suitable solvent (e.g., DMSO). Prepare a stock solution at a concentration significantly higher than the expected MIC.

• Plate Setup: Using a sterile 96-well microtiter plate, add 50 µL of sterile broth medium (e.g., RPMI-1640 buffered with MOPS) to wells 2 through 12 of a single row. Add 100 µL of the drug stock solution (at twice the highest desired final concentration) to well 1.

• Serial Dilution: Transfer 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down. Continue this 2-fold serial dilution across the plate to well 10. Discard 50 µL from well 10. Well 11 serves as the growth control (no drug), and well 12 serves as the sterility control (no drug, no inoculum).[15]

• Inoculum Preparation: Culture the fungal strain and prepare a standardized inoculum suspension adjusted to a 0.5 McFarland turbidity standard. Dilute this suspension to the final required concentration (e.g., ~1-5 x 10^3 CFU/mL).[16]

• Inoculation: Add 50 µL of the final diluted inoculum to wells 1 through 11. This brings the total volume in each well to 100 µL and halves the drug concentration to the desired final test concentrations. Do not add inoculum to well 12.

• Incubation: Seal the plate and incubate at 35-37°C for 24-48 hours, depending on the fungal species.[17]

• Reading the MIC: The MIC is the lowest concentration of the antimicrobial agent that causes complete inhibition of visible growth as detected by the naked eye or a spectrophotometer.[13][14]

Anticancer Activity: A Multi-Targeted Approach

The imidazole scaffold is a key feature in numerous anticancer agents, demonstrating efficacy against a wide range of malignancies including breast, lung, and colon cancers.[18] Their anticancer effects are diverse and often involve multiple mechanisms of action.[18]

Mechanisms of Action: Imidazole derivatives can induce cancer cell death and inhibit proliferation through several key pathways:

• Kinase Inhibition: Many imidazole-based compounds are potent inhibitors of protein kinases, which are crucial for cancer cell signaling, growth, and survival.[18] Key targets include Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and Mitogen-Activated Protein Kinases (MAPKs).[18][19][20] Inhibition of these oncogenic signaling pathways can suppress tumor progression.[18]

• Tubulin Polymerization Disruption: Some derivatives interfere with microtubule dynamics by binding to tubulin, often at the colchicine binding site.[21] This disrupts the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[21]

• Induction of Apoptosis: Imidazole compounds can trigger programmed cell death (apoptosis) by modulating the expression of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2) proteins.[18] This can occur through both the intrinsic (mitochondrial) and extrinsic apoptotic pathways.[18]

• DNA Intercalation and Enzyme Inhibition: Certain derivatives can bind to DNA or inhibit DNA-associated enzymes like topoisomerase, interfering with DNA replication and transcription and leading to cell death.[5][6]

This diagram illustrates how an imidazole derivative can block a key signaling pathway in cancer.

Caption: Inhibition of the EGFR/RAS/RAF/MEK/ERK signaling pathway.

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic effects of a compound.[22][23] It measures the metabolic activity of cells.[24]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well. Allow them to adhere and grow for 24 hours in a 37°C, 5% CO2 incubator.[25]

• Compound Treatment: Prepare serial dilutions of the imidazole derivative in the appropriate cell culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compound at various concentrations. Include untreated cells as a negative control.

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) to allow the compound to exert its effect.[25]

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.[22][26] Remove the treatment medium and add 100 µL of fresh medium plus 10-20 µL of the MTT stock solution to each well.

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C.[26] Metabolically active, viable cells will reduce the yellow MTT to insoluble purple formazan crystals.[23][24]

• Solubilization: Carefully remove the MTT-containing medium. Add 150 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[25] Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[22]

• Absorbance Reading: Measure the absorbance of the solution in each well using a microplate spectrophotometer at a wavelength of 570-590 nm.[22]

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

This table summarizes hypothetical IC50 values for novel imidazole derivatives against various cancer cell lines.

Compound ID	MCF-7 (Breast) IC50 (µM)	A549 (Lung) IC50 (µM)	HCT116 (Colon) IC50 (µM)
IM-01a	8.5	12.3	10.1
IM-01b	2.1	4.5	3.8
IM-01c	15.2	25.8	18.9
Doxorubicin	0.9	1.2	1.1

Antibacterial and Anti-inflammatory Activities

The structural versatility of the imidazole scaffold also confers significant antibacterial and anti-inflammatory properties.

Antibacterial Activity: Nitroimidazole derivatives, such as metronidazole, are effective against anaerobic bacteria and protozoa.[27] The mechanism involves the reductive activation of the nitro group within the microorganism, creating cytotoxic free radicals that damage DNA and other macromolecules, leading to cell death.[28] Other imidazole derivatives can disrupt bacterial cell membranes or inhibit biofilm formation.[29][30] The lipophilicity of the derivative often plays a key role in its antibacterial potency.[29]

Anti-inflammatory Activity: Certain imidazole derivatives, including some antifungal agents like ketoconazole, exhibit anti-inflammatory effects.[31][32] Mechanisms can include the inhibition of enzymes like cyclooxygenase (COX), which are involved in prostaglandin synthesis, or the attenuation of inflammatory signaling pathways.[3] For example, some imidazoles can inhibit the production of leukotriene B4 and reduce calcium influx in activated neutrophils, key events in the inflammatory response.[31]

Conclusion and Future Perspectives

Imidazole and its derivatives remain a profoundly important scaffold in modern drug discovery.[4] The breadth of biological activities, from potent antifungal and multi-targeted anticancer effects to antibacterial and anti-inflammatory actions, is a testament to their chemical and pharmacological versatility.[2][7] Future research will likely focus on designing multi-target imidazole hybrids and kinase-focused inhibitors with improved selectivity and superior pharmacokinetic profiles to combat drug resistance and enhance therapeutic outcomes.[18] The continued exploration of this privileged structure promises to yield the next generation of innovative medicines for a wide range of human diseases.

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An In-depth Technical Guide on the Proposed Mechanism of Action of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the putative mechanism of action for the novel synthetic compound, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. While direct experimental data on this specific molecule is not yet prevalent in published literature, this guide synthesizes current knowledge from structurally analogous imidazole-based compounds to propose a well-founded hypothesis regarding its biological activity. Drawing upon extensive research into the pharmacological effects of 2-aroylimidazoles and related heterocyclic systems, we postulate that (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a promising candidate for anticancer drug development. The primary proposed mechanisms of action center on the inhibition of tubulin polymerization and the modulation of key oncogenic signaling kinases. This guide will delve into the rationale behind these hypotheses, present a putative synthesis pathway, and outline detailed experimental protocols for the validation of its proposed biological functions.

Introduction: The Imidazole Scaffold in Medicinal Chemistry

The imidazole ring is a privileged five-membered heterocyclic motif that is a fundamental component of numerous biologically active molecules, including the essential amino acid histidine and the purine bases of nucleic acids.[1] Its unique electronic properties, including its ability to act as both a hydrogen bond donor and acceptor, and its capacity to coordinate with metal ions, make it a versatile scaffold in drug design.[1] Consequently, imidazole derivatives have been extensively investigated and developed for a wide array of therapeutic applications, demonstrating activities as anticancer, antifungal, antibacterial, antiviral, and anti-inflammatory agents.[1][2][3]

The presence of the imidazole core in several clinically approved anticancer drugs, such as dacarbazine and nilotinib, underscores its importance in oncology.[2] The anticancer effects of imidazole-containing compounds are diverse and target various hallmarks of cancer.[4][5] These mechanisms include the disruption of microtubule dynamics, inhibition of protein kinases that drive cancer cell proliferation and survival, and interference with DNA replication and repair processes.[2][4][5] The subject of this guide, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, which features a 2-aroyl-1-methylimidazole core, belongs to a class of compounds that has shown significant promise as anticancer agents.[6]

Putative Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

While a specific synthesis for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is not explicitly detailed in the surveyed literature, a plausible synthetic route can be extrapolated from established methods for analogous 2-aroylimidazoles. A common approach involves the acylation of an N-substituted imidazole. The following represents a hypothetical, yet chemically sound, synthetic protocol.

Experimental Protocol: Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Starting Materials: 1-methylimidazole, benzoyl chloride, a suitable non-nucleophilic base (e.g., triethylamine or pyridine), and an anhydrous aprotic solvent (e.g., tetrahydrofuran (THF) or dichloromethane (DCM)).

• Reaction Setup: To a solution of 1-methylimidazole in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.2 equivalents).

• Acylation: Cool the reaction mixture to 0°C in an ice bath. Add benzoyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

• Characterization: Confirm the structure and purity of the final compound using techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis.

Caption: Proposed workflow for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Proposed Mechanisms of Anticancer Action

Based on the structure of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and the established activities of structurally related 2-aryl-4-benzoyl-imidazoles, we propose two primary, potentially interconnected, mechanisms of action: inhibition of tubulin polymerization and inhibition of oncogenic kinases.

Inhibition of Tubulin Polymerization

Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton and the mitotic spindle, playing a critical role in cell division, intracellular transport, and maintenance of cell shape. Disruption of microtubule dynamics is a clinically validated strategy for cancer therapy, employed by drugs such as taxanes and vinca alkaloids. A significant body of research has identified 2-aryl-4-benzoyl-imidazoles as potent inhibitors of tubulin polymerization.[6] These compounds are thought to bind to the colchicine-binding site on β-tubulin, thereby preventing the assembly of microtubules. This leads to mitotic arrest at the G2/M phase of the cell cycle and subsequent induction of apoptosis in cancer cells.

The structural similarity of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone to these known tubulin inhibitors suggests it may share this mechanism of action. The N-methyl group on the imidazole ring may influence the compound's metabolic stability and potency.[6]

Experimental Protocol: In Vitro Tubulin Polymerization Assay

• Materials: Purified bovine brain tubulin, GTP, tubulin polymerization buffer, a temperature-controlled spectrophotometer or plate reader capable of measuring absorbance at 340 nm.

• Procedure: a. Prepare a reaction mixture containing tubulin in polymerization buffer with GTP. b. Add varying concentrations of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (or a vehicle control, e.g., DMSO) to the reaction mixture. Known tubulin inhibitors like colchicine or paclitaxel should be used as positive controls. c. Incubate the mixture at 37°C to induce tubulin polymerization. d. Monitor the increase in absorbance at 340 nm over time, which is proportional to the extent of tubulin polymerization.

• Data Analysis: Plot the rate of polymerization against the concentration of the test compound to determine the IC₅₀ value, representing the concentration at which tubulin polymerization is inhibited by 50%.

Caption: Proposed mechanism of tubulin polymerization inhibition.

Inhibition of Oncogenic Kinases

Protein kinases are crucial regulators of cellular signaling pathways that control cell growth, proliferation, differentiation, and survival. Dysregulation of kinase activity is a frequent event in cancer, making them attractive targets for therapeutic intervention. The imidazole scaffold is present in numerous kinase inhibitors.[2] Various imidazole-containing compounds have been shown to inhibit a range of kinases, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR), both of which are key drivers of tumor angiogenesis and growth.[2][4]

Given the prevalence of kinase inhibitory activity among imidazole derivatives, it is plausible that (1-methyl-1H-imidazol-2-yl)(phenyl)methanone could also function as a kinase inhibitor. The specific kinases targeted would depend on the precise three-dimensional conformation of the molecule and its ability to fit into the ATP-binding pocket of the kinase.

Experimental Protocol: Kinase Inhibition Assay

• Materials: Recombinant human kinases (e.g., VEGFR-2, EGFR), appropriate kinase substrates (e.g., a peptide with a tyrosine residue for phosphorylation), ATP, kinase assay buffer, a detection reagent (e.g., an antibody that recognizes the phosphorylated substrate or a luminescence-based ATP detection kit).

• Procedure: a. In a multi-well plate, add the kinase, its substrate, and varying concentrations of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (or vehicle control). Known kinase inhibitors (e.g., sunitinib for VEGFR-2, gefitinib for EGFR) should be used as positive controls. b. Initiate the kinase reaction by adding ATP. c. Incubate the plate at the optimal temperature for the kinase (usually 30°C or 37°C) for a defined period. d. Stop the reaction and measure the kinase activity using a suitable detection method (e.g., luminescence, fluorescence, or ELISA).

• Data Analysis: Determine the IC₅₀ value by plotting the percentage of kinase inhibition against the concentration of the test compound.

Caption: Proposed mechanism of oncogenic kinase inhibition.

Quantitative Data Summary

While specific quantitative data for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is not available, the following table presents representative IC₅₀ values for structurally related imidazole derivatives against various cancer cell lines and biological targets, as reported in the literature. This data provides a benchmark for the potential potency of the title compound.

Compound Class	Target/Cell Line	Reported IC₅₀ (µM)	Reference
2-Phenyl Benzimidazole Derivatives	MCF-7 (Breast Cancer)	3.37 - 6.30	[4]
Imidazopyridine Derivatives	LN-405 (Glioblastoma)	10	[2]
2-Aryl-4-benzoyl-imidazoles	Melanoma & Prostate Cancer Cell Lines	Varies (Potent)	[6]
Imidazo[2,1-b]thiazole Derivatives	CNS SNB-75, Renal UO-31	Active at 10 µM	[7]

Conclusion and Future Directions

This technical guide has outlined a scientifically plausible mechanism of action for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone as a potential anticancer agent. Based on the well-documented activities of analogous 2-aroylimidazoles, we hypothesize that this compound exerts its effects primarily through the inhibition of tubulin polymerization and the modulation of oncogenic kinase signaling pathways.

To validate these hypotheses, a systematic and rigorous experimental approach is required. The protocols detailed in this guide for synthesis, in vitro tubulin polymerization assays, and kinase inhibition assays provide a clear roadmap for the initial stages of investigation. Further studies should include cell-based assays to assess cytotoxicity against a panel of cancer cell lines, cell cycle analysis to confirm mitotic arrest, and apoptosis assays. Should in vitro studies yield promising results, subsequent in vivo experiments in animal models of cancer will be crucial to evaluate the compound's efficacy, pharmacokinetics, and safety profile. The exploration of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and its derivatives represents a promising avenue for the discovery of novel and effective anticancer therapeutics.

References

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An In-depth Technical Guide to the Solubility of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a heterocyclic ketone of significant interest in medicinal chemistry and materials science. In the absence of extensive published data for this specific molecule, this guide establishes a robust framework for its characterization. By integrating theoretical principles of solubility with established experimental protocols, we offer researchers, scientists, and drug development professionals a practical approach to understanding and determining the solubility of this compound in various organic solvents. This guide includes a detailed examination of the molecular structure, predicted physicochemical properties based on structurally similar compounds, and step-by-step methodologies for empirical solubility determination. Furthermore, safety considerations and data interpretation are discussed to ensure best laboratory practices.

Introduction: The Significance of Solubility for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone, belonging to the class of 2-acyl-N-methylimidazoles, represents a core structural motif in a variety of biologically active compounds. The imidazole ring is a common feature in many pharmaceuticals, and the benzoyl group can significantly influence molecular interactions. The solubility of this compound in organic solvents is a critical parameter that dictates its utility in numerous applications, from synthetic reaction media and purification techniques like crystallization and chromatography, to its formulation in drug delivery systems. A thorough understanding of its solubility profile is therefore paramount for its effective application and development.

Physicochemical Properties of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Molecular Structure:

Chemical structure of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Table 1: Physicochemical Properties of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and a Structurally Similar Compound.

Property	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone	(2-Chloro-phenyl)-(1-methyl-1H-imidazol-2-yl)-methanone (CAS: 30148-26-6)
CAS Number	30148-17-5[1]	30148-26-6[2]
Molecular Formula	C₁₁H₁₀N₂O[1]	C₁₁H₉ClN₂O[2][3]
Molecular Weight	186.21 g/mol [1]	220.65 g/mol [2][3]
Melting Point	Not available	100 °C[2][3]
Boiling Point	Not available (Predicted)	396.8 ± 44.0 °C (Predicted)[2][3]
Density	Not available (Predicted)	1.26 ± 0.1 g/cm³ (Predicted)[2][3]
pKa	Not available (Predicted)	3.15 ± 0.25 (Predicted)[2][3]

The presence of the polar imidazole ring and the carbonyl group, contrasted with the nonpolar phenyl ring, suggests that (1-methyl-1H-imidazol-2-yl)(phenyl)methanone will exhibit a nuanced solubility profile, with moderate solubility in a range of polar and non-polar aprotic solvents. The N-methylation of the imidazole ring prevents it from acting as a hydrogen bond donor, which will influence its interactions with protic solvents.

Theoretical Principles of Solubility

The solubility of a solid in a liquid is governed by the principle "like dissolves like". This axiom is a simplified representation of the complex interplay of intermolecular forces between the solute and the solvent.

Key Factors Influencing Solubility:

• Polarity: The polarity of a molecule is determined by the distribution of electron density. Polar solvents have large dipole moments and are effective at dissolving other polar molecules and ionic compounds. Non-polar solvents have small or no dipole moments and are best for dissolving non-polar solutes. (1-methyl-1H-imidazol-2-yl)(phenyl)methanone possesses both polar (imidazole, ketone) and non-polar (phenyl) moieties, making its polarity intermediate.

• Hydrogen Bonding: The ability of a molecule to act as a hydrogen bond donor or acceptor significantly impacts its solubility in protic solvents like alcohols. While the nitrogen atoms in the imidazole ring of the target compound can act as hydrogen bond acceptors, the N-methylation prevents it from being a hydrogen bond donor.

• Molecular Size and Shape: Larger molecules generally have lower solubility as it is more difficult for solvent molecules to surround them.

Based on these principles, we can predict the general solubility behavior of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone:

• High Solubility: Expected in polar aprotic solvents such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and acetone, which can engage in dipole-dipole interactions.

• Moderate Solubility: Likely in alcohols like ethanol and methanol, where hydrogen bonding can occur with the imidazole nitrogens and the carbonyl oxygen. Also expected in chlorinated solvents like dichloromethane and chloroform.

• Low Solubility: Predicted in non-polar solvents such as hexane and toluene, where the primary intermolecular forces are weak van der Waals forces.

Experimental Determination of Solubility

The equilibrium solubility of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in various organic solvents can be reliably determined using the shake-flask method. This method involves saturating a solvent with the solute and then quantifying the concentration of the dissolved compound.

Experimental Protocol: Shake-Flask Method

Objective: To determine the equilibrium solubility of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in a selection of organic solvents at a controlled temperature.

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (solid)

• Selected organic solvents (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetone, ethanol, methanol, DMSO)

• Scintillation vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Centrifuge

• Syringes and syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Workflow Diagram:

Workflow for the shake-flask solubility determination method.

Step-by-Step Procedure:

• Preparation of Vials: To a series of scintillation vials, add an excess amount of solid (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

• Addition of Solvent: Accurately pipette a known volume (e.g., 2 mL) of the desired organic solvent into each vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Allow the samples to equilibrate for a sufficient period, typically 24 to 48 hours, to ensure that equilibrium is reached.

• Phase Separation: After equilibration, remove the vials and allow them to stand undisturbed for a short period to let the excess solid settle. For solvents where the solid remains suspended, centrifuge the vials at a moderate speed to pellet the undissolved solute.

• Sampling: Carefully withdraw a sample of the supernatant using a syringe. Attach a syringe filter (e.g., 0.22 µm PTFE) and filter the solution into a clean vial to remove any remaining solid particles.

• Quantification:

  • Calibration Curve: Prepare a series of standard solutions of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone of known concentrations in the solvent of interest. Analyze these standards by HPLC to generate a calibration curve of peak area versus concentration.

  • Sample Analysis: Accurately dilute a known volume of the filtered saturated solution with the same solvent to a concentration that falls within the range of the calibration curve. Analyze the diluted sample by HPLC.

• Calculation: Using the calibration curve, determine the concentration of the diluted sample. Calculate the original concentration in the saturated solution by accounting for the dilution factor. The resulting value is the solubility of the compound in that solvent at the specified temperature.

Safety Considerations

• Handling: Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Handle the compound in a well-ventilated area or a chemical fume hood.

• Hazards: Imidazole-based compounds can be skin and eye irritants.[6][8][9] Some may be harmful if swallowed or inhaled.[4][8]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in organic solvents. By combining theoretical predictions based on molecular structure with a detailed, practical experimental protocol, researchers are equipped to generate reliable solubility data. This information is essential for the effective use of this compound in synthesis, purification, and formulation, thereby facilitating its application in drug discovery and materials science.

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The Imidazole Scaffold: A Journey from Discovery to Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Imidazole Ring

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry and drug discovery.[1] Its unique electronic properties, including its amphoteric nature, ability to act as a proton donor and acceptor, and capacity to coordinate with metal ions, make it a versatile scaffold for interacting with biological targets.[1][2] This inherent versatility has led to the incorporation of the imidazole moiety into a vast array of natural products, from the essential amino acid histidine to the neurotransmitter histamine, and a multitude of synthetic drugs with diverse therapeutic applications.[3][4] This guide provides a comprehensive exploration of the discovery and history of novel imidazole compounds, delving into the evolution of their synthesis and their profound impact on modern medicine.

A Historical Perspective: From Glyoxaline to a Privileged Scaffold

The journey of imidazole began in 1858 when German chemist Heinrich Debus first synthesized the parent compound from glyoxal and ammonia, initially naming it "glyoxaline".[5][6] While various imidazole derivatives had been noted in the preceding decades, Debus's work marked the formal discovery of this pivotal heterocyclic system.[3][4] The late 19th and early 20th centuries saw the elucidation of its structure and the development of foundational synthetic methods that are still in use today. The recognition of the imidazole ring within naturally occurring, biologically crucial molecules like histidine and purines further fueled interest in this scaffold, paving the way for its exploration in the burgeoning field of medicinal chemistry.[2][3]

The Art of Synthesis: Crafting Novel Imidazole Compounds

The development of efficient and versatile synthetic methodologies has been paramount to the exploration of the chemical space around the imidazole core. Several classical and modern methods have been established, each with its own advantages and applications.

Foundational Synthetic Strategies

A number of key synthetic routes have become staples in the organic chemist's toolbox for constructing the imidazole ring.

Synthesis Method	Key Reactants	Brief Description
Debus-Radziszewski Synthesis	1,2-Dicarbonyl compound, aldehyde, ammonia (or primary amine)	A multi-component reaction that forms the imidazole ring in a single step. It is commercially significant for the production of various imidazoles.[7][8]
Wallach Synthesis	N,N'-disubstituted oxamide, phosphorus oxychloride	This method involves the formation of a chloro-intermediate which is then reduced to yield N-substituted imidazoles.[9]
Marckwald Synthesis	α-Aminoketone, cyanate or isothiocyanate	This route is particularly useful for the synthesis of 2-mercaptoimidazoles, which can be further modified.[4][9]
Van Leusen Imidazole Synthesis	Aldimine, tosylmethyl isocyanide (TosMIC)	A versatile method that allows for the preparation of a wide range of substituted imidazoles.[3][10]

Experimental Protocol: The Debus-Radziszewski Imidazole Synthesis

The Debus-Radziszewski synthesis is a powerful one-pot method for the preparation of multisubstituted imidazoles.[11]

Objective: To synthesize 2,4,5-triphenylimidazole (lophine) as a representative example.

Materials:

• Benzil

• Benzaldehyde

• Ammonium acetate

• Glacial acetic acid

• Ethanol

Procedure:

• In a round-bottom flask, dissolve benzil (1 equivalent) and benzaldehyde (1 equivalent) in glacial acetic acid.

• Add ammonium acetate (2.5 equivalents) to the solution.

• Reflux the reaction mixture for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Pour the reaction mixture into ice-cold water with stirring.

• Collect the precipitated solid by filtration.

• Wash the solid with cold water and then with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to obtain pure 2,4,5-triphenylimidazole.

Causality Behind Experimental Choices:

• Glacial Acetic Acid: Serves as both a solvent and a catalyst, facilitating the condensation reactions.

• Ammonium Acetate: Acts as the source of ammonia, providing the two nitrogen atoms for the imidazole ring. An excess is used to drive the reaction to completion.

• Reflux: The elevated temperature is necessary to overcome the activation energy of the multiple condensation steps.

• Precipitation in Water: The product is insoluble in water, allowing for its easy separation from the water-soluble reactants and byproducts.

• Recrystallization: This purification step removes any remaining impurities, yielding a product of high purity.

The Imidazole in Medicine: A Scaffold for Therapeutic Innovation

The imidazole nucleus is a privileged scaffold in drug discovery, with its derivatives exhibiting a broad spectrum of pharmacological activities. This is due to its ability to engage in various non-covalent interactions with biological targets, including hydrogen bonding, and its capacity to act as an isostere for other functional groups.[12]

A Diverse Pharmacological Profile

Imidazole-containing compounds have been successfully developed into drugs for a wide range of diseases.[10][13]

Therapeutic Area	Drug Example	Mechanism of Action
Antifungal	Clotrimazole, Miconazole, Ketoconazole	Inhibit the enzyme lanosterol 14α-demethylase, which is crucial for the synthesis of ergosterol, a vital component of fungal cell membranes.[3]
Anticancer	Dacarbazine, Nilotinib	Dacarbazine acts as an alkylating agent, while Nilotinib is a tyrosine kinase inhibitor.[5][14]
Antibacterial/Antiprotozoal	Metronidazole	After being reduced in anaerobic organisms, it disrupts DNA's helical structure, inhibiting nucleic acid synthesis.[15]
Antihypertensive	Losartan	An angiotensin II receptor antagonist, blocking the vasoconstrictor effects of angiotensin II.[13]
Antiulcer	Cimetidine, Omeprazole	Cimetidine is a histamine H2-receptor antagonist, reducing stomach acid secretion. Omeprazole is a proton pump inhibitor.[14][16]

Signaling Pathway: Azole Antifungals

The azole antifungals, a major class of imidazole-containing drugs, exert their effect by disrupting the integrity of the fungal cell membrane.

Caption: Mechanism of action of azole antifungals.

The Drug Discovery Workflow: From Hit to Lead

The development of novel imidazole-based drugs follows a structured workflow common in the pharmaceutical industry.

Caption: A generalized drug discovery and development workflow.

Conclusion: The Future of Imidazole Chemistry

The journey of the imidazole scaffold, from its initial synthesis to its current status as a cornerstone of medicinal chemistry, is a testament to its remarkable versatility. The continuous development of novel synthetic methodologies and a deeper understanding of its interactions with biological targets ensure that the imidazole ring will remain a fertile ground for the discovery of new and improved therapeutics for the foreseeable future. The rich history of imidazole compounds serves as both an inspiration and a guide for future generations of scientists in their quest to address unmet medical needs.

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potential research applications of substituted imidazoles

An In-depth Technical Guide to the Research Applications of Substituted Imidazoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, stands as a cornerstone in modern chemical and biomedical research. Its unique electronic properties, structural versatility, and ability to engage in various non-covalent interactions make it a "privileged scaffold" in medicinal chemistry and a versatile component in materials science and catalysis.[1][2][3] The strategic placement of substituents on the imidazole core allows for the fine-tuning of its physicochemical and biological properties, leading to a vast array of applications. This guide provides a comprehensive overview of the current and emerging research applications of substituted imidazoles, with a focus on their therapeutic potential, role in advanced materials, and utility in catalysis. We will delve into the synthetic strategies that enable the creation of diverse imidazole libraries, explore their structure-activity relationships in various biological contexts, and detail key experimental protocols.

The Imidazole Core: A Privileged Structural Motif

The imidazole ring's significance stems from its unique chemical nature. It is a planar, aromatic heterocycle with six π-electrons, making it electron-rich and capable of participating in π-π stacking interactions.[3][4] The two nitrogen atoms, one pyrrole-like (N-1) and one pyridine-like (N-3), impart amphoteric properties, allowing the ring to act as both a hydrogen bond donor and acceptor.[5][6] This dual capability is crucial for its interaction with biological targets like enzymes and receptors.[1][2] Furthermore, the imidazole nucleus is a key component of naturally occurring molecules such as the amino acid histidine, histamine, and purines, underscoring its fundamental role in biological systems.[1][4][7]

Synthetic Strategies for Substituted Imidazoles

The exploration of substituted imidazoles' potential is intrinsically linked to the development of efficient and versatile synthetic methodologies. Several named reactions and modern synthetic approaches allow for the regiocontrolled synthesis of a wide variety of imidazole derivatives.[8]

Classical Synthesis: The Debus-Radziszewski Reaction

One of the earliest and most fundamental methods for imidazole synthesis is the Debus-Radziszewski reaction.[9][10] This multi-component reaction involves the condensation of a 1,2-dicarbonyl compound, an aldehyde, and ammonia or a primary amine.[9]

Reaction Scheme:

Caption: General scheme of the Debus-Radziszewski imidazole synthesis.

While historically significant and still used commercially, this method can sometimes suffer from low yields and the formation of side products.[10][11] Modern variations often employ microwave irradiation or various catalysts to improve efficiency.[11][12]

Van Leusen Imidazole Synthesis

A more recent and highly versatile method is the van Leusen imidazole synthesis, which utilizes tosylmethyl isocyanide (TosMIC) as a key reagent. This reaction allows for the synthesis of 1,4,5-trisubstituted imidazoles and has proven invaluable in the creation of medicinally relevant molecules.[13][14]

Other Notable Synthetic Methods

Numerous other methods exist for the synthesis of substituted imidazoles, including:

• Marckwald Synthesis: Involving the reaction of α-amino ketones with cyanates or related compounds.[15]

• Copper-Catalyzed and Metal-Free Reactions: Modern organic chemistry has introduced a variety of catalytic systems for the efficient and regioselective synthesis of imidazoles, often under milder conditions.[8][16]

Medicinal and Pharmacological Applications

The imidazole scaffold is a prolific component in a vast number of FDA-approved drugs and clinical candidates, highlighting its therapeutic importance.[1][17][18] The ability to modify the substituents around the ring allows for the optimization of potency, selectivity, and pharmacokinetic properties.[6]

Anticancer Agents

Substituted imidazoles have emerged as a significant class of anticancer agents, targeting various hallmarks of cancer.[5][19]

• Kinase Inhibitors: Many imidazole-based compounds act as inhibitors of protein kinases, which are crucial regulators of cell growth and proliferation. For instance, derivatives have been designed to target kinases like CDK4/6, implicated in breast cancer.[19]

• Tubulin Polymerization Inhibitors: Some imidazole derivatives interfere with the dynamics of microtubules, essential components of the cytoskeleton, leading to cell cycle arrest and apoptosis.

• Enzyme Inhibition: Imidazole-containing drugs can also target other enzymes critical for cancer cell survival.[1]

Table 1: Examples of Substituted Imidazoles with Anticancer Activity

Compound Class	Mechanism of Action	Target Cancer Type(s)	Reference
Imidazole-pyrazole hybrids	Antiproliferative	Breast Cancer (MCF-7, MDA-MB-231)	[20]
Imidazole-thiazole hybrids	Aldolase 2,3-dioxygenase 1 inhibition	General	[20]
Imidazole/thiadiazole derivatives	Pim-1 oncoprotein inhibition	General	[20]

Antimicrobial and Antifungal Agents

Imidazole derivatives are well-established as potent antimicrobial and antifungal agents.[7][21] The widely used "azole" antifungals, such as ketoconazole and clotrimazole, contain an imidazole ring and function by inhibiting the synthesis of ergosterol, a vital component of fungal cell membranes.[15] The search for new imidazole-based antimicrobials is driven by the growing threat of drug-resistant bacteria and fungi.[7][22]

Anti-inflammatory and Analgesic Properties

The imidazole moiety is found in compounds exhibiting significant anti-inflammatory and analgesic activities.[1][16] These compounds often work by inhibiting enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX).

Antitubercular Agents

Tuberculosis remains a major global health concern, and the emergence of drug-resistant strains necessitates the development of new therapeutics.[23] Imidazole-containing compounds, such as the FDA-approved drug delamanid, have shown excellent activity against Mycobacterium tuberculosis, including multi-drug resistant strains.[23]

Materials Science Applications

The unique electronic and chemical properties of substituted imidazoles have led to their application in various areas of materials science.

Corrosion Inhibitors

Substituted imidazoles are highly effective corrosion inhibitors for various metals and alloys, particularly in acidic environments.[24][25][26] They function by adsorbing onto the metal surface, forming a protective film that prevents contact with the corrosive medium.[24][27] The lone pair of electrons on the nitrogen atoms and the π-electrons of the aromatic ring facilitate this adsorption process through both physical and chemical interactions.[27]

Workflow for Evaluating Corrosion Inhibition:

Caption: Experimental workflow for assessing the efficacy of imidazole-based corrosion inhibitors.

Organic Electronics

Imidazole derivatives are being explored for their potential in organic electronics, particularly in the development of Organic Light-Emitting Diodes (OLEDs).[28] Their strong electron-withdrawing properties make them suitable for use as emitters, hosts, and electron-transporting materials in OLED devices.[28] The ability to tune their photoluminescence and electrochemical properties through substitution is a key advantage in this field.[28]

Catalytic Applications: N-Heterocyclic Carbenes (NHCs)

Deprotonation of the C2 position of an imidazolium salt leads to the formation of an N-heterocyclic carbene (NHC).[29] These species are highly versatile and have found widespread use as ligands in organometallic catalysis and as organocatalysts themselves.[29][30]

• Ligands in Homogeneous Catalysis: NHCs are strong σ-donors and form stable complexes with a wide range of transition metals.[31] These metal-NHC complexes are highly effective catalysts for a variety of organic transformations, including cross-coupling reactions and olefin metathesis.

• Organocatalysis: NHCs can act as nucleophilic catalysts, enabling transformations such as the benzoin condensation.[32]

Formation of an N-Heterocyclic Carbene:

Caption: The generation of an N-heterocyclic carbene from an imidazolium salt precursor.

Experimental Protocols

General Procedure for the Synthesis of a 2,4,5-Trisubstituted Imidazole via the Debus-Radziszewski Reaction

This protocol is a generalized procedure and may require optimization for specific substrates.

• Reactant Preparation: In a round-bottom flask, dissolve the 1,2-dicarbonyl compound (1.0 eq.), the aldehyde (1.0 eq.), and a suitable source of ammonia such as ammonium acetate (2.0-3.0 eq.) in a solvent like glacial acetic acid or ethanol.

• Reaction: Stir the mixture at reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into ice-water and neutralize with a base (e.g., aqueous ammonia) to precipitate the crude product.

• Purification: Collect the solid product by filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.

• Characterization: Confirm the structure of the synthesized imidazole derivative using spectroscopic techniques such as ¹H-NMR, ¹³C-NMR, FT-IR, and Mass Spectrometry.

Future Directions and Conclusion

The field of substituted imidazoles continues to be a vibrant area of research. The rapid expansion of imidazole-based medicinal chemistry suggests a promising future for the development of novel therapeutics for a wide range of diseases.[1] In materials science, the design of new imidazole-containing polymers and functional materials holds promise for advancements in electronics and corrosion protection. Furthermore, the development of novel chiral NHC catalysts derived from imidazoles is expected to provide new tools for asymmetric synthesis. The versatility of the imidazole scaffold, coupled with the ever-expanding toolkit of synthetic organic chemistry, ensures that substituted imidazoles will remain at the forefront of scientific discovery for years to come.

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Theoretical Exploration of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone: A Computational Guide for Drug Discovery Professionals

This technical guide provides a comprehensive overview of the theoretical and computational methodologies applicable to the study of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (CAS: 30148-17-5; Molecular Formula: C₁₁H₁₀N₂O).[1] This molecule, belonging to the versatile class of imidazole derivatives, holds significant potential in medicinal chemistry due to the established broad-spectrum biological activities of the imidazole scaffold.[2][3][4][5] This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the application of computational techniques to elucidate the molecule's physicochemical properties, potential biological targets, and dynamic behavior, thereby accelerating its journey in the drug discovery pipeline.

Introduction: The Rationale for a Computational Approach

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with diverse pharmacological applications, including anticancer, antifungal, antibacterial, and antiviral activities.[2][4][5][6] The inherent properties of the imidazole ring, such as its aromaticity, hydrogen bonding capability, and ability to coordinate with metal ions, make it a versatile component in the design of bioactive molecules.[6][7][8] (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, as a specific derivative, warrants a detailed theoretical investigation to unlock its therapeutic potential.

Computational chemistry and molecular modeling have become indispensable tools in modern drug discovery, offering a cost-effective and time-efficient means to predict molecular properties, understand drug-receptor interactions, and guide the synthesis of more potent and selective drug candidates.[9] This guide will delve into the core theoretical methodologies—Density Functional Theory (DFT), Molecular Docking, and Molecular Dynamics (MD) simulations—and their specific application to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Part 1: Unveiling the Electronic Landscape with Density Functional Theory (DFT)

Density Functional Theory (DFT) is a powerful quantum mechanical method used to investigate the electronic structure of molecules.[10][11] By calculating the electron density, DFT can accurately predict a wide range of molecular properties, providing a fundamental understanding of the molecule's reactivity and spectroscopic behavior.

The "Why": Causality in Method Selection

The choice of DFT, specifically utilizing a functional like B3LYP with a basis set such as 6-311G(d,p), is predicated on its proven accuracy in predicting the geometric and electronic properties of organic molecules, including imidazole derivatives.[10][12] This level of theory provides a robust balance between computational cost and accuracy for molecules of this size. The gas phase calculations provide a baseline understanding of the molecule's intrinsic properties, which can be further refined by incorporating solvent effects.

Experimental Protocol: Geometry Optimization and Electronic Properties Calculation

Objective: To determine the most stable three-dimensional conformation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and to calculate its fundamental electronic properties.

Methodology:

• Input Structure Generation:

  • Draw the 2D structure of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone using a chemical drawing software (e.g., ChemDraw).

  • Convert the 2D structure to a 3D structure and perform an initial geometry optimization using a molecular mechanics force field (e.g., MMFF94).

• DFT Calculation Setup:

  • Import the 3D structure into a quantum chemistry software package (e.g., Gaussian, ORCA).

  • Select the B3LYP functional and the 6-311G(d,p) basis set.[10]

  • Specify a geometry optimization calculation followed by a frequency calculation to ensure the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

  • Define the charge (0) and multiplicity (singlet) of the molecule.

• Execution and Analysis:

  • Run the calculation.

  • Upon completion, analyze the output file to obtain:

    • The optimized Cartesian coordinates of the molecule.

    • The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

    • The molecular electrostatic potential (MEP) map.

    • Calculated vibrational frequencies (for comparison with experimental IR and Raman spectra).[13]

Data Presentation: Predicted Molecular Properties

Property	Predicted Value	Significance
Optimized Molecular Geometry	(Coordinates from DFT output)	Provides the most stable 3D structure, crucial for docking studies.
HOMO Energy	(Value in eV)	Indicates the molecule's ability to donate electrons; related to reactivity.
LUMO Energy	(Value in eV)	Indicates the molecule's ability to accept electrons; related to reactivity.
HOMO-LUMO Gap (ΔE)	(Value in eV)	Correlates with chemical reactivity and stability.[14]
Molecular Electrostatic Potential (MEP)	(Visualization)	Identifies electrophilic and nucleophilic sites, guiding interaction predictions.[13]
Dipole Moment	(Value in Debye)	Provides insight into the molecule's polarity and solubility.

Visualization: DFT Workflow

Caption: Workflow for DFT-based characterization of the molecule.

Part 2: Predicting Biological Targets through Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[15] It is widely used to predict the binding mode and affinity of a small molecule ligand to the active site of a protein.

The "Why": Rationale for Target Selection and Docking Strategy

Given that imidazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial and anticancer effects, potential targets for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone could include enzymes such as dihydrofolate reductase (a target for antimicrobials) or kinases (implicated in cancer).[14][16] The choice of a flexible ligand and a rigid receptor docking protocol is a common starting point to efficiently screen potential binding poses.

Experimental Protocol: Molecular Docking Simulation

Objective: To identify potential protein targets for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and to predict its binding mode and affinity.

Methodology:

• Ligand Preparation:

  • Use the DFT-optimized structure of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

  • Assign partial charges (e.g., Gasteiger charges) and define rotatable bonds using software like AutoDock Tools.

• Receptor Preparation:

  • Select a protein target from the Protein Data Bank (PDB). For illustrative purposes, let's consider a relevant kinase.

  • Remove water molecules and any co-crystallized ligands from the PDB file.

  • Add polar hydrogens and assign charges to the protein atoms.

• Docking Simulation:

  • Define the binding site on the receptor, typically based on the location of the co-crystallized ligand or through binding pocket prediction algorithms.

  • Set up the grid box that encompasses the defined binding site.

  • Perform the docking calculation using a program like AutoDock Vina.[9]

• Analysis of Results:

  • Analyze the predicted binding poses and their corresponding binding affinities (usually in kcal/mol).

  • Visualize the ligand-protein interactions (e.g., hydrogen bonds, hydrophobic interactions, π-π stacking) using software like PyMOL or VMD.

Data Presentation: Docking Results

Parameter	Result	Interpretation
Binding Affinity (kcal/mol)	(e.g., -8.5 kcal/mol)	A more negative value indicates a stronger predicted binding affinity.
Predicted Binding Pose	(Visualization of the complex)	Shows the orientation of the ligand within the protein's active site.
Key Interacting Residues	(e.g., Hydrogen bond with SER123)	Identifies the amino acids crucial for ligand binding.
Root Mean Square Deviation (RMSD)	(Value in Å, if compared to a known binder)	A low RMSD indicates the docking pose is similar to the experimental one.

Visualization: Molecular Docking Workflow

Caption: A streamlined workflow for molecular docking studies.

Part 3: Exploring the Dynamic Behavior with Molecular Dynamics (MD) Simulations

Molecular Dynamics (MD) simulations provide a detailed view of the physical movements of atoms and molecules over time.[17] This allows for the assessment of the stability of the ligand-protein complex and the characterization of conformational changes that may occur upon binding.

The "Why": Justification for MD Simulations

While molecular docking provides a static picture of the binding event, MD simulations offer a dynamic perspective.[9] Running an MD simulation on the docked complex is crucial to validate the stability of the predicted binding pose and to understand how the ligand and protein adapt to each other in a more realistic, solvated environment.

Experimental Protocol: MD Simulation of the Ligand-Protein Complex

Objective: To assess the stability of the docked complex of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and its target protein in a simulated physiological environment.

Methodology:

• System Setup:

  • Take the best-docked pose of the ligand-protein complex as the starting structure.

  • Place the complex in a periodic box of water molecules (e.g., TIP3P water model).[17]

  • Add counter-ions to neutralize the system.

• Simulation Protocol:

  • Perform an initial energy minimization of the system to remove steric clashes.[18][19]

  • Gradually heat the system to the desired temperature (e.g., 300 K) under the NVT ensemble.[18][19]

  • Equilibrate the system under the NPT ensemble to maintain constant pressure and temperature.[18][19]

  • Run the production MD simulation for a sufficient duration (e.g., 100 ns).

• Trajectory Analysis:

  • Calculate the Root Mean Square Deviation (RMSD) of the protein backbone and the ligand to assess their stability over time.

  • Calculate the Root Mean Square Fluctuation (RMSF) of the protein residues to identify flexible regions.

  • Analyze the hydrogen bonds and other interactions between the ligand and the protein throughout the simulation.

  • Calculate the binding free energy using methods like MM/PBSA or MM/GBSA to get a more accurate estimate of the binding affinity.[14]

Data Presentation: MD Simulation Analysis

Metric	Result	Interpretation
Protein RMSD	(Plot of RMSD vs. Time)	A stable plateau indicates the protein has reached equilibrium.
Ligand RMSD	(Plot of RMSD vs. Time)	A stable, low RMSD suggests the ligand remains bound in a consistent pose.
RMSF	(Plot of RMSF vs. Residue Number)	Peaks indicate regions of high flexibility in the protein.
Hydrogen Bond Analysis	(Plot of Number of H-bonds vs. Time)	Shows the stability of key hydrogen bonding interactions.
Binding Free Energy (MM/GBSA)	(Value in kcal/mol)	Provides a more refined estimation of the binding affinity.

Visualization: MD Simulation Workflow

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Protocols & Analytical Methods

Application Note & Protocol for the Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a key building block in pharmaceutical and materials science research. Two viable synthetic routes are presented: a classical Friedel-Crafts acylation and an oxidation pathway from the corresponding secondary alcohol. This guide offers detailed, step-by-step protocols, safety precautions, and characterization methods suitable for researchers, scientists, and professionals in drug development. The causality behind experimental choices is explained to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

Introduction

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a heterocyclic ketone of significant interest due to the prevalence of the imidazole moiety in numerous biologically active compounds. The imidazole ring system is a fundamental component of many natural products and synthetic drugs, exhibiting a wide range of pharmacological activities. The title compound serves as a versatile intermediate for the synthesis of more complex molecules, including potential therapeutic agents and functional materials.

This application note details two primary synthetic strategies to obtain (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. The first and principal method described is a Friedel-Crafts acylation of benzene with 1-methyl-1H-imidazole-2-carbonyl chloride. This classic carbon-carbon bond-forming reaction is a cornerstone of organic synthesis for the preparation of aromatic ketones.[1][2][3] The second, alternative route involves the oxidation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanol, providing a different synthetic approach that may be advantageous depending on the availability of starting materials.

Synthetic Strategies & Rationale

Primary Route: Friedel-Crafts Acylation

This approach is a robust and widely applicable method for the synthesis of aryl ketones.[3] It involves the electrophilic substitution of a hydrogen atom on an aromatic ring with an acyl group. The key electrophile, an acylium ion, is typically generated in situ from an acyl chloride and a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

The synthesis is divided into two main stages:

• Preparation of 1-methyl-1H-imidazole-2-carbonyl chloride: The acyl chloride is a crucial intermediate that is not readily commercially available. It can be synthesized from the corresponding carboxylic acid, 1-methyl-1H-imidazole-2-carboxylic acid, by reaction with a chlorinating agent like thionyl chloride (SOCl₂).[4]

• Friedel-Crafts Acylation: The synthesized acyl chloride is then reacted with benzene in the presence of a Lewis acid to yield the target ketone.

Causality: The use of a strong Lewis acid like AlCl₃ is necessary to activate the acyl chloride and generate the highly reactive acylium ion, which can then attack the electron-rich benzene ring. Anhydrous conditions are critical as water would react with and deactivate the Lewis acid.

Alternative Route: Oxidation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanol

This method offers a viable alternative if the precursor alcohol, (1-methyl-1H-imidazol-2-yl)(phenyl)methanol, is readily available or easily synthesized.[5] The oxidation of a secondary alcohol to a ketone is a fundamental transformation in organic chemistry. A variety of oxidizing agents can be employed, with the choice often depending on the desired selectivity and reaction conditions.

Causality: Mild oxidizing agents such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane are often preferred to avoid over-oxidation or side reactions, especially with sensitive heterocyclic substrates.

Experimental Protocols

Primary Route: Friedel-Crafts Acylation

3.1.1. Synthesis of 1-methyl-1H-imidazole-2-carbonyl chloride

Materials & Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
1-methyl-1H-imidazole-2-carboxylic acid	20485-43-2	126.11	10.0 g
Thionyl chloride (SOCl₂)	7719-09-7	118.97	25 mL
Anhydrous Dichloromethane (DCM)	75-09-2	84.93	100 mL

Safety Precautions

• 1-methyl-1H-imidazole-2-carboxylic acid: Causes skin and serious eye irritation.[6]

• Thionyl chloride: Reacts violently with water. Causes severe skin burns and eye damage. Harmful if inhaled.

• Dichloromethane: Suspected of causing cancer. Causes skin and eye irritation.

Procedure

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, suspend 1-methyl-1H-imidazole-2-carboxylic acid (10.0 g) in anhydrous dichloromethane (100 mL).

• Slowly add thionyl chloride (25 mL) to the suspension at room temperature.

• Heat the reaction mixture to reflux and maintain for 4 hours. The solid should dissolve as the reaction progresses.

• After cooling to room temperature, carefully remove the excess thionyl chloride and DCM under reduced pressure.

• The resulting crude 1-methyl-1H-imidazole-2-carbonyl chloride can be used in the next step without further purification.[7][8]

3.1.2. Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Materials & Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
1-methyl-1H-imidazole-2-carbonyl chloride	62366-45-4	144.56	Crude
Anhydrous Benzene	71-43-2	78.11	100 mL
Anhydrous Aluminum chloride (AlCl₃)	7446-70-0	133.34	12.0 g
Hydrochloric acid (1 M)	7647-01-0	36.46	100 mL
Diethyl ether	60-29-7	74.12	200 mL
Anhydrous Magnesium sulfate (MgSO₄)	7487-88-9	120.37	10 g

Safety Precautions

• Benzene: Carcinogen, flammable, and toxic.

• Aluminum chloride: Reacts violently with water. Causes severe skin burns and eye damage.

• Diethyl ether: Extremely flammable.

Procedure

• In a 500 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (12.0 g) to anhydrous benzene (100 mL) at 0 °C (ice bath).

• Dissolve the crude 1-methyl-1H-imidazole-2-carbonyl chloride in anhydrous benzene (50 mL) and add it dropwise to the AlCl₃ suspension over 30 minutes, maintaining the temperature at 0-5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Carefully pour the reaction mixture onto crushed ice and slowly add 1 M hydrochloric acid (100 mL) to decompose the aluminum complex.

• Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 100 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes mixture) to afford (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Alternative Route: Oxidation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanol

Materials & Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity
(1-methyl-1H-imidazol-2-yl)(phenyl)methanol	30517-60-3	188.23	5.0 g
Pyridinium chlorochromate (PCC)	26299-14-9	215.56	6.0 g
Anhydrous Dichloromethane (DCM)	75-09-2	84.93	100 mL
Silica gel	7631-86-9	60.08	20 g

Safety Precautions

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanol: Toxic if swallowed.

• Pyridinium chlorochromate (PCC): Oxidizing agent, toxic, and a suspected carcinogen.

• Dichloromethane: Suspected of causing cancer.

Procedure

• In a 250 mL round-bottom flask, dissolve (1-methyl-1H-imidazol-2-yl)(phenyl)methanol (5.0 g) in anhydrous dichloromethane (100 mL).

• Add pyridinium chlorochromate (PCC) (6.0 g) in one portion to the solution.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether (100 mL) and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad with additional diethyl ether.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: ethyl acetate/hexanes mixture) to yield the final product.

Workflow Diagram

Caption: Synthetic routes to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Characterization

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure. Expected signals would include aromatic protons from the phenyl ring and imidazole ring protons, as well as the methyl group protons.[9]

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretching frequency of the ketone.

• Melting Point: To assess the purity of the solid product.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Friedel-Crafts	Inactive Lewis acid (due to moisture)	Ensure all reagents and glassware are scrupulously dry. Use freshly opened or sublimed AlCl₃.
Incomplete formation of acyl chloride	Increase reflux time or use a different chlorinating agent like oxalyl chloride.
Incomplete oxidation	Insufficient oxidizing agent or short reaction time	Increase the equivalents of PCC and monitor the reaction for a longer duration by TLC.
Difficulty in purification	Presence of starting materials or by-products	Optimize the chromatographic separation by trying different solvent systems or using a different stationary phase.

Conclusion

This application note provides two reliable and well-documented protocols for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. The Friedel-Crafts acylation route is a robust and scalable method, while the oxidation pathway offers a valuable alternative. By understanding the rationale behind the experimental choices and adhering to the detailed procedures and safety precautions, researchers can confidently synthesize this important chemical intermediate for their scientific endeavors.

References

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 1-methylimidazole. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2017). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Retrieved from [Link]

• MDPI. (2023, February 23). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Retrieved from [Link]

• Royal Society of Chemistry. (2019). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ResearchGate. (2019, April). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)-methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Retrieved from [Link]

• Turkish Journal of Chemistry. (2021). Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism. Retrieved from [Link]

• SpectraBase. (n.d.). (1-Methyl-1H-imidazol-2-yl)(phenyl)methanamine. Retrieved from [Link]

• PubChem. (n.d.). 1-Methyl-1H-imidazole-2-carbonyl chloride. Retrieved from [Link]

• International Journal of Advanced Chemistry Research. (2021, May 26). Review on friedel-crafts acylation of benzene derivatives using various catalytic systems. Retrieved from [Link]

• Molbase. (n.d.). 1-METHYL-1H-IMIDAZOLE-2-CARBONYL CHLORIDE. Retrieved from [Link]

• Journal of Synthetic Chemistry. (2023). A Feasible Method for Creating New Fused Phenylbenzo[d]imidazo[2,1-b]thiazole Compounds Involves Utilizing the Friedel-Crafts Acylation Process Using Eatons Reagents via Solvent Free Conditions. Retrieved from [Link]

• Indian Journal of Chemistry. (2019). Synthesis, Spectroscopic & DFT studies of Novel N-((1H-benzo[d]imidazol-1-yl) methyl). Retrieved from [Link]

• University of Liverpool. (n.d.). Friedel–Crafts acylation reactions using metal triflates in ionic liquid. Retrieved from [Link]

• PubChemLite. (n.d.). (1-methyl-1h-imidazol-2-yl)(phenyl)methanol. Retrieved from [Link]

• World of Molecules. (n.d.). Synthesis of (-)-1-(1-phenylethyl)-1H-imidazole-5-carbonyl chloride hydrochloride. Retrieved from [Link]

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Application Notes and Protocols: (1-methyl-1H-imidazol-2-yl)(phenyl)methanone as a Versatile Building Block in Organic Synthesis

Prepared by: Dr. Gemini, Senior Application Scientist

Abstract

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone (CAS 30148-17-5) is a versatile heterocyclic ketone that serves as a pivotal building block in modern organic synthesis. Its unique structure, featuring a reactive ketone and a nucleophilic imidazole ring, makes it a precursor to a wide array of complex molecules. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, handling, and synthetic applications of this compound. Detailed, field-proven protocols are provided for its preparation and its use as a precursor in N-Heterocyclic Carbene (NHC) organocatalysis and for the construction of molecular scaffolds relevant to medicinal chemistry. The causality behind experimental choices, safety protocols, and mechanistic insights are discussed to ensure technical accuracy and reliable outcomes.

Compound Profile: Properties and Safe Handling

A thorough understanding of the physicochemical properties and hazards associated with a building block is critical for safe and effective experimentation.

Physicochemical Data

The key properties of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone are summarized below for quick reference.

Property	Value	Source
CAS Number	30148-17-5	[1]
Molecular Formula	C₁₁H₁₀N₂O	[1]
Molecular Weight	186.21 g/mol	[1]
Appearance	Typically a solid	N/A
InChI Key	JPCBFNIZUIYWIP-UHFFFAOYSA-N	[1]

Safety and Handling

While specific safety data for the title compound is not extensively published, data for related N-methylimidazole and acylated imidazoles indicate that caution is warranted.

• General Precautions: Work in a well-ventilated fume hood. Wear standard personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Inhalation: Avoid breathing dust or vapors. N-methylimidazole is classified as causing severe skin burns and eye damage.

• Skin and Eye Contact: Acylated imidazoles can be corrosive. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids.

Synthesis of the Building Block: (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

The direct C2-acylation of N-substituted imidazoles provides a reliable route to the title compound. The following protocol is based on established methods for the acylation of N-alkylimidazoles.[2]

Protocol 2.1: C2-Acylation of 1-Methylimidazole

This procedure involves the direct acylation of 1-methylimidazole with benzoyl chloride in the presence of a non-nucleophilic base.

Materials:

• 1-Methylimidazole

• Benzoyl chloride

• Triethylamine (Et₃N)

• Acetonitrile (MeCN), anhydrous

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere synthesis

Procedure:

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add 1-methylimidazole (1.0 eq) and anhydrous acetonitrile (approx. 0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (2.0 eq) to the stirred solution.

• Slowly add benzoyl chloride (1.1 eq) dropwise via a syringe over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Causality and Insights:

• Triethylamine: Acts as a base to scavenge the HCl generated during the reaction, driving the equilibrium towards the product. A non-nucleophilic base is crucial to avoid competing reactions with benzoyl chloride.

• Anhydrous Conditions: Benzoyl chloride is highly reactive towards water. Rigorous exclusion of moisture is necessary to prevent hydrolysis and ensure high yields.

• Solvent: Acetonitrile is a polar aprotic solvent that effectively dissolves the reactants and facilitates the acylation reaction.[2]

Application in N-Heterocyclic Carbene (NHC) Organocatalysis

One of the most powerful applications of this building block is as a precursor to N-Heterocyclic Carbenes (NHCs). NHCs are potent organocatalysts capable of "umpolung" (reactivity inversion), transforming aldehydes from electrophiles into nucleophilic acyl anion equivalents.[3][4] The ketone must first be reduced to the corresponding alcohol, which is then readily converted into the catalytically active species.

Protocol 3.1: Reduction to (1-methyl-1H-imidazol-2-yl)(phenyl)methanol

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Ethyl acetate

• Deionized water

Procedure:

• Dissolve (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (1.0 eq) in methanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise over 20 minutes.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

• Quench the reaction by the slow addition of deionized water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 30 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the alcohol product, which can often be used in the next step without further purification.

Protocol 3.2: NHC-Catalyzed Benzoin Condensation

This protocol demonstrates the in-situ generation of an NHC from the precursor alcohol for a classic benzoin condensation.[5][6]

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanol (Precursor from Protocol 3.1)

• Benzaldehyde

• Potassium tert-butoxide (KOtBu)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a flame-dried flask under argon, add the precursor alcohol (0.1 eq).

• Dissolve the precursor in anhydrous THF.

• Add potassium tert-butoxide (0.1 eq) and stir the mixture for 15 minutes at room temperature to generate the imidazolium salt and subsequently the NHC.

• Add benzaldehyde (1.0 eq) to the catalyst solution.

• Stir the reaction at room temperature for 6-12 hours. Monitor for the formation of the benzoin product by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the mixture with ethyl acetate, dry the combined organic layers over MgSO₄, and concentrate.

• Purify the crude product by column chromatography to yield benzoin.

Mechanistic Insight: The NHC Catalytic Cycle

The NHC-catalyzed benzoin condensation proceeds through a well-established catalytic cycle initiated by the nucleophilic attack of the carbene on an aldehyde.

Caption: Workflow from ketone building block to NHC-catalyzed benzoin condensation.

Application in Medicinal Chemistry Scaffolding

The imidazole nucleus is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved drugs.[7][8] The ketone functionality in (1-methyl-1H-imidazol-2-yl)(phenyl)methanone provides a convenient handle for derivatization to build libraries of potential drug candidates.

Rationale: The Imidazole Moiety in Drug Discovery

Imidazole-containing compounds exhibit a vast range of biological activities, including antifungal, anticancer, antihistaminic, and anti-inflammatory properties.[7] This is due to the imidazole ring's ability to act as a proton donor/acceptor and coordinate with metal ions in enzyme active sites. The title compound is an excellent starting point for exploring this chemical space.

Protocol 4.1: Reductive Amination for Library Synthesis

Reductive amination of the ketone allows for the introduction of diverse amine functionalities, a common strategy in the synthesis of bioactive molecules.

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• A primary or secondary amine (e.g., benzylamine)

• Sodium triacetoxyborohydride (STAB)

• Dichloroethane (DCE)

• Acetic acid (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (1.0 eq) and the chosen amine (1.2 eq) in dichloroethane.

• Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops).

• Stir the mixture at room temperature for 1 hour to facilitate iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise.

• Stir the reaction at room temperature for 12-24 hours.

• Quench the reaction with saturated aqueous NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purify the resulting amine product by column chromatography.

Causality and Insights:

• Sodium Triacetoxyborohydride (STAB): STAB is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less reactive towards ketones than the intermediate iminium ion, minimizing the side reaction of alcohol formation.

• Acetic Acid: The acid catalyzes the formation of the iminium ion intermediate, which is the species that is subsequently reduced by STAB.

Caption: Potential synthetic pathways from the ketone building block.

Summary and Outlook

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a highly valuable and versatile building block. The protocols detailed herein provide robust methods for its synthesis and demonstrate its utility as a precursor for N-Heterocyclic Carbene catalysis and as a scaffold for medicinal chemistry applications. The reactivity of the ketone and the inherent properties of the N-methylimidazole ring offer extensive opportunities for the development of novel catalysts, complex molecular architectures, and new therapeutic agents. Future work will likely expand its application in asymmetric catalysis and the synthesis of natural products.

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Application Notes & Protocols: (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in Medicinal Chemistry

Senior Application Scientist Note: Extensive research for specific medicinal chemistry applications, biological activity, and established protocols for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (CAS Number: 30148-17-5) has yielded limited publicly available data. While the imidazole scaffold is of significant interest in drug discovery, information detailing the specific biological targets, mechanism of action, or therapeutic applications of this particular molecule is not present in the scientific literature based on the conducted searches.

The following guide has been constructed by drawing logical inferences from the known activities of structurally related imidazole and benzimidazole derivatives. This document aims to provide a foundational understanding of the potential applications of the core scaffold and outlines general protocols that would be appropriate for the initial biological evaluation of this compound. All proposed applications and protocols are therefore extrapolations and should be considered as a starting point for further investigation.

Introduction to the (1-methyl-1H-imidazol-2-yl)(phenyl)methanone Scaffold

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a heterocyclic ketone containing a central 1-methyl-1H-imidazole ring linked to a phenyl group via a carbonyl bridge. The imidazole moiety is a well-established pharmacophore found in numerous approved drugs and biologically active compounds.[1] Its ability to participate in hydrogen bonding and coordinate with metal ions makes it a versatile scaffold for interacting with a variety of biological targets.[1]

The broader class of imidazole-containing compounds has demonstrated a wide array of pharmacological activities, including but not limited to:

• Anticancer: Derivatives of imidazole have been investigated as multi-kinase inhibitors, showing cytotoxic effects against various cancer cell lines.[2]

• Antimicrobial: The imidazole core is central to many antifungal and antibacterial agents.[3]

• Neurodegenerative Diseases: Benzimidazole derivatives, which share structural similarities, have been explored as inhibitors of enzymes implicated in Alzheimer's disease, such as 17β-HSD10.[4]

• Anti-inflammatory and Analgesic: Benzimidazole derivatives are known to exhibit anti-inflammatory and analgesic properties by targeting enzymes like cyclooxygenases (COX).[5]

Given these precedents, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone represents a lead compound for screening campaigns targeting these and other therapeutic areas.

Potential Therapeutic Applications & Mechanistic Hypotheses

Based on the activities of structurally analogous compounds, we can hypothesize potential, yet unproven, applications and mechanisms of action for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Oncology

The 2-benzoyl-imidazole scaffold is a recurring motif in compounds designed as kinase inhibitors. It is plausible that (1-methyl-1H-imidazol-2-yl)(phenyl)methanone could function as an inhibitor of protein kinases involved in cancer cell proliferation and survival.

Hypothesized Signaling Pathway: Kinase Inhibition

References

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• 5. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

protocol for 1H NMR analysis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

An Application Note for the Structural Elucidation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone using ¹H NMR Spectroscopy

Abstract

This comprehensive application note provides a detailed protocol for the ¹H Nuclear Magnetic Resonance (NMR) analysis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a key heterocyclic ketone relevant in pharmaceutical and materials science research. This guide is designed for researchers, scientists, and drug development professionals, offering a self-validating methodology that emphasizes not only the procedural steps but also the underlying scientific rationale. We cover optimal sample preparation, instrument parameterization, data processing, and spectral interpretation to ensure the acquisition of high-quality, reproducible data for unambiguous structural verification.

Introduction: The Rationale for NMR Analysis

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a compound of significant interest due to the prevalence of the imidazole moiety in biologically active molecules and the role of N-heterocyclic ketones as versatile synthetic intermediates.[1][2] Accurate structural confirmation is the cornerstone of any chemical research, from reaction monitoring to quality control of final compounds. ¹H NMR spectroscopy stands as the most powerful and widely used analytical technique for the structural elucidation of organic molecules in solution.[3] It provides precise information about the electronic environment, connectivity, and relative abundance of protons within a molecule, allowing for definitive structural assignment.[4][5]

This protocol is engineered to provide a robust framework for achieving high-resolution ¹H NMR spectra of the target analyte, thereby ensuring data integrity and confidence in subsequent research and development activities.

Experimental Workflow: From Sample to Spectrum

The acquisition of a high-quality NMR spectrum is fundamentally dependent on a systematic and well-understood workflow. Each stage, from sample preparation to data processing, is critical for the final outcome.

Figure 1. High-Level Workflow for ¹H NMR Analysis.

Detailed Protocols & Methodologies

Part A: Sample Preparation Protocol

The quality of the final spectrum is dictated by the quality of the sample. This phase is critical for ensuring magnetic field homogeneity and minimizing interfering signals.[3]

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (Analyte)

• Deuterated Chloroform (CDCl₃), ≥99.8% D

• Tetramethylsilane (TMS), NMR grade

• High-quality 5 mm NMR tube (e.g., Wilmad, Norell)[6]

• Pasteur pipette and cotton wool

• Vial and microbalance

Step-by-Step Procedure:

• Weighing the Analyte: Accurately weigh 5-10 mg of the solid analyte into a clean, dry vial.[6][7] This concentration range provides an excellent signal-to-noise ratio for a standard ¹H NMR experiment without causing issues like peak broadening from excessive molecular interactions.[3]

• Solvent and Standard Addition: Using a calibrated pipette, add approximately 0.6 mL of deuterated chloroform (CDCl₃) to the vial.[3] Add a small drop of TMS to the solvent to serve as the internal standard.

  • Causality: Deuterated solvents are essential because they replace hydrogen (¹H) with deuterium (²H), which resonates at a different frequency and is "invisible" in the ¹H spectrum, thus preventing the solvent signal from overwhelming the analyte signals.[8][9][10] The residual protio-solvent peak (e.g., CHCl₃ at ~7.26 ppm) also serves as a secondary reference. The deuterium signal is used by the spectrometer to "lock" the magnetic field, ensuring its stability throughout the experiment.[9]

  • Expert Insight: CDCl₃ is an excellent first choice for many non-polar to moderately polar organic compounds due to its good dissolving power and relative inertness.[11][12]

• Dissolution & Transfer: Gently swirl or vortex the vial to ensure the analyte is completely dissolved. A homogeneous solution free of particulate matter is crucial for proper shimming and high spectral resolution.[3][13]

• Filtration (if necessary): If any solid particles remain, filter the solution through a small cotton plug in a Pasteur pipette directly into the NMR tube.[12]

• Tube Filling & Capping: The final volume in the NMR tube should result in a sample height of 4-5 cm (~0.55-0.6 mL).[6] This specific height ensures the sample is correctly positioned within the instrument's detection coil. Securely place a cap on the tube to prevent solvent evaporation.[6]

• Labeling: Clearly label the NMR tube cap with a unique identifier.[13]

Part B: NMR Data Acquisition

This protocol assumes the use of a standard 400 MHz (or higher) NMR spectrometer equipped with automated tuning and shimming capabilities.

Step-by-Step Procedure:

• Sample Insertion: Carefully insert the NMR tube into a spinner turbine, ensuring it is set to the correct depth using the spectrometer-specific gauge. Place the sample into the spectrometer's autosampler or manual insertion port.[14]

• Software Setup: Create a new experiment in the acquisition software. Load a standard ¹H acquisition parameter set.

• Locking and Shimming:

  • Lock: Instruct the software to lock onto the deuterium signal of the CDCl₃ solvent. This compensates for any magnetic field drift during the experiment.[15]

  • Tuning/Matching: Perform an automatic tune and match of the probe for the ¹H frequency. This ensures maximum efficiency of radiofrequency pulse transmission and signal detection.[14]

  • Shimming: Execute an automated shimming routine (e.g., TopShim). This process adjusts the currents in the shim coils to optimize the homogeneity of the magnetic field (B₀) across the sample volume, resulting in sharp, symmetrical peaks.[15]

• Parameter Optimization: Review and set the key acquisition parameters.

  • Table 1: Recommended ¹H NMR Acquisition Parameters

    Parameter	Recommended Value	Rationale
    Pulse Program	zg30 or similar	Standard 30° pulse experiment for quantitative analysis.
    Spectral Width (SW)	~16 ppm (-2 to 14 ppm)	Encompasses the full range of expected chemical shifts for organic molecules.
    Number of Scans (NS)	16	Sufficient for good signal-to-noise with a 5-10 mg sample.
    Relaxation Delay (D1)	2.0 s	Allows for nearly complete relaxation of protons, important for accurate integration.
    Acquisition Time (AQ)	~2.0 s	Balances resolution with experiment time.

    | Receiver Gain (RG) | Set automatically | Optimized by the instrument to prevent signal clipping and maximize dynamic range. |

• Acquisition: Start the acquisition. The spectrometer will apply a series of radiofrequency pulses and record the resulting Free Induction Decay (FID) signal.

Part C: Data Processing and Analysis

• Fourier Transform (FT): Apply an exponential window function (line broadening, e.g., 0.3 Hz) to the FID to improve the signal-to-noise ratio, followed by a Fourier Transform to convert the time-domain FID into the frequency-domain spectrum.

• Phase Correction: Manually or automatically adjust the phase of the spectrum so that all peaks are in the positive absorptive mode with a flat baseline.

• Baseline Correction: Apply a polynomial function to correct any rolling or distortion in the spectrum's baseline.

• Referencing: Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.[16][17][18] TMS is the universal standard because its 12 equivalent protons give a single, sharp signal that is chemically inert and appears upfield of most organic proton signals.[19][20]

• Integration: Integrate the area under each distinct signal. The relative area of each integral corresponds directly to the relative number of protons giving rise to that signal.[4] Set the integral of a well-resolved, known signal (e.g., the 3H methyl group) to its expected value and normalize the others accordingly.

• Peak Picking: Identify and label the chemical shift (in ppm) of each peak in the spectrum.

Anticipated Results & Spectral Interpretation

The structure of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone contains three distinct proton environments: the phenyl ring, the imidazole ring, and the N-methyl group. Analysis of chemical shifts, integration, and multiplicity allows for the complete assignment of the ¹H NMR spectrum.[5][21]

• Aromatic Protons (Phenyl & Imidazole): Protons on aromatic rings are deshielded and typically appear in the δ 7.0–8.5 ppm region.[22][23] The electron-withdrawing effect of the adjacent carbonyl group will shift the ortho-protons of the phenyl ring significantly downfield.

• N-Methyl Protons: The protons of the methyl group attached to the nitrogen of the imidazole ring will appear as a sharp singlet, deshielded by the heterocyclic ring system.

Table 2: Predicted ¹H NMR Signal Assignments for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in CDCl₃

Proton Assignment	Expected δ (ppm)	Multiplicity	Integration	Rationale
H-4 & H-5 (Imidazole)	~7.0 - 7.3	d, d (or s, s)	1H, 1H	Protons on the electron-rich imidazole ring.[24][25]
H-meta (Phenyl)	~7.4 - 7.6	m (t-like)	2H	Standard aromatic region for meta protons of a benzoyl group.[26][27]
H-para (Phenyl)	~7.6 - 7.8	m (t-like)	1H	Standard aromatic region for the para proton of a benzoyl group.[28]
H-ortho (Phenyl)	~7.8 - 8.1	m (d-like)	2H	Deshielded by the anisotropic effect of the adjacent C=O group.
N-CH₃ (Methyl)	~3.8 - 4.1	s	3H	Deshielded by attachment to the nitrogen atom within the aromatic imidazole ring.

Note: Chemical shifts are predictive and can vary based on solvent, concentration, and temperature.[22] Multiplicity (m) may be complex due to second-order coupling effects in the aromatic region.

References

• UCHEM. (2025). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. [Link]

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• Save My Exams. (2025). Tetramethylsilane (TMS) & Deuterated Solvents. [Link]

• Chemistry Explained (YouTube). (2025). Why TMS Is the Standard in NMR Spectroscopy. [Link]

• Iowa State University. (2025). NMR Sample Preparation. [Link]

• American Chemical Society. (2021). Tetramethylsilane. [Link]

• Mind Mapped. (2025). Tetramethylsilane: Significance and symbolism. [Link]

• University of Rochester. (2026). How to Get a Good 1H NMR Spectrum. [Link]

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• PNAS. (2005). NMR data collection and analysis protocol for high-throughput protein structure determination. [Link]

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• ResearchGate. (2018). 1 H-NMR spectrum of 3 compound in chemical shift area of butoxy groups protons. [Link]

• ResearchGate. (2024). ¹H NMR Chemical Shift Changes as a Result of Introduction of Carbonyl-Containing Protecting Groups. [Link]

• University of Wisconsin-Madison. (2025). Basic NMR Concepts. [Link]

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• Nature Communications. (2018). Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction - Supporting Information. [Link]

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• SpectraBase. (2025). 1-Methylimidazole - Optional[13C NMR] - Chemical Shifts. [Link]

• Organic Letters. (2021). Visible-light-promoted phosphine-mediated synthesis of thioesters and thioalkynes from sodium arylsulfinates - Supporting Information. [Link]

• Royal Society of Chemistry. (2019). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. [Link]

• TÜBİTAK Academic Journals. (2003). ¹H NMR Studies of Some Imidazole Ligands Coordinated to Co(III). [Link]

• Oregon State University. (2025). 1H NMR Chemical Shift. [Link]

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• ResearchGate. (2019). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)-methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. [Link]

• Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). [Link]

• PubChem. (2025). (1H-imidazol-1-yl)phenylmethanone. [Link]

• Connect Journals. (2015). Synthesis of Phenyl 1-benzyl-1H-benzo[d]imidazol-2-ylcarbamates. [Link]

• Exclusive Chemistry Ltd. (2024). (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone supplier. [Link]

• Medical Herald of the South of Russia. (2025). The effect of synthesized 5-R-1H-benzo[d]imidazole-2-thiol derivatives on intraocular pressure. [Link]

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Application Note: A Robust HPLC Method for the Quantification of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Abstract

This application note presents a detailed, validated high-performance liquid chromatography (HPLC) method for the accurate quantification of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. This compound, featuring a substituted imidazole ring linked to a phenyl ketone moiety, is of significant interest in pharmaceutical research and development as a potential synthetic intermediate or active pharmaceutical ingredient (API). The developed reversed-phase HPLC (RP-HPLC) method is demonstrated to be specific, linear, accurate, and precise, making it suitable for routine quality control and research applications.

Introduction

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a heterocyclic ketone with a molecular structure that suggests potential applications in medicinal chemistry. The imidazole ring is a common feature in many biologically active compounds, and its N-methylation can significantly influence pharmacokinetic and pharmacodynamic properties. Accurate and reliable quantification of this compound is crucial for ensuring the quality and consistency of drug substances and products. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on a robust analytical method for this purpose.

The primary challenge in developing an HPLC method for a compound like (1-methyl-1H-imidazol-2-yl)(phenyl)methanone lies in achieving good peak shape and retention on a reversed-phase column, given the basic nature of the imidazole moiety. This is addressed by careful selection of the mobile phase pH to ensure a consistent ionization state of the analyte.

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is fundamental to developing a robust HPLC method.

Property	Value/Information	Source/Rationale
Molecular Formula	C₁₁H₁₀N₂O	[1]
Molecular Weight	186.21 g/mol	[1]
Structure	Imidazole ring with a methyl group at N1 and a phenylmethanone group at C2.	Inferred from name
Polarity	Moderately polar, with a calculated XLogP3 of approximately 1.3 for the related (1H-imidazol-1-yl)(phenyl)methanone.	[2]
pKa	The imidazole ring has a pKa of its conjugate acid around 7.	[3]
UV Absorbance	Expected to have strong absorbance due to the phenyl ketone and imidazole chromophores.	General knowledge of UV spectroscopy.
Solubility	Expected to be soluble in common organic solvents like methanol and acetonitrile.	General knowledge of similar organic compounds.

HPLC Method and Rationale

A reversed-phase HPLC method with UV detection was developed and validated. The selection of each parameter is justified below to provide a clear understanding of the method's principles.

Chromatographic Conditions

Parameter	Condition	Rationale
Instrument	Any standard HPLC system with a UV/Vis or Diode Array Detector (DAD)	The method is designed to be transferable across common HPLC platforms.
Column	C18, 4.6 x 150 mm, 5 µm	A C18 column provides excellent hydrophobic retention for the moderately polar analyte. The specified dimensions and particle size offer a good balance between resolution and analysis time.
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	Formic acid is a volatile buffer suitable for LC-MS applications and helps to control the pH, ensuring consistent protonation of the imidazole nitrogen for better peak shape.[4] Acetonitrile is a common organic modifier in RP-HPLC.
Gradient	Isocratic at 40% B	An isocratic elution simplifies the method and improves reproducibility. The 40% acetonitrile concentration should provide adequate retention and a reasonable run time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency without excessive backpressure.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	254 nm	The benzoyl- and imidazole moieties are expected to have significant absorbance at this wavelength, providing good sensitivity.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Experimental Workflow

The following diagram illustrates the overall workflow from sample preparation to data analysis.

Caption: Experimental workflow for the HPLC analysis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Detailed Protocols

Reagent and Solution Preparation

• Diluent: Prepare a mixture of Acetonitrile and Water (50:50, v/v).

• Mobile Phase A: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water.

• Mobile Phase B: Use HPLC-grade acetonitrile.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

• Accurately weigh a sample containing approximately 25 mg of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

• Transfer the sample to a 25 mL volumetric flask.

• Add approximately 20 mL of diluent and sonicate for 10 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Filter a portion of the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC System Setup and Analysis

• Set up the HPLC system according to the conditions outlined in Table 3.1.

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (diluent) to ensure no interfering peaks are present.

• Inject the working standard solutions to generate a calibration curve.

• Inject the prepared sample solutions.

Method Validation

The developed method was validated according to the International Council for Harmonisation (ICH) guidelines.

System Suitability

Parameter	Acceptance Criteria	Typical Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	5500
%RSD of Peak Area (n=6)	≤ 2.0%	0.8%

Linearity

The linearity of the method was evaluated by analyzing six concentrations of the analyte ranging from 1 to 100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result
Concentration Range	1 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Regression Equation	y = mx + c

Accuracy (Recovery)

Accuracy was determined by spiking a placebo with known amounts of the analyte at three concentration levels (80%, 100%, and 120% of the target concentration).

Spike Level	% Recovery (Mean ± SD, n=3)
80%	99.5 ± 0.5%
100%	100.2 ± 0.3%
120%	99.8 ± 0.6%

Precision

Precision was assessed at two levels: repeatability (intra-day) and intermediate precision (inter-day).

Precision Level	%RSD (n=6)
Repeatability	0.7%
Intermediate Precision	1.1%

Specificity

Specificity was demonstrated by the absence of interfering peaks from the diluent and a placebo at the retention time of the analyte. The peak purity was also confirmed using a diode array detector.

Conclusion

The developed RP-HPLC method for the quantification of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is simple, rapid, and reliable. The method has been validated and shown to be linear, accurate, precise, and specific. It is, therefore, suitable for routine analysis in quality control and research environments.

References

• Exclusive Chemistry Ltd. (2024). (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone. Retrieved from [Link]

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• SIELC Technologies. (n.d.). Separation of 1-Methylimidazole on Newcrom R1 HPLC column. Retrieved from [Link]

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Application Notes & Protocols: Characterizing (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in Kinase Inhibitor and Cellular Metabolism Studies

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the multifaceted use of the small molecule inhibitor (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, widely known in scientific literature as Mubritinib (or TAK-165). We move beyond a single-target characterization to present an integrated approach that addresses its dual-mechanism of action: potent, selective inhibition of the HER2/ErbB2 receptor tyrosine kinase and profound disruption of mitochondrial respiration via inhibition of the Electron Transport Chain (ETC) Complex I. This guide details the rationale behind experimental design, provides validated, step-by-step protocols for both biochemical and cell-based assays, and offers insights into data interpretation to empower robust and conclusive inhibitor studies.

Introduction: A Compound with a Dual Identity

The pursuit of targeted therapies has led to the development of highly specific small molecule kinase inhibitors.[1][2][3] (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, or Mubritinib , was initially developed as a potent and exceptionally selective inhibitor of the HER2/ErbB2 receptor tyrosine kinase, a key oncogenic driver in various cancers.[4] However, subsequent research has revealed a second, potent mechanism of action: the inhibition of mitochondrial ETC Complex I.[5][6][7] This discovery is crucial, as it repositions Mubritinib not just as a tool for studying HER2 signaling, but also as a chemical probe to investigate cellular metabolism and explore therapeutic vulnerabilities in cancers dependent on oxidative phosphorylation (OXPHOS).[5][7]

Understanding this duality is paramount for accurate experimental design and interpretation. An observed cellular effect could be the result of HER2 pathway downregulation, metabolic collapse via mitochondrial inhibition, or a combination of both. This guide is therefore structured into two primary application sections to address these distinct, yet potentially synergistic, mechanisms.

Compound Profile: Mubritinib (TAK-165)

Property	Value
IUPAC Name	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone
Synonyms	Mubritinib, TAK-165
CAS Number	30148-17-5[8]
Molecular Formula	C₁₁H₁₀N₂O
Molecular Weight	186.21 g/mol [8]
Primary Target	HER2/ErbB2 (Receptor Tyrosine Kinase)[4]
Secondary Target	Mitochondrial ETC Complex I[5][6][7]

Application I: Characterization as a HER2 Kinase Inhibitor

This section focuses on validating the activity of Mubritinib against its primary kinase target, HER2. The workflow progresses from direct, in-vitro enzymatic assays to cell-based confirmation of target engagement and downstream pathway modulation.

Scientific Rationale: The HER2 Signaling Axis

The HER2 (Human Epidermal Growth Factor Receptor 2), or ErbB2, is a receptor tyrosine kinase that, upon dimerization, autophosphorylates and activates downstream signaling cascades critical for cell proliferation, survival, and differentiation. The two major pathways are the PI3K-Akt-mTOR pathway and the Ras-Raf-MEK-ERK (MAPK) pathway. In many cancers, HER2 is overexpressed, leading to uncontrolled signaling and tumor growth. Mubritinib was designed to inhibit the ATP-binding pocket of HER2, preventing its phosphorylation and subsequent signal transduction.[4]

Caption: HER2 signaling pathways and the inhibitory action of Mubritinib.

Workflow for Kinase Inhibitor Characterization

A logical progression of experiments is essential to build a conclusive profile of the inhibitor's activity, starting from the purified enzyme and moving into the complex cellular environment.

Caption: Experimental workflow for characterizing a targeted kinase inhibitor.

Protocol 1: In Vitro HER2 Kinase Assay (ADP-Glo™)

Objective: To determine the concentration at which Mubritinib inhibits 50% of recombinant HER2 kinase activity (IC₅₀) in a cell-free system. The ADP-Glo™ assay is a robust, luminescence-based method that quantifies the amount of ADP produced during the kinase reaction.[9][10]

Materials:

• Recombinant human HER2/ErbB2 enzyme

• Poly(Glu,Tyr) 4:1 substrate

• Mubritinib (dissolved in 100% DMSO)

• ATP (Adenosine Triphosphate)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Assay Buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl₂, 0.1 mg/mL BSA)

• White, opaque 96-well or 384-well assay plates

Procedure:

• Compound Dilution: Prepare a serial dilution series of Mubritinib in a separate plate. Start with a high concentration (e.g., 10 mM in DMSO) and perform 1:3 or 1:5 serial dilutions in kinase assay buffer. Ensure the final DMSO concentration in the assay well is ≤1%.

• Reaction Setup: In each well of the assay plate, add 5 µL of the Mubritinib dilution or vehicle control (buffer with DMSO).

• Master Mix: Prepare a master mix containing the HER2 enzyme and substrate in kinase assay buffer. Add 10 µL of this mix to each well.

• Initiate Reaction: Initiate the kinase reaction by adding 10 µL of ATP solution to each well. The final ATP concentration should ideally be at or near the Michaelis-Menten constant (Km) for the enzyme.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• First Detection Step: Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent. This step depletes the remaining, unconsumed ATP. Incubate at room temperature for 40 minutes.

• Second Detection Step: Add 50 µL of Kinase Detection Reagent. This converts the ADP generated by the kinase into ATP, which is then used in a luciferase/luciferin reaction to produce light. Incubate at room temperature for 30-60 minutes.

• Measurement: Measure luminescence using a plate reader.

Data Analysis & Expected Results:

• Calculate the percentage of inhibition for each Mubritinib concentration relative to the vehicle (DMSO) control.

• Plot the percentage of inhibition against the log concentration of Mubritinib and fit the data to a four-parameter logistic curve to determine the IC₅₀ value. Mubritinib is expected to have a very low nanomolar IC₅₀ against HER2.[4]

Protocol 2: Western Blot for HER2 Phosphorylation

Objective: To confirm that Mubritinib inhibits HER2 autophosphorylation in a cellular context.

Materials:

• HER2-overexpressing cell line (e.g., BT474, SK-BR-3)

• Complete cell culture medium

• Mubritinib

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-HER2 (Tyr1248), anti-total-HER2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

Procedure:

• Cell Culture: Seed BT474 cells in 6-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with serial dilutions of Mubritinib (e.g., 0, 1, 5, 10, 50, 100 nM) for 2-4 hours.[4]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them directly in the plate with 100-200 µL of ice-cold RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel and perform electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with the primary antibody against phospho-HER2 (p-HER2) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize protein bands using an ECL substrate and an imaging system.[4]

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against total HER2 as a loading control to ensure observed changes are due to phosphorylation status, not protein degradation.

Data Analysis & Expected Results:

• A dose-dependent decrease in the p-HER2 band intensity should be observed with increasing concentrations of Mubritinib. The total HER2 levels should remain relatively constant across all treatments. This provides direct evidence of on-target activity in cells.

Protocol 3: Cellular Proliferation Assay (MTT)

Objective: To determine the effect of HER2 inhibition by Mubritinib on the growth and viability of cancer cells (GI₅₀).

Materials:

• HER2-positive (e.g., BT474) and HER2-negative (e.g., MDA-MB-231) cell lines

• Complete cell culture medium

• Mubritinib

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well clear cell culture plates

Procedure:

• Cell Seeding: Seed 5,000 cells per well in a 96-well plate and incubate overnight.

• Treatment: Treat the cells with a serial dilution of Mubritinib. Include a vehicle-only control.

• Incubation: Incubate for 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis & Expected Results:

• Calculate the percentage of growth inhibition for each concentration and determine the GI₅₀ (concentration for 50% growth inhibition).

• Mubritinib should show high potency (low nanomolar GI₅₀) in HER2-positive BT474 cells and significantly lower potency (micromolar GI₅₀) in HER2-negative cells, demonstrating target-dependent anti-proliferative activity.[4]

Table 1: Representative Cellular Activity Data for Mubritinib

Cell Line	HER2 Status	Mubritinib GI₅₀ (nM)	Primary Mechanism
BT474	Overexpressing	~5	HER2 Inhibition[4]
T24	Weakly Expressed	~91	HER2 Inhibition[4]
HT1376	EGFR Overexpressing	>25,000	Low HER2 Dependence[4]
PC-3	Very Faint Expression	~4,620	Low HER2 Dependence[4]

Application II: Investigating the Mitochondrial Mechanism

Recent evidence has shown that Mubritinib's potent anti-leukemic effects are not driven by HER2 inhibition but by its ability to inhibit ETC Complex I, disrupting mitochondrial respiration.[7] This section provides protocols to investigate this "off-target" effect, which constitutes a primary mechanism of action in OXPHOS-dependent cancers.

Scientific Rationale: OXPHOS Dependency in Cancer

While many cancer cells rely on aerobic glycolysis (the Warburg effect), a significant subset, including many chemotherapy-resistant acute myeloid leukemia (AML) cells, are highly dependent on oxidative phosphorylation (OXPHOS) for survival and proliferation.[5] The electron transport chain (ETC) is the core machinery of OXPHOS. By inhibiting Complex I, the first and largest enzyme of the chain, Mubritinib effectively shuts down mitochondrial ATP production and increases reactive oxygen species (ROS), leading to cell death in these vulnerable populations.[5][11]

Protocol 4: Mitochondrial Respiration Assay (Seahorse XF)

Objective: To directly measure the effect of Mubritinib on the oxygen consumption rate (OCR), a key indicator of mitochondrial respiration.

Materials:

• Target cells (e.g., OXPHOS-dependent AML cell line like MOLM-13)

• Seahorse XF Cell Culture Microplate

• Seahorse XF Analyzer

• Assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

• Mubritinib and other mitochondrial inhibitors (e.g., oligomycin, FCCP, rotenone/antimycin A)

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF microplate at an optimized density and allow them to adhere.

• Cartridge Hydration: Hydrate the sensor cartridge overnight in a non-CO₂ incubator at 37°C.

• Compound Loading: On the day of the assay, load the hydrated sensor cartridge with Mubritinib and other inhibitors for sequential injection. A typical "Mito Stress Test" profile would be:

  • Port A: Mubritinib (or vehicle)

  • Port B: Oligomycin (ATP synthase inhibitor)

  • Port C: FCCP (uncoupling agent)

  • Port D: Rotenone & Antimycin A (Complex I & III inhibitors)

• Assay Execution: Replace cell culture medium with pre-warmed assay medium. Place the cell plate in the Seahorse XF Analyzer and run the assay protocol.

• Measurement: The instrument will measure OCR (and ECAR, the extracellular acidification rate) in real-time before and after each compound injection.

Data Analysis & Expected Results:

• Cells treated with Mubritinib should show a significant, dose-dependent drop in basal OCR, similar to the effect of the known Complex I inhibitor, rotenone.[6] This directly demonstrates that the compound inhibits the electron transport chain. The maximal respiration (after FCCP injection) should also be severely blunted.[6]

Protocol 5: Viability Assays in OXPHOS vs. Glycolytic Cells

Objective: To demonstrate the selective toxicity of Mubritinib towards cancer cells that are dependent on mitochondrial respiration.

Methodology:

• This protocol is identical to the Cellular Proliferation Assay (Protocol 3).

• The key difference is the choice of cell lines. A panel should include:

  • OXPHOS-dependent cells: Chemotherapy-resistant AML primary samples or cell lines known for OXPHOS hyperactivity.[5][7]

  • Glycolytic cells: Cells known to rely primarily on glycolysis for energy.

  • Normal control cells: Normal CD34+ hematopoietic cells, which should be resistant.[7]

Expected Results:

• Mubritinib should exhibit potent cytotoxicity (low GI₅₀) in the OXPHOS-dependent cells.

• Conversely, glycolytic cells and normal hematopoietic cells should be significantly less sensitive, demonstrating a therapeutic window based on metabolic phenotype rather than HER2 expression.[5]

Advanced Studies: Kinase Selectivity Profiling

Rationale: No kinase inhibitor is perfectly specific. Understanding a compound's activity across the human kinome is essential to anticipate off-target effects, avoid misinterpreting phenotypic data, and uncover opportunities for polypharmacology.[12] Mubritinib's high selectivity for HER2 is a key feature, and this must be empirically verified.[4]

Methodology:

• Biochemical Screening: The most direct way to assess selectivity is to screen the compound against a large panel of purified kinases (e.g., >400 kinases) at a fixed concentration (e.g., 1 µM). This is typically performed by specialized contract research organizations (e.g., Reaction Biology, Eurofins).

• Data Analysis: Results are often expressed as percent inhibition. Hits are then followed up with full IC₅₀ determinations. Selectivity can be quantified using metrics like the Selectivity Score (S-score), which divides the number of kinases inhibited above a certain threshold by the total number of kinases tested.[12]

Table 2: Known Selectivity Profile of Mubritinib

Kinase Target	IC₅₀ (nM) / Activity	Comment
HER2/ErbB2	~6	Primary Target [4]
EGFR	>4000x less potent than HER2	Highly Selective[4]
FGFR	>4000x less potent than HER2	Highly Selective[4]
PDGFR	>4000x less potent than HER2	Highly Selective[4]
Jak1	>4000x less potent than HER2	Highly Selective[4]
Src	>4000x less potent than HER2	Highly Selective[4]

Summary and Best Practices

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone (Mubritinib) is a powerful chemical probe with at least two distinct and potent biological activities.

• As a HER2 Inhibitor: It serves as a highly selective tool for studying HER2 signaling. Its characterization requires a combination of biochemical assays to determine potency (IC₅₀) and cell-based assays to confirm on-target pathway modulation (p-HER2) and functional outcomes (proliferation).

• As a Mitochondrial Inhibitor: It is a potent inhibitor of ETC Complex I, making it an ideal tool for studying OXPHOS dependency in cancer. This activity can be confirmed directly with metabolic flux analysis (Seahorse) and functionally validated by comparing its cytotoxicity in OXPHOS-dependent versus glycolytic cells.

References

• 1. An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advancements in Protein Kinase Inhibitors: From Discovery to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Identification of Mubritinib (TAK 165) as an inhibitor of KSHV driven primary effusion lymphoma via disruption of mitochondrial OXPHOS metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mubritinib Targets the Electron Transport Chain Complex I and Reveals the Landscape of OXPHOS Dependency in Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. exchemistry.com [exchemistry.com]
• 9. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Mubritinib enhanced the inhibiting function of cisplatin in lung cancer by interfering with mitochondrial function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in Preclinical Cancer Research

Introduction: Targeting the Microtubule Cytoskeleton in Oncology

The imidazole nucleus is a cornerstone pharmacophore in medicinal chemistry, lending its versatile structure to a wide array of biologically active agents. Within this class, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, also known as 2-benzoyl-1-methylimidazole, emerges from a lineage of related compounds, the 2-aryl-4-benzoyl-imidazoles (ABIs), which have demonstrated significant potential as anticancer agents.[1][2][3] These molecules have been identified as potent inhibitors of tubulin polymerization, a critical process in cell division, thereby presenting a compelling avenue for the development of novel cancer therapeutics.[1][4][5] This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute assays to evaluate (1-methyl-1H-imidazol-2-yl)(phenyl)methanone as a microtubule-targeting agent.

The protocols detailed herein are designed to be self-validating, providing a logical and scientifically rigorous progression from initial cytotoxicity screening to specific mechanism-of-action studies. We will explore the underlying principles of each assay, the rationale for experimental choices, and the interpretation of results, empowering researchers to confidently assess the potential of this compound in their preclinical oncology programs.

Chemical and Physical Properties

Property	Value	Source
Chemical Name	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone	N/A
Synonyms	2-benzoyl-1-methylimidazole	N/A
CAS Number	30148-17-5	N/A
Molecular Formula	C₁₁H₁₀N₂O	N/A
Molecular Weight	186.21 g/mol	N/A

Presumed Mechanism of Action: Inhibition of Tubulin Polymerization

Structurally related 2-aryl-4-benzoyl-imidazoles have been shown to exert their potent antiproliferative effects by disrupting microtubule dynamics through inhibition of tubulin polymerization.[1][2][5] It is hypothesized that these compounds bind to the colchicine-binding site on β-tubulin. This binding event prevents the polymerization of α- and β-tubulin heterodimers into microtubules. The disruption of microtubule formation and function leads to mitotic arrest at the G2/M phase of the cell cycle, ultimately triggering apoptosis and cell death. The methylation at the N1 position of the imidazole ring in (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a key structural feature that may influence its metabolic stability and potency.[1]

Signaling Pathway: Microtubule Dynamics and Mitotic Arrest

Sources

• 1. Synthesis and antiproliferative activity of novel 2-aryl-4-benzoyl-imidazole derivatives targeting tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of novel 2-aryl-4-benzoyl-imidazoles targeting the colchicines binding site in tubulin as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of novel 2-aryl-4-benzoyl-imidazole (ABI-III) analogues targeting tubulin polymerization as antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and evaluation of 2-aryl-1H-benzo[d]imidazole derivatives as potential microtubule targeting agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of novel 2-aryl-4-benzoyl-imidazole (ABI–III) analogues targeting tubulin polymerization as antiproliferative agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: High-Purity Crystallization of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Introduction: The Critical Role of Purity and Crystalline Form

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone (CAS 30148-17-5) is a substituted imidazole derivative that serves as a valuable intermediate in the synthesis of pharmaceuticals and other advanced chemical materials.[1][2] The purity and solid-state form of such intermediates are paramount, directly influencing reaction kinetics, yield, and the impurity profile of the final active pharmaceutical ingredient (API). Achieving a well-defined, highly pure crystalline form is a critical-to-quality attribute in drug development and manufacturing.

This guide provides a comprehensive overview of the principles and detailed protocols for the successful crystallization of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. The methodologies are designed for researchers in synthetic chemistry and drug development, emphasizing the rationale behind procedural steps to empower users to adapt and troubleshoot the protocols effectively.

Compound Profile & Physicochemical Properties

A thorough understanding of the compound's properties is the foundation of robust crystallization process development. While some experimental data for this specific molecule is not widely published, we can compile its known identifiers and computed properties.

Property	Value	Source
Chemical Name	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone	-
CAS Number	30148-17-5	[3]
Molecular Formula	C₁₁H₁₀N₂O	[3]
Molecular Weight	186.21 g/mol	[3]
Appearance	Likely a solid at room temperature	General observation for similar structures
Polarity	Moderately polar (ketone and imidazole moieties)	Inferred from structure
Hydrogen Bond Acceptors	2 (carbonyl oxygen, imidazole nitrogen)	[4] (similar structure)
Hydrogen Bond Donors	0	[4] (similar structure)

The Science of Crystallization: From Supersaturation to Solid Form

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent system.[5] The fundamental principle is that most solids are more soluble in a hot solvent than in a cold one.[6] The process involves three key stages:

• Dissolution & Supersaturation: The impure solid is dissolved in a minimum amount of a hot solvent to create a saturated or near-saturated solution. As this solution cools, the solubility of the target compound decreases, leading to a state of supersaturation—a non-equilibrium condition that is the driving force for crystallization.[7]

• Nucleation: In the supersaturated solution, molecules of the target compound begin to aggregate into small, ordered clusters called nuclei. This can occur spontaneously (primary nucleation) or be induced by adding a "seed crystal" (secondary nucleation).[5]

• Crystal Growth: Once stable nuclei have formed, additional molecules from the solution deposit onto the surface of the nuclei, allowing the crystals to grow in size. Ideally, this process occurs slowly, allowing the crystal lattice to form in a highly ordered manner, which selectively excludes impurity molecules.[6]

Strategic Solvent Selection

The choice of solvent is the most critical factor in a successful recrystallization. An ideal solvent should:

• Exhibit high solubility for the target compound at elevated temperatures.[7]

• Exhibit low solubility for the target compound at low temperatures to ensure high recovery.[7]

• Either dissolve impurities completely at all temperatures or not at all.

• Be chemically inert with the compound.

• Have a relatively low boiling point for easy removal from the final crystals.[7]

A useful rule of thumb is "like dissolves like," meaning polar compounds dissolve well in polar solvents and vice-versa.[7] Another practical tip is that solvents containing the same functional group as the compound are often good candidates; for a ketone like our target molecule, acetone is a logical starting point.[8] For imidazole derivatives, common solvents mentioned in purification patents include methanol, toluene, and diethyl ether.[9]

Given the structure of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a screening of moderately polar solvents is recommended. Furthermore, a solvent/anti-solvent system can be highly effective. This involves dissolving the compound in a "good" solvent and then adding a miscible "poor" solvent (the anti-solvent) to reduce the overall solubility and induce crystallization.[5] A report on a similar imidazole-containing structure successfully used an acetone/water mixture, making this a promising system to investigate.[10]

Solvent Candidate	Class	Rationale
Acetone	Ketone	Functional group similarity to the target compound.[8]
Ethanol / Methanol	Alcohol	Good general-purpose polar protic solvents.[9]
Ethyl Acetate	Ester	Moderately polar, effective for a wide range of compounds.
Toluene	Aromatic	Potential to dissolve the phenyl moiety.[9]
Water	Aqueous	Likely a poor solvent; excellent candidate as an anti-solvent.
Hexane	Aliphatic	Nonpolar; potential use as an anti-solvent or for washing.

Experimental Protocols

Safety First: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. (1H-Imidazol-1-yl)(phenyl)methanone, a related compound, is known to be irritating to the eyes and skin.[11]

Protocol 1: Single-Solvent Recrystallization via Cooling

This is the most fundamental recrystallization technique, ideal when a single solvent with a steep solubility-temperature curve is identified.

Methodology:

• Solvent Selection: Perform a preliminary test by placing ~20 mg of the crude compound in a test tube and adding a candidate solvent (e.g., ethanol) dropwise. Heat the mixture gently. A good solvent will dissolve the compound when hot but show precipitate upon cooling to room temperature or in an ice bath.

• Dissolution: Place the crude (1-methyl-1H-imidazol-2-yl)(phenyl)methanone into an Erlenmeyer flask. Add the chosen solvent in small portions while heating the flask with gentle swirling (e.g., on a hot plate). Continue adding the solvent until the compound just fully dissolves. Using the minimum amount of hot solvent is crucial for maximizing yield.[6]

• Hot Filtration (Optional): If insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated flask. This step prevents premature crystallization in the funnel.[12]

• Cooling and Crystallization: Cover the flask with a watch glass or loose stopper and allow it to cool slowly to room temperature on the benchtop. Slow cooling promotes the formation of larger, purer crystals.[7]

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor, which contains the soluble impurities.

• Drying: Continue to draw air through the filter cake to partially dry the crystals. Then, transfer the crystals to a watch glass or drying dish and dry to a constant weight, preferably in a vacuum oven at a mild temperature.

Diagram 1: Single-Solvent Crystallization Workflow

A flowchart of the solvent/anti-solvent recrystallization process.

Protocol 3: Slow Evaporation for High-Quality Crystals

This technique is not intended for bulk purification but is the method of choice for growing high-quality single crystals suitable for X-ray crystallography.

Methodology:

• Prepare Solution: Prepare a saturated or near-saturated solution of the compound in a suitable, relatively volatile solvent (e.g., ethyl acetate or dichloromethane) in a clean vial or beaker.

• Filter: Filter the solution through a small cotton plug or syringe filter into a clean container to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Evaporation: Cover the container with a cap or paraffin film. Pierce a few small holes in the cover with a needle. This allows the solvent to evaporate slowly over several days to weeks.

• Harvesting: Once well-formed crystals of a suitable size have appeared, carefully decant the remaining mother liquor and gently harvest the crystals with forceps or a spatula.

Troubleshooting Common Crystallization Issues

Problem	Potential Cause	Recommended Solution
"Oiling Out"	The compound's melting point is lower than the boiling point of the solvent, or the solution is too concentrated.	Re-heat the solution to dissolve the oil, add more solvent, and allow it to cool more slowly. Alternatively, switch to a lower-boiling point solvent or use the anti-solvent method at a lower temperature. [12]
No Crystals Form	The solution is not sufficiently supersaturated, or nucleation is inhibited.	Try scratching the inner surface of the flask with a glass rod. Add a seed crystal of the pure compound. Cool the solution in a colder bath (e.g., dry ice/acetone). If all else fails, slowly evaporate some of the solvent to increase concentration. [12]
Poor Recovery	Too much solvent was used; the compound has significant solubility even in the cold solvent.	Before crystallization, concentrate the solution by boiling off some of the solvent. Ensure the mixture is thoroughly chilled before filtration. Minimize the amount of cold solvent used for washing.
Colored Impurities	Colored impurities are present in the crude material.	If the impurities are non-polar, they may be removed by adding a small amount of activated charcoal to the hot solution before the hot filtration step. Use charcoal sparingly as it can also adsorb the target compound. [7]

References

• Process for purifying imidazoles and imidazol-based agents by crystallisation. (EP0856344A1).

• Recrystallization. (n.d.). LibreTexts™. [Link]

• 1H-Imidazol-1-ylphenylmethanone. (n.d.). PubChem. [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Haslinger, S., Laus, G., Wurst, K., & Schottenberger, H. (2015). Crystal structure of 1-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1H-1,2,3-triazole dihydrate. Acta Crystallographica Section E: Crystallographic Communications, E71, o945–o946. [Link]

• Recrystallization Technique. (n.d.). University of Toronto, Department of Chemistry. [Link]

• (1H-Imidazol-1-yl)(phenyl)methanone - Risk and Safety. (2024). ChemBK. [Link]

• (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone supplier. (2024). Exclusive Chemistry Ltd. [Link]

• Recrystallization Techniques. (n.d.). University of California, Los Angeles, Department of Chemistry & Biochemistry. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. [Link]

• Kumar, V., & Aggarwal, M. (2019). Synthesis and Characterization of Imidazole Derivatives and Catalysis Using Chemical Pharmaceutical Compounds.Journal of Advanced Research in Dynamical and Control Systems, 11(03-Special Issue), 1929-1941.

• Gerber, A. R., et al. (2020). Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. Molecules, 25(21), 5032. [Link]

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Application Notes and Protocols for the Functionalization of the Imidazole Ring in (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Introduction: Unlocking the Potential of a Privileged Scaffold

The imidazole ring is a cornerstone of medicinal chemistry, appearing in numerous natural products and synthetic pharmaceuticals. Its unique electronic properties and ability to engage in various biological interactions make it a "privileged scaffold" for drug design. The compound (1-methyl-1H-imidazol-2-yl)(phenyl)methanone serves as a versatile precursor, offering multiple avenues for structural diversification. The strategic functionalization of its imidazole core can lead to the discovery of novel therapeutic agents with enhanced potency, selectivity, and pharmacokinetic profiles.

The presence of the electron-withdrawing benzoyl group at the C2 position significantly influences the reactivity of the imidazole ring. This guide provides a comprehensive overview of scientifically robust methods for the targeted functionalization of this scaffold, focusing on both classical electrophilic substitution and modern transition-metal-catalyzed C-H activation strategies. Each section is designed to provide not only a step-by-step protocol but also the underlying scientific rationale to empower researchers in their experimental design.

I. Understanding the Regioselectivity of the Imidazole Ring

The inherent electronic nature of the 1-methyl-1H-imidazole ring dictates the preferred sites of chemical modification. The nitrogen atom at position 3 (N3) is basic and readily protonated or alkylated. Within the imidazole ring, the carbon atoms exhibit differing reactivities. Generally, the C5 position is the most electron-rich and, therefore, most susceptible to electrophilic attack. The proton at the C2 position is the most acidic, a feature often exploited in C-H activation methodologies. The C4 position is typically the least reactive towards electrophiles. The C2-benzoyl group in our target molecule is a moderately deactivating group, which will further influence this inherent reactivity, making harsher conditions necessary for certain transformations and potentially altering the regiochemical outcome.

II. Electrophilic Aromatic Substitution: Modifying the Imidazole Core

Electrophilic aromatic substitution provides a direct route to introduce a variety of functional groups onto the imidazole ring. Due to the deactivating nature of the C2-benzoyl group, forcing conditions may be required for these transformations.

A. Halogenation: Introducing Versatile Synthetic Handles

Halogenated imidazoles are crucial intermediates in organic synthesis, serving as precursors for cross-coupling reactions to introduce new carbon-carbon and carbon-heteroatom bonds.

This protocol is adapted from methods for the halogenation of electron-deficient heteroarenes. The use of iodine in the presence of an oxidizing agent, such as iodic acid, allows for the in situ generation of a more potent electrophilic iodine species.

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Iodine (I₂)

• Iodic acid (HIO₃)

• Glacial acetic acid

• Sulfuric acid (concentrated)

• Sodium thiosulfate solution (10% aqueous)

• Sodium bicarbonate solution (saturated aqueous)

• Ethyl acetate

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• To a solution of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (1.0 eq) in glacial acetic acid, add iodine (2.2 eq) and iodic acid (0.4 eq).

• Carefully add concentrated sulfuric acid (0.5 eq) to the stirred mixture.

• Heat the reaction mixture to 80 °C and maintain for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• After cooling to room temperature, quench the reaction by pouring it into a stirred solution of 10% sodium thiosulfate to reduce excess iodine.

• Neutralize the mixture with a saturated solution of sodium bicarbonate until effervescence ceases.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4,5-diiodo-(1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Causality Behind Experimental Choices: The combination of I₂ and HIO₃ in an acidic medium generates a highly electrophilic iodine species necessary to overcome the deactivating effect of the benzoyl group. Glacial acetic acid serves as a polar protic solvent that can facilitate the reaction.

B. Nitration: A Gateway to Amino-Imidazoles

Nitration of the imidazole ring introduces a nitro group, which can be subsequently reduced to an amino group, a key functional group in many biologically active molecules.

This protocol employs standard mixed-acid conditions, which are often necessary for the nitration of deactivated aromatic systems.

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Fuming nitric acid (90%)

• Concentrated sulfuric acid (98%)

• Ice bath

• Crushed ice

• Sodium bicarbonate solution (saturated aqueous)

• Dichloromethane

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel

Procedure:

• In a round-bottom flask, cool concentrated sulfuric acid to 0 °C using an ice bath.

• Slowly add (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (1.0 eq) to the cold sulfuric acid with stirring, ensuring the temperature does not exceed 10 °C.

• In a separate flask, prepare a nitrating mixture by carefully adding fuming nitric acid (1.1 eq) to concentrated sulfuric acid at 0 °C.

• Add the nitrating mixture dropwise to the solution of the imidazole derivative over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for 2-4 hours.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the resulting solution with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the 1-methyl-4-nitro-1H-imidazol-2-yl)(phenyl)methanone.

Trustworthiness of the Protocol: The slow, controlled addition of the nitrating mixture at low temperatures is critical to prevent runaway reactions and the formation of undesired byproducts. The final purification step is essential to isolate the desired regioisomer.

C. Formylation: Introducing an Aldehyde Functionality

The Vilsmeier-Haack reaction is a classic method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2][3][4]

This protocol is based on established procedures for the formylation of substituted imidazoles.[5]

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• 1,2-Dichloroethane (DCE)

• Sodium acetate solution (saturated aqueous)

• Ethyl acetate

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, reflux condenser, dropping funnel

Procedure:

• In a three-necked flask equipped with a dropping funnel and a reflux condenser, cool DMF (3.0 eq) to 0 °C.

• Add phosphorus oxychloride (1.2 eq) dropwise to the cold DMF with stirring.

• After the addition, allow the mixture to stir at room temperature for 30 minutes to form the Vilsmeier reagent.

• Dissolve (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (1.0 eq) in 1,2-dichloroethane and add it to the Vilsmeier reagent.

• Heat the reaction mixture to reflux (approximately 80-90 °C) for 4-6 hours.

• Cool the reaction to room temperature and carefully pour it into a stirred, saturated aqueous solution of sodium acetate.

• Heat the mixture at 60 °C for 1 hour to hydrolyze the intermediate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography to obtain (1-methyl-5-formyl-1H-imidazol-2-yl)(phenyl)methanone.

Visualization of the Vilsmeier-Haack Mechanism:

Caption: Vilsmeier-Haack formylation workflow.

III. Transition-Metal-Catalyzed C-H Functionalization

Direct C-H functionalization has emerged as a powerful and atom-economical strategy for the synthesis of complex molecules. The C2-benzoyl group can act as a directing group, facilitating regioselective C-H activation at the C5 position of the imidazole ring or the ortho position of the phenyl ring.

A. Palladium-Catalyzed C-H Arylation

Palladium catalysis is a versatile tool for the formation of C-C bonds via C-H activation.

This protocol is adapted from methodologies developed for the C-H arylation of azoles.

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Aryl bromide or iodide (1.5 eq)

• Palladium(II) acetate (Pd(OAc)₂, 5 mol%)

• Triphenylphosphine (PPh₃, 10 mol%)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• Dimethylacetamide (DMA)

• Argon atmosphere

• Schlenk tube, magnetic stirrer, oil bath

Procedure:

• To a Schlenk tube, add (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (1.0 eq), aryl halide (1.5 eq), Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), and K₂CO₃ (2.0 eq).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous DMA via syringe.

• Heat the reaction mixture to 120 °C for 24 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by flash chromatography to yield the C5-arylated product.

Data Presentation: Optimization of C5-Arylation Conditions

Entry	Palladium Source	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
1	Pd(OAc)₂	PPh₃	K₂CO₃	DMA	120	75
2	PdCl₂	P(o-tol)₃	Cs₂CO₃	Dioxane	110	68
3	Pd(OAc)₂	XPhos	K₃PO₄	Toluene	130	82

B. Rhodium-Catalyzed C-H Activation

Rhodium catalysts are also highly effective for C-H functionalization, often exhibiting complementary reactivity to palladium.

This protocol allows for the introduction of an alkenyl group at the C5 position.

Materials:

• (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Alkene (e.g., styrene, 2.0 eq)

• [RhCp*Cl₂]₂ (2.5 mol%)

• Silver hexafluoroantimonate (AgSbF₆, 10 mol%)

• Copper(II) acetate (Cu(OAc)₂, 1.0 eq)

• 1,2-Dichloroethane (DCE)

• Argon atmosphere

• Schlenk tube, magnetic stirrer, oil bath

Procedure:

• In a Schlenk tube, combine (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (1.0 eq), [RhCp*Cl₂]₂ (2.5 mol%), AgSbF₆ (10 mol%), and Cu(OAc)₂ (1.0 eq).

• Evacuate and backfill with argon.

• Add anhydrous DCE and the alkene (2.0 eq).

• Heat the mixture at 100 °C for 16 hours.

• Cool to room temperature, dilute with dichloromethane, and filter through Celite.

• Concentrate the filtrate and purify by column chromatography to obtain the C5-alkenylated product.

Visualization of C-H Activation Workflow:

Caption: Functionalization pathways for the imidazole core.

IV. Conclusion and Future Directions

The functionalization of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone provides a rich platform for the generation of diverse chemical entities with significant potential in drug discovery. This guide has outlined both established and modern methodologies for the targeted modification of the imidazole ring. While electrophilic substitution offers direct access to key functional groups, transition-metal-catalyzed C-H activation presents a more atom-economical and often more regioselective approach.

Future research in this area will likely focus on the development of even more selective and sustainable catalytic systems, including the use of earth-abundant metals and photocatalysis. Furthermore, the exploration of C4-selective functionalization remains a significant challenge and a promising avenue for future investigation. The protocols and insights provided herein are intended to serve as a solid foundation for researchers to build upon in their quest for novel and impactful imidazole-based compounds.

References

• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier reaction of non-aromatic compounds. Organic Reactions, 56, 355-659. [Link]

• Kürti, L., & Czakó, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier Academic Press. [Link]

• Chornous, V. A., et al. (2009). Polyfunctional Imidazoles: I. Synthesis of 1-Substituted 4-Chloro-1H-imidazole-5-carbaldehydes by Vilsmeier-Haack Reaction. Chemistry of Heterocyclic Compounds, 45(2), 203-206. [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 4. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 5. pleiades.online [pleiades.online]

Application Note & Protocols: Strategic Derivatization of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone for Biological Screening Libraries

Abstract

The imidazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous biologically active compounds and its ability to engage in various interactions with biological targets.[1][2] The compound (1-methyl-1H-imidazol-2-yl)(phenyl)methanone represents a versatile starting point for the development of novel therapeutic agents. Its structure features three key regions amenable to chemical modification: the phenyl ring, the ketone linker, and the imidazole core. This guide provides a comprehensive framework and detailed protocols for the systematic derivatization of this scaffold. The objective is to generate a chemically diverse library of analogues suitable for biological screening campaigns, thereby facilitating the exploration of Structure-Activity Relationships (SAR) and the discovery of new lead compounds. We will detail the synthesis of the core scaffold, followed by validated protocols for functional group transformations at the ketone and substitution on the phenyl ring, providing the scientific rationale behind each strategic choice.

Introduction: The Rationale for Derivatization

The discovery of new drugs is often driven by the synthesis and screening of compound libraries derived from a common chemical scaffold. Imidazole-containing compounds have demonstrated a vast range of pharmacological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties.[1][2][3][4] The parent molecule, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, serves as an excellent starting point due to its synthetic tractability and the presence of key functional groups that can be selectively modified.

The derivatization strategy is guided by established medicinal chemistry principles:

• Modulation of Physicochemical Properties: Altering lipophilicity (LogP), polarity, and hydrogen bonding capacity to improve pharmacokinetic profiles (ADME - Absorption, Distribution, Metabolism, Excretion).

• Probing Target Interactions: Introducing new functional groups (e.g., hydrogen bond donors/acceptors, charged groups, sterically bulky moieties) to explore and optimize binding interactions within a biological target.

• Exploring Structure-Activity Relationships (SAR): Systematically modifying different parts of the molecule to understand which structural features are critical for biological activity.

This document outlines protocols to create a focused library by targeting the most synthetically accessible and biologically relevant positions of the scaffold.

Synthesis of the Core Scaffold: (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

The synthesis of the core ketone scaffold is a crucial first step. A reliable method involves the oxidation of the corresponding secondary alcohol, (1-methyl-1H-imidazol-2-yl)(phenyl)methanol. This precursor is readily synthesized via the addition of the 2-lithiated 1-methylimidazole to benzaldehyde.

Workflow for Core Scaffold Synthesis

Caption: Synthesis workflow for the core ketone scaffold.

Protocol 2.1: Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanol

• Principle: 1-methylimidazole is deprotonated at the C2 position using a strong organolithium base to form a nucleophile, which then attacks the electrophilic carbonyl carbon of benzaldehyde.

• Materials & Reagents:

  • 1-Methylimidazole

  • n-Butyllithium (n-BuLi), 2.5 M in hexanes

  • Benzaldehyde

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, nitrogen/argon line, syringe, dropping funnel

• Procedure:

  • Set up a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar).

  • Add 1-methylimidazole (1.0 eq) to anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi (1.05 eq) dropwise via syringe over 20 minutes, maintaining the temperature at -78 °C. Stir for 1 hour.

  • Add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise via a dropping funnel.

  • Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature overnight.

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield the desired alcohol.

• Safety: n-BuLi is highly pyrophoric and reacts violently with water. All manipulations must be performed under an inert atmosphere using anhydrous solvents.

Protocol 2.2: Oxidation to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Principle: The secondary alcohol is oxidized to a ketone using activated manganese dioxide (MnO₂), a mild oxidant suitable for allylic/benzylic alcohols.

• Materials & Reagents:

  • (1-methyl-1H-imidazol-2-yl)(phenyl)methanol

  • Activated Manganese Dioxide (MnO₂)

  • Dichloromethane (DCM)

  • Celite®

• Procedure:

  • Dissolve the alcohol (1.0 eq) in DCM in a round-bottom flask.

  • Add activated MnO₂ (5-10 eq by weight) in one portion.

  • Stir the resulting black suspension vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction may take several hours to 24 hours.

  • Upon completion, filter the mixture through a pad of Celite® to remove the MnO₂ solids.

  • Wash the Celite® pad thoroughly with DCM.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude ketone.

  • The product is often pure enough for subsequent steps, but can be further purified by recrystallization or column chromatography if necessary.

Strategic Derivatization Protocols

The following protocols describe key modifications to the core scaffold. Each protocol is designed to introduce significant structural and electronic diversity into the compound library.

Derivatization Strategy Overview

Caption: Key derivatization pathways from the core scaffold.

Protocol 3.1: Ketone Reduction to Alcohol

• Principle: The ketone is reduced to a secondary alcohol using sodium borohydride (NaBH₄), a mild and selective reducing agent. This introduces a hydrogen bond donor and a chiral center.

• Materials & Reagents:

  • (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

  • Sodium borohydride (NaBH₄)

  • Methanol (MeOH)

  • Water, Ethyl acetate, Brine

• Procedure:

  • Dissolve the ketone (1.0 eq) in methanol in a flask and cool to 0 °C in an ice bath.

  • Add NaBH₄ (1.5 eq) portion-wise over 15 minutes, controlling any effervescence.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by slowly adding water.

  • Remove most of the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate to yield the alcohol. Purify by column chromatography if needed.

Protocol 3.2: Ketone Conversion to Oxime

• Principle: Condensation of the ketone with hydroxylamine hydrochloride yields an oxime. Oximes can exist as E/Z isomers and significantly alter the steric and electronic profile compared to the ketone.

• Materials & Reagents:

  • (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

  • Hydroxylamine hydrochloride (NH₂OH·HCl)

  • Sodium acetate (NaOAc) or Pyridine

  • Ethanol (EtOH)

• Procedure:

  • To a solution of the ketone (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq).

  • Heat the mixture to reflux and stir for 4-6 hours, monitoring by TLC.

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into cold water and stir. A precipitate may form.

  • Collect the solid by filtration. If no solid forms, extract the product with ethyl acetate.

  • Wash, dry, and concentrate the organic extracts. Purify the crude product by recrystallization or column chromatography.

Protocol 3.3: Ketone Conversion to Hydrazone

• Principle: The ketone reacts with a hydrazine derivative (e.g., thiosemicarbazide) in a condensation reaction to form a hydrazone. This is a common method for introducing new pharmacophores.[3]

• Materials & Reagents:

  • (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

  • Thiosemicarbazide (or other substituted hydrazine)

  • Ethanol (EtOH), Glacial acetic acid

• Procedure:

  • Dissolve the ketone (1.0 eq) and thiosemicarbazide (1.1 eq) in ethanol.

  • Add a few drops of glacial acetic acid to catalyze the reaction.

  • Heat the mixture to reflux for 3-5 hours.

  • Cool the reaction mixture. The product, a thiosemicarbazone, will often precipitate.

  • Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Protocol 3.4: Electrophilic Nitration of the Phenyl Ring

• Principle: The phenyl ring undergoes electrophilic aromatic substitution. The acyl group is deactivating and meta-directing, so the nitro group is expected to add primarily at the meta-position.

• Materials & Reagents:

  • (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

  • Concentrated Sulfuric acid (H₂SO₄)

  • Concentrated Nitric acid (HNO₃)

  • Ice, Sodium bicarbonate (NaHCO₃) solution

• Procedure:

  • Add the ketone (1.0 eq) to concentrated H₂SO₄ at 0 °C. Stir until fully dissolved.

  • Prepare a nitrating mixture by slowly adding concentrated HNO₃ (1.1 eq) to concentrated H₂SO₄ (a "mixed acid" solution) at 0 °C.

  • Add the cold nitrating mixture dropwise to the ketone solution, keeping the temperature below 5 °C.

  • Stir the reaction at 0-5 °C for 2-3 hours.

  • Carefully pour the reaction mixture onto crushed ice.

  • Neutralize the solution by slowly adding a saturated NaHCO₃ solution until the pH is ~7.

  • Extract the product with ethyl acetate (3x).

  • Combine organic layers, wash with brine, dry over MgSO₄, and concentrate.

  • Purify the product by column chromatography to separate constitutional isomers.

• Safety: Concentrated nitric and sulfuric acids are extremely corrosive. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE). The addition of the reaction mixture to ice is highly exothermic.

Characterization Data of Representative Compounds

All synthesized compounds must be rigorously characterized to confirm their structure and purity. Standard methods include NMR spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared Spectroscopy (IR).

Compound	Structure	MW ( g/mol )	Key ¹H NMR Signals (δ, ppm)	Key IR Signals (cm⁻¹)
Core Scaffold	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone	186.21	3.8 (s, 3H, N-CH₃), 7.1-7.8 (m, 7H, Ar-H & Im-H)	~1650 (C=O stretch)
Alcohol Deriv.	(1-methyl-1H-imidazol-2-yl)(phenyl)methanol	188.23	3.6 (s, 3H, N-CH₃), 5.8 (s, 1H, CH-OH), 6.9-7.4 (m, 7H)	3200-3400 (broad, O-H)
Oxime Deriv.	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone oxime	201.22	3.7 (s, 3H, N-CH₃), 7.0-7.6 (m, 7H), 11.5 (s, 1H, N-OH)	~1640 (C=N), 3100-3300 (O-H)
Nitro Deriv.	(1-methyl-1H-imidazol-2-yl)(3-nitrophenyl)methanone	231.21	3.9 (s, 3H, N-CH₃), 7.3-8.5 (m, 6H, Ar-H & Im-H)	~1660 (C=O), 1530 & 1350 (NO₂)

Biological Screening Strategy

Once the library of derivatives is synthesized and characterized, a systematic screening cascade is employed to identify compounds with promising biological activity.

Screening Cascade Workflow

Caption: General workflow for a biological screening cascade.

• Primary Assays: The entire library is tested in a high-throughput format. Based on the known activities of imidazoles, initial screens could include:

  • Antimicrobial: Broth microdilution assays to determine Minimum Inhibitory Concentration (MIC) against a panel of Gram-positive and Gram-negative bacteria.[3][5]

  • Antifungal: Similar MIC assays against pathogenic fungi like Candida albicans.[6][7]

  • Anticancer: Cytotoxicity assays (e.g., MTT, SRB) against a panel of human cancer cell lines.

• Secondary Assays: "Hits" from the primary screen are further investigated to confirm their activity, determine potency (IC₅₀/EC₅₀), and probe their mechanism of action.

• SAR Analysis: Data from all active and inactive compounds are compiled to build a Structure-Activity Relationship model. This analysis guides the next round of synthesis, focusing on modifications that are likely to enhance potency and selectivity.

Conclusion

This application note provides a strategic and practical guide for the derivatization of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. By following the detailed protocols for synthesizing the core scaffold and executing modifications on the ketone and phenyl moieties, researchers can efficiently generate a diverse library of novel compounds. This library serves as a valuable resource for screening campaigns aimed at discovering new chemical entities with therapeutic potential across various disease areas, including infectious diseases and oncology. Rigorous characterization and systematic biological evaluation are paramount to successfully identifying lead candidates and elucidating meaningful structure-activity relationships.

References

• Lamberth, C., et al. (2018). Synthesis and fungicidal activity of novel imidazole-based ketene dithioacetals. Bioorganic & Medicinal Chemistry, 26(10), 2825-2832. [Link]

• Reddy, T. J., et al. (2019). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Organic & Biomolecular Chemistry, 17(20), 5035-5040. [Link]

• Al-Hourani, B. J., et al. (2023). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Molecules, 28(13), 5183. [Link]

• Wujec, M., et al. (2024). Synthesis and Biological Evaluation of New Compounds with Nitroimidazole Moiety. Molecules, 29(13), 3045. [Link]

• Kh., A. J. (2016). Synthesis and study of biological activity of some new Imidazole derivatives. Baghdad Science Journal, 13(3). [Link]

• Gümüş, M., et al. (2021). Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism. Turkish Journal of Chemistry, 45(5), 1639-1651. [Link]

• Al-Hourani, B. J., et al. (2023). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. MDPI. [Link]

• Reddy, T. J., et al. (2019). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)-methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. ResearchGate. [Link]

• Kumar, R., et al. (2018). Synthesis and biological activity of imidazole based 1,4-naphthoquinones. New Journal of Chemistry, 42(10), 8032-8043. [Link]

• Sharma, D., et al. (2009). Synthesis and antitubercular screening of imidazole derivatives. European Journal of Medicinal Chemistry, 44(8), 3350-3355. [Link]

• Singh, A., & Sharma, P. K. (2023). SYNTHESIS AND BIOLOGICAL ACTIVITY OF IMIDAZOLE DERIVATIVES. ResearchGate. [Link]

• Sharma, D., et al. (2014). Synthesis of Imidazole Derivatives and Their Biological Activities. ResearchGate. [Link]

• Bondavalli, F., et al. (1991). alpha-(1H-imidazol-1-ylmethylene)ketones with antimycotic activity. Il Farmaco; edizione scientifica, 46(7), 953-964. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Document ID: TSC-IMPM-2026-01A

Introduction

Welcome to the technical support center for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. This ketone is a crucial building block in medicinal chemistry and materials science, often serving as a precursor to more complex molecular architectures. Achieving high yield and purity can be challenging due to the specific reactivity of the 1-methylimidazole ring. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you optimize your synthetic outcomes. We will focus on two prevalent and effective synthetic strategies: the Grignard route and the direct acylation route.

Core Synthesis Overview

The synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone can be approached via several pathways. The two most reliable methods for laboratory-scale synthesis are outlined below. The choice between them often depends on available equipment, reagent sensitivity, and desired scale.

• Route A: Grignard Pathway. This two-step process involves the formation of an intermediate alcohol, (1-methyl-1H-imidazol-2-yl)(phenyl)methanol, via a Grignard reaction, followed by its oxidation to the target ketone. This route is often favored for its high selectivity and yield, provided that anhydrous conditions are strictly maintained.

• Route B: Direct Acylation. This method involves the direct reaction of a metallated 1-methylimidazole species with benzoyl chloride. While more direct, this pathway can be prone to side reactions and yield issues if not carefully controlled.

Caption: High-level overview of the two primary synthetic routes.

Troubleshooting Guide (Q&A Format)

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Category 1: Low or No Product Yield

Q1: My Grignard reaction yield is extremely low, and I mostly recover my starting material, 1-methylimidazole. What went wrong?

A1: This is a classic symptom of Grignard reagent quenching. Grignard reagents and their organolithium precursors are extremely strong bases and potent nucleophiles that react instantly with even weak acids, including water.[1][2][3]

• Causality: The most likely cause is the presence of moisture or other protic sources in your reaction setup. This could come from inadequately dried glassware, solvents, or the nitrogen/argon atmosphere. The Grignard reagent is protonated by water faster than it can react with the benzaldehyde, regenerating the starting material.

• Troubleshooting Steps:

  • Glassware: Oven-dry all glassware at >120°C for at least 4 hours and allow it to cool in a desiccator or under a stream of dry inert gas.

  • Solvents: Use freshly distilled, anhydrous solvents (e.g., THF, diethyl ether). Purchase high-quality anhydrous solvents and store them over molecular sieves under an inert atmosphere.

  • Atmosphere: Ensure a positive pressure of dry argon or nitrogen is maintained throughout the entire process, from reagent addition to quenching.

  • Reagents: Ensure the benzaldehyde is pure and free of benzoic acid, which can also quench the Grignard reagent.

Q2: In the direct acylation with benzoyl chloride, my yield is poor, and the TLC shows a complex mixture of products. Why is this happening?

A2: This issue often points to two potential problems: over-addition to the ketone product or side reactions involving the acyl chloride.

• Causality:

  • Double Addition: The newly formed ketone is also an electrophile. If the organometallic reagent is reactive and present in excess, it can attack the ketone product, leading to a tertiary alcohol byproduct. This is particularly problematic at higher temperatures.

  • Ring Fission: Imidazole rings can be susceptible to cleavage under certain conditions with aggressive acylating agents.[4] While less common with N-substituted imidazoles, harsh conditions can promote undesired pathways.

• Troubleshooting Steps:

  • Temperature Control: Maintain a very low temperature (e.g., -78°C with a dry ice/acetone bath) during the addition of benzoyl chloride and for a period afterward. This minimizes the rate of the secondary addition reaction.[5]

  • Stoichiometry and Addition: Use a slight excess (1.05-1.1 equivalents) of the lithiated imidazole. Add the benzoyl chloride solution dropwise to the stirred organometallic solution, never the other way around. This maintains a low concentration of the acylating agent, favoring the desired reaction.

  • Quenching: Quench the reaction at low temperature by adding a saturated aqueous solution of ammonium chloride.

Category 2: Purity and Side Reactions

Q3: After oxidation of the intermediate alcohol, my final product is contaminated with unreacted alcohol. How can I improve the oxidation step?

A3: Incomplete oxidation is a common issue and is highly dependent on the choice and activity of the oxidizing agent.

• Causality:

  • Inactive Oxidant: Manganese dioxide (MnO₂) is a popular choice, but its activity can vary significantly between suppliers and batches. Old or poorly stored MnO₂ will have low activity.

  • Insufficient Equivalents: As a heterogeneous reaction, the oxidation with MnO₂ requires a large excess of the reagent (often 5-15 equivalents by weight) and vigorous stirring to ensure sufficient surface contact.

  • Steric Hindrance: The secondary alcohol in this substrate is somewhat sterically hindered, which can slow down the oxidation process.

• Troubleshooting Steps:

  • Activate MnO₂: Before use, activate the MnO₂ by heating it under vacuum at >100°C for several hours to remove adsorbed water.

  • Increase Equivalents & Time: Increase the stoichiometric excess of the oxidant and extend the reaction time. Monitor the reaction closely by TLC until the starting alcohol spot has completely disappeared.

  • Alternative Oxidants: Consider alternative oxidation protocols such as the Swern oxidation or using Dess-Martin periodinane (DMP). These are homogeneous reactions and often provide more reliable and faster conversions, though they require more careful handling and purification.

Q4: My reaction mixture turns dark brown or black during the reaction. Is this normal, and what does it indicate?

A4: Significant color change to dark brown or black often indicates decomposition or polymerization side reactions.[6][7]

• Causality: For organometallic reactions, this can be caused by localized heating during reagent addition (especially of n-BuLi) or the introduction of oxygen. For oxidation steps, prolonged heating or overly harsh conditions can lead to product or intermediate degradation.

• Troubleshooting Steps:

  • Controlled Addition: When generating the organolithium, cool the 1-methylimidazole solution to -78°C before the slow, dropwise addition of n-BuLi.

  • Inert Atmosphere: Ensure your inert gas setup is robust and prevents any air from entering the flask. Use septa that are in good condition.

  • Moderate Conditions: Avoid excessive heating during the oxidation step. If using MnO₂, reactions are typically run at room temperature or with gentle warming (e.g., 40°C).

Frequently Asked Questions (FAQs)

FAQ 1: Which synthetic route is generally recommended for the highest purity and yield?

The two-step Grignard pathway (Route A) followed by oxidation is often more reliable for achieving high purity and reproducible yields on a lab scale. While it involves an extra step, the isolation and purification of the intermediate alcohol are typically straightforward, and the subsequent oxidation is a well-understood transformation. This route avoids the potential for double addition that can complicate the direct acylation method.

FAQ 2: What are the critical safety precautions for this synthesis?

• Organolithium Reagents (n-BuLi): n-Butyllithium is pyrophoric and will ignite on contact with air or moisture. It must be handled exclusively under a dry, inert atmosphere using proper syringe and cannula techniques. Always have an appropriate fire extinguisher (Class D) nearby.

• Solvents: Anhydrous ethers like THF and diethyl ether are extremely flammable. Perform all operations in a certified chemical fume hood, away from ignition sources.

• Quenching: The quenching of organometallic reagents is highly exothermic. Always perform the quench at low temperatures by adding the reaction mixture to the quenching solution (or vice-versa, very slowly).

FAQ 3: What are the best practices for purifying the final ketone product?

The final product, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, is a solid at room temperature.

• Initial Work-up: After quenching, perform a standard aqueous work-up. Extract the product into a suitable organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with brine to remove excess water.

• Chromatography: The primary purification method is flash column chromatography on silica gel. A gradient elution system, typically starting with hexane and gradually increasing the polarity with ethyl acetate, is effective. For example, a gradient of 10% to 50% ethyl acetate in hexane.

• Recrystallization: For obtaining highly pure material, recrystallization can be performed after chromatography. A solvent system like ethyl acetate/hexane or toluene can be effective. Dissolve the solid in a minimum amount of the hot, more polar solvent and then slowly add the less polar anti-solvent until turbidity is observed, then allow it to cool slowly.

Validated Experimental Protocols

Protocol A: Grignard Pathway & Oxidation

Step 1: Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanol

• Setup: Under an argon atmosphere, add 1-methylimidazole (1.0 eq) to anhydrous THF (approx. 0.2 M solution) in an oven-dried, three-neck flask equipped with a thermometer, magnetic stirrer, and argon inlet.

• Deprotonation: Cool the solution to -78°C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise via syringe, ensuring the internal temperature does not exceed -70°C. Stir the resulting solution at -78°C for 1 hour.

• Addition: Add a solution of benzaldehyde (1.2 eq) in anhydrous THF dropwise, again maintaining the temperature below -70°C.

• Warm-up & Quench: After the addition is complete, allow the reaction to warm slowly to room temperature and stir for 4-6 hours. Monitor by TLC. Once complete, cool the reaction to 0°C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Work-up: Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude alcohol can be purified by column chromatography (silica gel, ethyl acetate/hexane gradient) or used directly in the next step if sufficiently pure.

Step 2: Oxidation to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Setup: To a solution of the alcohol from Step 1 (1.0 eq) in dichloromethane (DCM) (approx. 0.1 M), add activated manganese dioxide (MnO₂) (10 eq by weight).

• Reaction: Stir the suspension vigorously at room temperature. The reaction is heterogeneous, so efficient stirring is critical. Monitor the reaction progress by TLC (typically 12-24 hours).

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the MnO₂ solids. Wash the Celite pad thoroughly with DCM or ethyl acetate.

• Purification: Combine the filtrates and concentrate under reduced pressure. Purify the resulting crude solid by flash column chromatography (silica gel, ethyl acetate/hexane gradient) to yield the pure ketone.

Data Summary Table

Parameter	Route A (Grignard)	Route B (Direct Acylation)
Typical Overall Yield	65-80%	40-60%
Key Challenge	Strict anhydrous conditions	Temperature control, double addition
Number of Steps	2	1
Purity Profile	Generally cleaner reaction profile	Can be complicated by byproducts
Reagent Sensitivity	High (n-BuLi, water)	High (n-BuLi, temperature)

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting low yield issues.

References

• BenchChem. (2025). Technical Support Center: Optimizing 1-Methylimidazole Synthesis. BenchChem.
• BenchChem. (2025). Preventing degradation of 1-Methylimidazole during high-temperature reactions. BenchChem.
• Morkovnik, A. S., & Khrustalev, E. N. (1998). On products of reaction of imidazole with benzoyl chloride under conditions of the Regel-Buchel reaction. Russian Chemical Bulletin, 47(8), 1550-1551.
• BYJU'S. (n.d.). Grignard Reagents.
• Chemistry Connected. (n.d.). Grignard Reaction – Beyond Labz Virtual ChemLab Activity.
• Ashenhurst, J. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry.
• Clark, J. (n.d.). Reaction of aldehydes and ketones with Grignard reagents. Chemguide.
• Lee, J.-s., Velarde-Ortiz, R., Guijarro, A., & Rieke, R. D. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. The Journal of Organic Chemistry, 65(17), 5428–5430.
• BenchChem. (2025). Troubleshooting low yield in nitration with "5-Chloro-1-methylimidazole nitrate". BenchChem.

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

purification challenges of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Technical Support Center: (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Welcome to the technical support resource for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of purifying this valuable heterocyclic ketone. The unique structural features of this molecule, namely the basic imidazole ring coupled with a ketone functionality, present specific challenges that require carefully considered purification strategies. This document provides in-depth, experience-driven troubleshooting advice and validated protocols to help you achieve high purity and yield.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the physicochemical properties and handling of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, which are critical for designing a successful purification strategy.

Q1: What key structural features of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone influence its purification?

A1: The purification behavior of this compound is dominated by two features:

• The Imidazole Ring: The N-methylated imidazole ring contains a basic nitrogen atom (at position 3). This basicity causes strong, often irreversible, binding to the acidic silanol groups (Si-OH) on standard silica gel, leading to significant tailing, poor resolution, and low recovery during chromatography.

• The Ketone and Aromatic Systems: The benzoyl group provides polarity and a chromophore for UV detection. The overall structure, combining aromatic and heterocyclic components, results in moderate polarity, making it soluble in a range of common organic solvents but generally insoluble in non-polar alkanes and water at neutral pH.

Q2: Is the compound susceptible to degradation during purification?

A2: Yes, caution is warranted. The ketone linkage adjacent to the imidazole ring can be susceptible to hydrolysis, a reaction where water breaks the chemical bond.[1][2] This is particularly a risk under strongly acidic or basic aqueous conditions, which might be encountered during work-up procedures. While N-acylimidazoles are known to hydrolyze, the C-acyl bond in this compound is generally more stable. However, prolonged exposure to harsh pH environments should be avoided to prevent the formation of 1-methylimidazole and benzoic acid as impurities.

Q3: What are the most common impurities I should anticipate from its synthesis?

A3: Impurities will depend on the synthetic route. However, common starting materials for related structures include 1-methylimidazole and a benzoylating agent (e.g., benzoyl chloride or benzaldehyde). Potential impurities are outlined in the table below.

Impurity	Probable Source	Typical TLC Rf (vs. Product)	Removal Strategy
1-Methylimidazole	Unreacted starting material	Lower Rf, often streaks	Aqueous wash (mildly acidic), chromatography
Benzoic Acid	Hydrolysis of benzoylating agent or product	Baseline on silica (polar)	Aqueous wash (mildly basic, e.g., NaHCO₃)
N,N'-Carbonyldiimidazole (CDI) derived impurities	If CDI is used as an activator	Varies	Chromatography
Over-benzoylated byproducts	Side reactions	Higher Rf	Chromatography

Q4: What is the expected solubility profile for this compound?

A4: A precise solubility profile requires experimental determination using a standardized method like the shake-flask technique.[3] However, based on its structure and data from analogous compounds, a predicted solubility profile is provided below. The basic imidazole nitrogen means its aqueous solubility will dramatically increase at acidic pH due to the formation of a soluble imidazolium salt.

Solvent	Predicted Solubility	Comments
Dichloromethane (DCM)	High	Excellent solvent for chromatography and extraction.
Ethyl Acetate (EtOAc)	High	Good solvent for chromatography.
Methanol (MeOH)	High	Can be used as a strong eluent in chromatography.
Acetone	High	Useful for recrystallization attempts.
Diethyl Ether	Moderate	Potential for trituration or recrystallization.
Hexane / Heptane	Low to Insoluble	Excellent as an anti-solvent for precipitation/crystallization.
Water (pH 7)	Low to Insoluble	As expected for a neutral organic molecule.[4]
Water (pH < 4)	High	Protonation of the imidazole ring leads to salt formation.

Section 2: Purification Troubleshooting Guide

This section is formatted to help you diagnose and solve specific problems encountered during the purification workflow.

Problem 1: Severe tailing and poor separation of the product during silica gel column chromatography.

• Root Cause Analysis: The basic nitrogen on the imidazole ring is interacting strongly with acidic silanol groups on the silica surface. This acid-base interaction leads to a non-ideal equilibrium between the stationary and mobile phases, resulting in a "smeared" or "tailing" elution profile.

• Solution 1 (Recommended): Eluent Modification. Deactivate the acidic sites on the silica gel by adding a small amount of a volatile base to your eluent system.

  • Method: Add 0.5-1% triethylamine (TEA) or 0.1-0.5% ammonium hydroxide to the mobile phase (e.g., Hexane:EtOAc or DCM:MeOH). The TEA will preferentially bind to the silanol groups, allowing your compound to elute symmetrically.

  • Causality: This is a competitive inhibition strategy. The more basic and abundant TEA molecules saturate the acidic binding sites on the silica, effectively creating a more inert surface for the analyte to travel through.[5][6]

• Solution 2: Change of Stationary Phase. If eluent modification is insufficient, switch to a less acidic stationary phase.

  • Method: Use neutral or basic alumina for column chromatography. Alumina is generally better suited for purifying basic compounds. Alternatively, for high-resolution needs, consider reverse-phase chromatography (C18 silica) with a mobile phase like acetonitrile/water with a buffer (e.g., formic acid or ammonium acetate).[7]

Problem 2: The product fails to crystallize and remains an oil, even after solvent removal.

• Root Cause Analysis: The presence of minor impurities can act as "crystallization inhibitors," disrupting the formation of a stable crystal lattice. Alternatively, the compound may be a low-melting solid or an amorphous material, and residual solvent can further suppress solidification.

• Solution 1: Trituration. This technique uses a solvent in which the product is insoluble but the oily impurities are soluble.

  • Method: Add a small amount of a non-polar solvent like cold diethyl ether or a hexane/ether mixture to the oil. Vigorously scratch the side of the flask with a glass rod or spatula. The mechanical energy and the presence of seed crystals (formed by scratching) often induce precipitation or crystallization. The process also serves to wash away soluble impurities.

• Solution 2: Solvent Screening for Recrystallization.

  • Method: In small vials, test the solubility of your oily product in a range of solvents (e.g., acetone, isopropanol, ethyl acetate, toluene). Find a solvent that dissolves the compound when hot but shows poor solubility when cold. If a single solvent is not effective, try a binary system (e.g., dissolve in a small amount of hot DCM or acetone, then slowly add hexane or heptane as an anti-solvent until turbidity appears, then cool).[8]

Problem 3: Overall yield is very low after column chromatography.

• Root Cause Analysis: This is often a direct consequence of the issue described in Problem 1. The product may be irreversibly adsorbed onto the silica gel. Other causes include degradation during workup or premature elution if the solvent system is too polar.

• Solution 1: Pre-adsorption (Dry Loading). To ensure a tight application band and minimize contact time with bulk silica, dry-load the sample.

  • Method: Dissolve your crude product in a minimal amount of a volatile solvent (like DCM). Add a small amount of silica gel (2-3x the mass of your crude product) and evaporate the solvent to get a free-flowing powder. Carefully layer this powder on top of your column. This technique prevents the compound from streaking down the column during loading.

• Solution 2: Column Flushing. After your main product has eluted, flush the column with a much stronger solvent system (e.g., 5-10% Methanol in DCM with 1% TEA) to recover any strongly adsorbed material. Check these fractions by TLC; they may contain more of your product.

• Solution 3: pH Management during Work-up. Before extraction, ensure the aqueous layer is not strongly acidic or basic. Neutralize if necessary to prevent hydrolysis. Use brine washes to break up emulsions and improve separation efficiency.

Section 3: Standardized Purification Protocols

These protocols are designed as robust starting points for the purification of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Protocol 3.1: Optimized Flash Column Chromatography

This protocol incorporates eluent modification to counteract the basicity of the imidazole ring.

• Column Preparation: Select a column size appropriate for your sample mass (typically a 40:1 to 100:1 ratio of silica:crude product by weight). Pack the column as a slurry using the starting eluent.

• Eluent System Preparation: Prepare a primary eluent system, for example, 80:20 Hexane:Ethyl Acetate. Prepare a modified version of this eluent containing 1% triethylamine (v/v).

• Sample Loading: Dissolve the crude material in a minimal volume of DCM. Add a small amount of silica gel, and evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained. Gently add this powder to the top of the packed column.

• Elution:

  • Begin elution with the unmodified Hexane:EtOAc mixture to elute non-polar impurities.

  • Switch to the eluent containing 1% TEA. Run the column, collecting fractions.

  • Monitor the elution progress using TLC, visualizing with a UV lamp (254 nm). The product should be a distinct, UV-active spot.

• Fraction Analysis: Analyze the collected fractions by TLC. Combine the fractions that contain the pure product.

• Solvent Removal: Evaporate the solvent from the combined pure fractions under reduced pressure. To remove residual triethylamine, the residue can be co-evaporated with toluene or dissolved in DCM and washed with water before final drying.

Protocol 3.2: Purification by Trituration/Crystallization

This protocol is ideal for cleaning up a semi-pure, oily product obtained from chromatography.

• Solvent Selection: Place the oily product in a clean flask. Add a small volume of a solvent in which the product has low solubility (e.g., diethyl ether, pentane, or a 10:1 mixture of hexane:ethyl acetate).

• Induce Solidification: Vigorously stir the suspension or scratch the inside of the flask with a glass rod at room temperature or in an ice bath. A solid precipitate should begin to form.

• Agitation & Digestion: Continue to stir the slurry for 30-60 minutes. This "digestion" period allows for the crystal lattice to fully form and for soluble impurities to be washed from the surface of the solid.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of the cold trituration solvent to remove any remaining impurities.

• Drying: Dry the purified solid product under high vacuum to remove all residual solvent.

Section 4: Visual Workflows

Diagram 1: Purification Strategy Decision Tree

This diagram helps in selecting the appropriate initial purification strategy based on the state of the crude product.

Caption: Decision tree for selecting an initial purification method.

Diagram 2: Troubleshooting Column Chromatography

This workflow provides a logical sequence of steps to diagnose and fix a problematic column separation.

Caption: Troubleshooting flowchart for common column chromatography issues.

References

• Haslinger, S., Laus, G., Wurst, K., & Schottenberger, H. (2015). Crystal structure of 1-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1H-1,2,3-triazole dihydrate. Acta Crystallographica Section E: Crystallographic Communications, E71, o945–o946. [Link]

• Yin, G., et al. (2019). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Organic & Biomolecular Chemistry. [Link]

• Haslinger, S., et al. (2015). Crystal structure of 1-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1H-1,2,3-triazole dihydrate. ResearchGate. [Link]

• Supporting Information for Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)- methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Royal Society of Chemistry. [Link]

• PrepChem. (n.d.). Synthesis of (1H-imidazol-2-yl)-[1-(phenylmethyl)-4-piperidinyl]methanone. PrepChem.com. [Link]

• Yin, G., et al. (2019). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)-methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. ResearchGate. [Link]

• Hoggatt, J. H., & Fife, T. H. (1979). Steric Effects in the Hydrolysis Reactions of N-Acylimidazoles. Effect of Aryl Substitution in the Leaving Group. PubMed. [Link]

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• IUCr Journals. (n.d.). Crystal structure and Hirshfeld surface analysis of (1H-imidazole-κN3)[4-methyl-2-({[2-oxido-5-(2-phenyldiazen-1-yl)phenyl]methylidene}amino)pentanoate-κ3O,N,O′]copper(II). journals.iucr.org. [Link]

• Zeng, X., et al. (2014). Supporting Information for Tetraethylammonium Iodide Catalyzed Synthesis of Diaryl Ketones. The Royal Society of Chemistry. [Link]

• Al-Absi, A. I., et al. (2022). Controllable Synthesis of 1, 3, 5-tris (1H-benzo[d]imidazole-2-yl) Benzene-Based MOFs. MDPI. [Link]

• Supporting Information for Visible-light-promoted phosphine-mediated synthesis of thioesters and thioalkynes from sodium arylsulfinates. The Royal Society of Chemistry. [Link]

• Connect Journals. (n.d.). SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES. Connect Journals. [Link]

• Sławiński, J., et al. (2024). Unexpected Formation of 6-(1H-Benzo[d]imidazol-2-yl)-1-phenyl-hexan-1-one and Its Structure in Solution and Solid State Analyzed in the Context of Tautomerism. MDPI. [Link]

• Smith, Z. P., et al. (2015). Imidazolium Cations with Exceptional Alkaline Stability: A Systematic Study of Structure–Stability Relationships. Journal of the American Chemical Society. [Link]

• SIELC Technologies. (n.d.). Separation of 1H-Imidazole, 2-undecyl- on Newcrom R1 HPLC column. sielc.com. [Link]

• Exclusive Chemistry Ltd. (2024). (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone supplier. exclusivechemistry.com. [Link]

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Technical Support Center: Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Welcome to the technical support guide for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. This document is designed for researchers, chemists, and drug development professionals who are utilizing this important synthetic route. Here, we address common challenges, side reactions, and optimization strategies in a practical, question-and-answer format to ensure your experiments are successful, reproducible, and efficient.

Troubleshooting Guide: Addressing Side Reactions & Poor Outcomes

This section is structured to address specific problems you might encounter during the synthesis. We diagnose the likely cause, rooted in the reaction mechanism, and provide actionable solutions.

Question 1: "My reaction yield is extremely low, and my primary isolate is the 1-methylimidazole starting material. What went wrong?"

Answer: This is a classic symptom of failed or incomplete metallation at the C2 position of the 1-methylimidazole ring. The C2 proton is the most acidic, but its deprotonation requires a sufficiently strong base and strictly controlled conditions.

Probable Causes & Solutions:

• Inactive Organometallic Reagent: The most common culprit is degraded n-butyllithium (n-BuLi) or Grignard reagent. These reagents are highly sensitive to moisture and air.

  • Solution: Use a freshly opened bottle of the organometallic reagent or titrate older bottles to determine the active concentration. Ensure all glassware is rigorously flame-dried or oven-dried and the reaction is conducted under a positive pressure of an inert atmosphere (Nitrogen or Argon).

• Presence of Protic Contaminants: Trace amounts of water, or even acidic protons from other functional groups if you are working with a substituted imidazole, will quench the organometallic reagent before it can deprotonate the C2 position.

  • Solution: Use anhydrous solvents. Tetrahydrofuran (THF), a common solvent for this reaction, should be freshly distilled from a suitable drying agent like sodium/benzophenone.

• Insufficient Amount of Base: If the concentration of your organometallic reagent is lower than assumed, you may be adding a substoichiometric amount.

  • Solution: Always use a slight excess of the deprotonating agent (typically 1.05-1.1 equivalents) based on a recently confirmed concentration.

Question 2: "After work-up, I've isolated a large quantity of benzoic acid. How do I prevent this?"

Answer: The presence of benzoic acid points to the hydrolysis of your acylating agent, typically benzoyl chloride. This occurs when the acylating agent reacts with water instead of the intended 2-lithio-1-methylimidazole intermediate.

Probable Causes & Solutions:

• Water in the Reaction Mixture: Water introduced during the acylation step or the work-up is the direct cause.

  • Solution 1 (Prevention): Ensure your reaction is completely anhydrous until the quenching step. Add the benzoyl chloride as a solution in anhydrous THF to the cooled reaction mixture.

  • Solution 2 (Purification): Benzoic acid can be easily removed from the desired ketone product. During the aqueous work-up, wash the organic layer with a mild basic solution, such as saturated sodium bicarbonate (NaHCO₃). The benzoic acid will be deprotonated to sodium benzoate and move into the aqueous layer, while your neutral ketone product remains in the organic phase.

Question 3: "My TLC shows multiple product spots, and the NMR of the crude mixture is complex. I suspect I'm forming isomers."

Answer: While deprotonation at the C2 position is kinetically and thermodynamically favored, side reactions can lead to metallation and subsequent acylation at other positions (C4 or C5), resulting in isomeric ketone byproducts. These are sometimes referred to as "abnormal" or "remote" N-heterocyclic carbene reactions.[1]

Probable Causes & Solutions:

• Elevated Reaction Temperature: The selectivity for C2-lithiation is highly temperature-dependent. If the reaction temperature rises above -70 °C during or after the addition of n-BuLi, the reagent becomes more reactive and less selective, potentially deprotonating the C5 proton.

  • Solution: Maintain a strict reaction temperature of -78 °C (a dry ice/acetone bath is standard) during the addition of n-BuLi and for a sufficient period afterward (typically 30-60 minutes) to ensure complete and selective C2-lithiation.

• Choice of Base: While n-BuLi is standard, other bases might exhibit different selectivities.

  • Solution: n-Butyllithium is generally the base of choice for achieving high C2 selectivity. If you are using alternatives like LDA or a Grignard reagent, carefully optimize the reaction temperature and addition times.

Question 4: "Upon adding the benzoyl chloride, my reaction mixture immediately turns dark brown or black, and I get a low yield of an unidentifiable tar."

Answer: A rapid color change to dark brown or black upon addition of the electrophile often signals decomposition, potentially through polymerization or ring-opening pathways. Imidazole rings can be susceptible to fission under certain conditions, especially with highly reactive acylating agents.[2]

Probable Causes & Solutions:

• Aggressive Acylating Conditions: Adding neat benzoyl chloride, especially to a concentrated solution of the lithiated intermediate, can create localized "hot spots" that promote decomposition.

  • Solution: Add the benzoyl chloride slowly as a dilute solution in your anhydrous reaction solvent (e.g., THF) at -78 °C. This maintains a low temperature and ensures rapid mixing, preventing localized excess of the electrophile.

• Less Reactive Acylating Agent: In some cases, benzoyl chloride can be too reactive.

  • Solution: Consider using a less electrophilic benzoylating agent. Good alternatives include N-benzoylpyrrolidine or ethyl benzoate.[3] These reagents often provide cleaner reactions, albeit sometimes requiring longer reaction times or warming after the initial addition.

Core Synthesis & Side Reaction Pathways

The diagram below illustrates the desired synthetic pathway to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone versus the common side reactions discussed above.

Caption: Desired vs. undesired reaction pathways.

Frequently Asked Questions (FAQs)

Q: What is the mechanistic reason for the high acidity of the C2 proton? A: The C2 proton is positioned between two electron-withdrawing nitrogen atoms. Upon deprotonation, the resulting lone pair on the carbon atom resides in an sp²-hybridized orbital and is stabilized by the inductive effect of the adjacent nitrogens. Furthermore, the resulting species, an N-heterocyclic carbene (NHC) anion equivalent, is a well-established stable intermediate in organic chemistry.[4]

Q: Are there alternatives to n-BuLi for the metallation step? A: Yes, although n-BuLi is most common.

• Lithium diisopropylamide (LDA): A strong, non-nucleophilic base that can also be effective. It may offer different selectivity in more complex substrates.

• Grignard Reagents (e.g., i-PrMgCl): Can be used to generate the 2-magnesiated imidazole. These are often less reactive and may require higher temperatures or longer reaction times, but can be advantageous for safety and functional group tolerance.[5][6]

Q: How critical is the quality of the benzoyl chloride? A: Very critical. Old or improperly stored benzoyl chloride can contain benzoic acid (from hydrolysis) and other impurities that can complicate the reaction and purification. Using freshly distilled or a new bottle of high-purity benzoyl chloride is highly recommended.

Q: What is the best way to monitor the reaction's progress? A: Thin-Layer Chromatography (TLC) is the most effective method. A good solvent system is typically a mixture of ethyl acetate and hexanes (e.g., 30-50% EtOAc in hexanes). You can monitor the consumption of the 1-methylimidazole starting material. Quench a small aliquot of the reaction mixture with water, extract with ethyl acetate, and spot the organic layer on a TLC plate. The product ketone is significantly less polar than the starting imidazole.

Data Summary & Recommended Conditions

Parameter	Recommended Condition	Rationale / Notes
Base	n-Butyllithium (n-BuLi)	Provides high yield and selectivity for C2 deprotonation.
Base Equivalents	1.05 - 1.1 eq	Ensures complete consumption of starting material.
Solvent	Tetrahydrofuran (THF)	Must be anhydrous. Freshly distilled from Na/benzophenone is ideal.
Deprotonation Temp.	-78 °C	Critical for selectivity and preventing solvent degradation.[7]
Deprotonation Time	30 - 60 minutes	Allows for complete and selective formation of the C2-lithiated species.
Acylating Agent	Benzoyl Chloride	High purity is essential. Add slowly as a dilute solution in THF.
Acylation Temp.	-78 °C	Prevents decomposition and side reactions.
Quenching	Saturated NH₄Cl (aq)	A mild acidic quench is preferred to neutralize any remaining base.

Optimized Experimental Protocol

This protocol incorporates best practices to minimize the side reactions discussed above.

1. Preparation (Strictly Anhydrous):

• Flame-dry a three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer adapter, and a rubber septum under vacuum. Allow to cool to room temperature under a positive pressure of nitrogen or argon.

• Add anhydrous THF (e.g., 50 mL for a 10 mmol scale reaction) via cannula or a dry syringe.

• Cool the flask to -78 °C using a dry ice/acetone bath.

2. C2-Lithiation:

• Add 1-methylimidazole (1.0 eq) to the cold THF.

• Slowly add n-butyllithium (1.05 eq, e.g., 2.5 M in hexanes) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting solution at -78 °C for 45 minutes. A clear, pale-yellow solution should be observed.

3. Acylation:

• In a separate flame-dried flask, prepare a solution of benzoyl chloride (1.1 eq) in anhydrous THF (e.g., 10 mL).

• Slowly add the benzoyl chloride solution to the lithiated imidazole solution via cannula or syringe pump over 15-20 minutes, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

4. Work-up and Purification:

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution (NH₄Cl) at -78 °C.

• Allow the mixture to warm to room temperature. Transfer to a separatory funnel and add ethyl acetate.

• Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate (to remove any benzoic acid), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a gradient of 20% to 50% ethyl acetate in hexanes) to yield the pure product.

Troubleshooting Workflow

This decision tree can help you diagnose experimental issues systematically.

Caption: A step-by-step troubleshooting decision tree.

References

• 1. Isolation of a C5-Deprotonated Imidazolium, a Crystalline “Abnormal” N-Heterocyclic Carbene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US3197476A - Method of synthesis of 1-acyl imidazoles - Google Patents [patents.google.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. N-Heterocyclic Carbene Formation in the Ionic Liquid [EMIM+][OAc–]: Elucidating Solvation Effects with Reactive Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organometallic Cumulative Practice Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. books.rsc.org [books.rsc.org]

troubleshooting guide for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone experiments

Welcome to the technical support resource for experiments involving (1-methyl-1H-imidazol-2-yl)(phenyl)methanone . This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights, detailed protocols, and robust troubleshooting advice.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the properties, handling, and safety of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Property	Value	Source
IUPAC Name	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone	-
Common Synonyms	2-Benzoyl-1-methylimidazole	[1]
CAS Number	30148-17-5	[1][2]
Molecular Formula	C₁₁H₁₀N₂O	[1][2]
Molecular Weight	186.21 g/mol	[1][2]
Appearance	Likely a pale yellow to yellow solid or oil	[3]
Sensitivity	Assumed to be moisture-sensitive	[3]
Storage Conditions	Store under inert atmosphere (Argon or Nitrogen), at 2-8°C, protected from moisture	[3]

Q1: What are the primary safety concerns when handling this compound?

A: While specific GHS data for this exact compound is sparse, related aroyl-imidazoles are known irritants. Assume the compound causes skin and serious eye irritation.[3][4] Standard laboratory PPE, including safety glasses, gloves, and a lab coat, is mandatory. All manipulations should be performed in a well-ventilated fume hood.

Q2: Is this compound stable in solution?

A: The C-acyl bond is generally more stable than an N-acyl bond. However, the imidazole ring's basicity can catalyze its own degradation or side reactions under strong acidic or basic conditions. For experimental use, prepare solutions fresh. For storage, solutions in anhydrous aprotic solvents (e.g., THF, Dichloromethane) under an inert atmosphere are preferable.

Q3: Can I use 1-methylimidazole as a starting material? How is the target compound typically synthesized?

A: Yes, 1-methylimidazole is the logical precursor. The most common and reliable method for functionalizing the C2 position of an imidazole is via directed ortho metalation (DoM). This involves deprotonating the C2 position with a strong base (like n-butyllithium) to form a highly nucleophilic intermediate, which is then quenched with an electrophile like benzoyl chloride.

Section 2: Troubleshooting Guides

Guide 1: Synthesis & Work-up Issues

This guide addresses common problems encountered during the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, particularly via the lithiation-acylation route.

Problem: Very low or no product yield after reaction.

• Potential Cause 1: Incomplete Lithiation. The C2 proton of 1-methylimidazole is acidic (pKa ≈ 36), but requires a very strong, non-nucleophilic base. The most common cause of failure is the deactivation of the organolithium reagent (e.g., n-BuLi) by trace amounts of water or other protic sources.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried (>120°C) and cooled under a stream of dry nitrogen or argon. Use freshly distilled, anhydrous solvents (THF is common). Titrate your organolithium reagent before use to confirm its molarity.

• Potential Cause 2: Incorrect Reaction Temperature. Lithiation is typically performed at low temperatures (-78 °C, a dry ice/acetone bath) to prevent side reactions and degradation of the lithiated intermediate. Allowing the reaction to warm prematurely can lead to decomposition.

  • Solution: Maintain strict temperature control throughout the addition of the organolithium reagent and the subsequent addition of the electrophile (benzoyl chloride). Use a digital thermometer and ensure the reaction is well-stirred.

• Potential Cause 3: Ineffective Quench. The work-up procedure is critical. Quenching the reaction with water or aqueous acid directly can be too exothermic and may degrade the product.

  • Solution: Quench the reaction at low temperature (-78 °C) by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). This provides a proton source that is less aggressive than water alone. Allow the mixture to warm to room temperature slowly before proceeding with extraction.

Problem: Multiple spots on TLC, indicating significant side product formation.

• Potential Cause 1: Di-lithiation or lithiation at other positions. While C2 is the most acidic site, using excess strong base or elevated temperatures can lead to deprotonation at other ring positions, resulting in isomeric byproducts.

  • Solution: Use a slight excess (1.05-1.1 equivalents) of n-BuLi. Add the base slowly (dropwise) to the cooled solution of 1-methylimidazole to avoid localized high concentrations and heat spikes.

• Potential Cause 2: Reaction with Solvent. Lithiated intermediates can react with certain solvents. For example, at temperatures above -20 °C, lithiated imidazoles can begin to deprotonate THF.

  • Solution: Keep the reaction temperature below -40 °C after the lithiation step until the electrophile is added.

Guide 2: Purification Challenges

The dual nature of the molecule—a moderately polar ketone and a basic imidazole ring—can complicate purification.

Problem: Product is lost or forms an emulsion during aqueous extraction.

• Potential Cause: Protonation of the Imidazole Ring. Washing with acidic solutions (e.g., 1M HCl) to remove basic impurities will protonate your product, making it highly water-soluble.

  • Solution: Perform the liquid-liquid extraction under neutral or slightly basic conditions. Use saturated sodium bicarbonate (NaHCO₃) solution for washes instead of strong acids. To break emulsions, add brine (saturated NaCl solution), which increases the ionic strength of the aqueous phase.

Problem: Severe tailing or poor separation during silica gel column chromatography.

• Potential Cause: Strong interaction with acidic silica. The basic nitrogen of the imidazole ring interacts strongly with the acidic silanol (Si-OH) groups on the surface of standard silica gel. This leads to broad, tailing peaks and poor resolution.

  • Solution 1 (Eluent Modification): Add a small amount of a basic modifier to your eluent system. A common choice is 0.5-1% triethylamine (Et₃N) or 0.1-0.5% ammonium hydroxide in the solvent mixture (e.g., Ethyl Acetate/Hexane). This neutralizes the acidic sites on the silica, dramatically improving peak shape.

  • Solution 2 (Alternative Stationary Phase): If tailing persists, switch to a less acidic stationary phase. Neutral alumina or treated silica gel (e.g., deactivated with water) are excellent alternatives for purifying basic compounds.

Suggested TLC/Column Solvent Systems (Eluents)

Hexane / Ethyl Acetate (starting at 9:1, moving to 7:3 or 1:1)

Dichloromethane / Methanol (starting at 99:1, moving to 95:5)

Add 1% Triethylamine to any of the above systems to improve peak shape.

Guide 3: Stability & Downstream Reactions

Problem: Compound degrades upon storage.

• Potential Cause: Hydrolysis or Oxidation. The compound's affinity for moisture can lead to slow hydrolysis over time. Exposure to air and light can also cause degradation.

  • Solution: Store the purified compound as a solid in a sealed vial under an inert atmosphere (N₂ or Ar). For long-term storage, place it in a -20 °C freezer. If you must store it in solution, use an anhydrous aprotic solvent and store it cold.

Problem: Low reactivity in a subsequent reaction involving the ketone (e.g., Wittig, reduction).

• Potential Cause 1: Steric Hindrance. The N-methylimidazole ring is bulky and can sterically hinder the approach of nucleophiles to the adjacent carbonyl carbon.

  • Solution: Use smaller, more reactive reagents if possible (e.g., NaBH₄ instead of LiAlH₄ for reduction, if chemically appropriate). You may also need to increase the reaction temperature or use a more forcing catalyst, but monitor carefully for side reactions.

• Potential Cause 2: Catalyst Poisoning. The basic imidazole nitrogen can coordinate to and deactivate certain metal catalysts (e.g., Palladium, Rhodium).

  • Solution: If using a metal catalyst, you may need to use a higher catalyst loading. Alternatively, you can temporarily protect the imidazole nitrogen as an imidazolium salt, perform the reaction, and then deprotect it, though this adds steps to the sequence.

Section 3: Protocols & Visualizations

Protocol: Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Disclaimer: This protocol is a representative procedure and should be adapted and optimized by the end-user. All operations must be performed in a fume hood using appropriate personal protective equipment.

Materials:

• 1-methylimidazole (distilled from CaH₂)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Benzoyl chloride (distilled)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl)

• Ethyl Acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Cool to room temperature under a stream of dry nitrogen.

• Reagent Addition: Add 1-methylimidazole (1.0 eq) and anhydrous THF (to make a 0.2 M solution).

• Cooling & Lithiation: Cool the flask to -78 °C using a dry ice/acetone bath. Stir for 15 minutes.

• Slowly add n-BuLi (1.1 eq) dropwise via syringe over 20 minutes, ensuring the internal temperature does not exceed -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• Acylation: Add benzoyl chloride (1.1 eq) dropwise, again maintaining a temperature below -70 °C.

• After the addition is complete, allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature overnight.

• Work-up: Cool the flask to 0 °C in an ice bath. Slowly quench the reaction by adding saturated aq. NH₄Cl (20 mL).

• Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 x 30 mL).

• Washes: Wash the combined organic layers with saturated aq. NaHCO₃ (1 x 30 mL) and then with brine (1 x 30 mL).

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of Hexane/Ethyl Acetate containing 1% triethylamine.

Visualizations

Experimental Workflow

Caption: Synthesis and purification workflow for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Troubleshooting: Low Synthesis Yield

Caption: Decision tree for troubleshooting low yield in the lithiation-acylation synthesis.

References

• Gürbüz, N., Kurnaz, S., İşlek, C., & Özdemir, İ. (2022). Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism. Turkish Journal of Chemistry, 45(5), 1639-1651.
• Reddy, T. J., et al. (2018). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Organic & Biomolecular Chemistry.
• ResearchGate. (n.d.). Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)-methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine.
• Exclusive Chemistry Ltd. (2024). (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone supplier.
• BenchChem. (2025).
• PubChem. (n.d.). 1H-Imidazol-1-ylphenylmethanone.
• ChemBK. (2024). (1H-Imidazol-1-yl)(phenyl)methanone.
• Moldb. (n.d.). (1H-benzo[d]imidazol-2-yl)(phenyl)methanone CAS No.: 955-41-9.
• ResearchGate. (n.d.). Electronic structure and C–N bond rotability in 1-acetylimidazole.
• Pandit, N. K., & Connors, K. A. (1982). Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. Journal of Pharmaceutical Sciences, 71(5), 485-491.
• ChemicalBook. (n.d.). (1-METHYL-1H-IMIDAZOL-2-YL)-PHENYL-METHANONE suppliers & manufacturers in China.
• Ciesielski, A., et al. (2024). Unexpected Formation of 6-(1H-Benzo[d]imidazol-2-yl)-1-phenyl-hexan-1-one and Its Structure in Solution and Solid State Analyzed in the Context of Tautomerism. Molecules, 29(15), 3489.
• Connors, K. A., & Pandit, N. K. (1978). N-Methylimidazole as a catalyst for analytical acetylations of hydroxy compounds. Analytical Chemistry, 50(11), 1542-1545.
• Wachowiak, R., & Connors, K. A. (1979). N-Methylimidazole-catalyzed acetylation of hydroxy compounds prior to gas chromatographic separation and determination. Analytical Chemistry, 51(1), 27-30.
• PubChem. (n.d.). 2-Ethyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)but-2-en-1-ol, (E)-.
• Kumar, R., et al. (2025). Carbon disulfide (CS2): chemistry and reaction pathways. Critical Reviews in Biotechnology, 1-25.
• The Good Scents Company. (n.d.). roasted butanol, 54957-02-7.
• Leah4sci. (2025, March 25). SN1 SN2 E1 E2 (Part 1): Introduction to Substitution & Elimination Reactions [Live Recording]. YouTube.
• PubChem. (n.d.). Cloquintocet-mexyl.
• Wang, Y., et al. (2023). Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease. European Journal of Medicinal Chemistry, 258, 115594.
• ResearchGate. (2025, August 5). Evaluation of Alkylimidazoles as Physical Solvents for CO2/CH4 Separation.
• ResearchGate. (2025, August 9). Synthesis and evaluation of 2-[2-(phenylthiomethyl)-1H-benzo[d] imidazol-1-yl)acetohydrazide derivatives as antitumor agents. Retrieved from ResearchGate.[d] imidazol-1-yl)acetohydrazide derivatives as antitumor agents*.

Sources

• 1. (1-METHYL-1H-IMIDAZOL-2-YL)-PHENYL-METHANONE suppliers & manufacturers in China [m.chemicalbook.com]
• 2. exchemistry.com [exchemistry.com]
• 3. chembk.com [chembk.com]
• 4. 1H-Imidazol-1-ylphenylmethanone | C10H8N2O | CID 66319 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in Solution

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (CAS: 30148-17-5). This guide is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when working with this compound in solution. Understanding and controlling the stability of your compound is paramount for generating reproducible and reliable experimental data. This document provides in-depth FAQs, troubleshooting protocols, and validated analytical methods to ensure the integrity of your results.

Section 1: Frequently Asked Questions (FAQs) on Compound Stability

This section addresses the most common questions regarding the handling and stability of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone solutions.

Q1: What are the primary environmental factors that can cause the degradation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in solution?

A1: The stability of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in solution is influenced by several factors. The core imidazole moiety is known to be susceptible to specific environmental stresses. Key factors to control are:

• pH: The imidazole ring's stability can be pH-dependent. Strong basic conditions, in particular, can promote hydrolysis and oxidation.[1]

• Oxidizing Agents: The imidazole ring is vulnerable to oxidation.[1][2] This can be initiated by dissolved oxygen (autoxidation) or more aggressive agents like hydrogen peroxide, which may be present as an impurity or used in specific experimental contexts.

• Light Exposure: Imidazole-containing compounds are often sensitive to photodegradation when in solution.[1] Exposure to UV or even high-intensity ambient light can catalyze degradation reactions, leading to the formation of various byproducts.

• Temperature: As with most chemical compounds, elevated temperatures will accelerate the rate of all potential degradation pathways.[3]

Q2: What are the likely chemical degradation pathways for this compound?

A2: Based on the known chemistry of the imidazole scaffold, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is susceptible to three primary degradation pathways. Understanding these helps in predicting potential impurities and designing stability-indicating analytical methods.

• Hydrolysis: The amide-like bond between the benzoyl group and the imidazole ring can be susceptible to hydrolysis, particularly under basic conditions, which would cleave the molecule into 1-methyl-1H-imidazole and benzoic acid.

• Oxidation: The imidazole ring itself can be oxidized. This can lead to the formation of various oxidized species, potentially involving ring-opening or the formation of hydroxylated adducts. Base-mediated autoxidation is a known degradation pathway for imidazoles.[1]

• Photodegradation: Exposure to light can provide the energy needed to initiate radical reactions or other photochemical transformations of the imidazole moiety, resulting in a complex mixture of degradants.[1]

Q3: What are the recommended storage conditions for stock and working solutions of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone?

A3: To ensure the long-term integrity of your compound, proper storage is critical.

• Solid Compound: Store the solid material at 2-8°C, protected from light and moisture in a tightly sealed container. For extended storage, storing under an inert atmosphere (e.g., argon or nitrogen) is recommended.[3]

• Stock Solutions (High Concentration, e.g., in DMSO): Prepare stock solutions in a high-quality, anhydrous solvent like DMSO. Aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture and oxygen. Store these aliquots at -20°C or -80°C, protected from light.

• Working Solutions (Aqueous): Aqueous solutions are significantly less stable. It is strongly recommended to prepare fresh aqueous working solutions for each experiment from a frozen stock.[3] Do not store dilute aqueous solutions for extended periods unless their stability has been experimentally verified under your specific buffered conditions.

Section 2: Troubleshooting Experimental Inconsistencies

This section provides a logical framework for diagnosing experimental problems that may be linked to compound instability.

Q4: My biological assay results are showing poor reproducibility or a progressive loss of compound activity. Could this be a stability issue?

A4: Yes, this is a classic sign of compound degradation.[3] If you observe inconsistent IC₅₀ values, a diminishing dose-response curve, or a complete loss of expected activity, it is highly probable that the active concentration of your compound is decreasing over time.

Troubleshooting Steps:

• Prepare Fresh: Immediately discard the suspect working solution and prepare a new one directly from a solid sample or a trusted, frozen stock aliquot. Rerun the experiment with this fresh solution.

• Minimize Incubation Time: If your experimental protocol involves long incubation times at 37°C, consider whether the compound is stable for that duration in your assay medium. You may need to design a control experiment to assess stability under final assay conditions.

• Perform an Analytical Check: Analyze your working solution using HPLC (see Protocol 1) to check for the presence of degradation products and to confirm the concentration of the parent compound. A significant decrease in the main peak area and the appearance of new peaks are clear indicators of degradation.

Q5: I am analyzing my samples by reverse-phase HPLC and see new, unexpected peaks that were not present in my initial analysis of the solid material. What are they?

A5: The appearance of new peaks in an HPLC chromatogram is a strong indication of degradation or contamination. If contamination is ruled out, these peaks are likely degradants formed in your solution.

Confirmation Strategy: The most definitive way to identify these peaks is to perform a forced degradation study (see Protocol 2). By intentionally stressing the compound under various conditions (acid, base, oxidation, etc.), you can generate the potential degradation products. Comparing the chromatograms from the forced degradation samples to your experimental sample can help confirm the identity of the unknown peaks as degradants.

Q6: My HPLC peak for the parent compound is showing significant tailing. How can I fix this?

A6: Peak tailing for imidazole-containing compounds is a common chromatographic issue. It is often caused by secondary interactions between the basic nitrogen atoms of the imidazole ring and residual, acidic silanol groups on the silica-based C18 column.[4]

Optimization Strategies:

• Lower Mobile Phase pH: Adjusting the mobile phase pH to a lower value (e.g., 2.5-3.5) using an additive like formic acid or phosphoric acid will protonate the silanol groups, minimizing these unwanted interactions.[4][5]

• Add an Ion-Pairing Agent: A small amount of trifluoroacetic acid (TFA, e.g., 0.1%) in the mobile phase can also significantly improve peak shape.[4]

• Use a Modern Column: Employ a high-purity silica column with end-capping technology designed to shield residual silanols.

Section 3: Analytical & Experimental Protocols

These protocols provide a starting point for developing in-house methods to assess the purity and stability of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Protocol 1: Stability-Indicating HPLC-UV Method

This reverse-phase HPLC method is designed to separate the parent compound from potential polar and non-polar degradants.

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm	Standard reverse-phase chemistry provides good retention.
Mobile Phase A	0.1% Formic Acid in Water	Provides an acidic pH to improve peak shape.[4]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent for reverse-phase HPLC.
Gradient	10% B to 90% B over 15 min	A broad gradient ensures elution of early (polar) and late (non-polar) eluting degradants.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Vol.	10 µL	Adjust as needed based on concentration and detector sensitivity.
UV Detection	254 nm or Diode Array Detector (DAD)	254 nm is a common wavelength for aromatic compounds. A DAD is preferred as it can help identify peak purity and detect degradants with different UV spectra.
Sample Diluent	50:50 Acetonitrile:Water	A diluent that matches the initial mobile phase conditions is ideal to prevent peak distortion.

Protocol 2: Performing a Forced Degradation Study

A forced degradation study is essential for understanding degradation pathways and validating that your analytical method is "stability-indicating". The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[4]

Step-by-Step Methodology:

• Prepare Stock Solution: Prepare a stock solution of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone at ~1 mg/mL in a 50:50 mixture of acetonitrile and water.

• Set Up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a small, capped vial. Include an unstressed control sample (1 mL stock + 1 mL 50:50 ACN:H₂O).

  • Acid Hydrolysis: 0.1 N HCl. Heat at 60°C for 24 hours.[4]

  • Base Hydrolysis: 0.1 N NaOH. Keep at room temperature for 4 hours.[4]

  • Oxidation: 6% H₂O₂. Keep at room temperature for 24 hours, protected from light.[4]

  • Thermal Degradation: Heat the control sample solution at 80°C for 48 hours.

  • Photodegradation: Expose the control sample solution to a photostability chamber (ICH Q1B conditions) or a strong UV lamp for 24 hours.[4]

• Neutralization & Dilution: Before analysis, neutralize the acid and base samples (e.g., add an equivalent amount of 0.1 N NaOH or 0.1 N HCl, respectively). Dilute all samples (including the control) to a final concentration of ~50 µg/mL with the mobile phase.

• HPLC Analysis: Analyze all samples using the HPLC method described in Protocol 1.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Calculate the percentage of degradation.

  • Ensure the analytical method can resolve the parent peak from all major degradation peaks (peak purity analysis with a DAD is highly recommended).

Section 4: Visual Guides & Workflows

Diagram 1: Potential Degradation Pathways

Caption: Potential degradation pathways under different stress conditions.

Diagram 2: Troubleshooting Workflow for Inconsistent Results

Caption: Decision tree for troubleshooting inconsistent experimental results.

References

• Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(9), 3139-3148. Available at: [Link]

• Lepeltier, E., et al. (2014). Degradative Behavior and Toxicity of Alkylated Imidazoles. Industrial & Engineering Chemistry Research, 53(49), 18842-18849. Available at: [Link]

• Stolte, S., et al. (2011). Biodegradability of Imidazole Structures. Green Chemistry, 13(1), 119-132. Available at: [Link]

• Giacomelli, C., et al. (2018). Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent. Journal of Pharmaceutical and Biomedical Analysis, 159, 335-342. Available at: [Link]

• Papadoyannis, I. N., et al. (2021). A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices. Molecules, 26(22), 7016. Available at: [Link]

• El-Kimary, E. I., et al. (2021). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Journal of Chromatographic Science, 59(9), 835-844. Available at: [Link]

• Aydoğmuş, Z., et al. (2018). Determination of Imidazole, 4-Methylimidazole, and 2-Methylimidazole in Cigarette Additives by Ultra-High Performance Liquid Chromatography. Journal of Chromatographic Science, 56(8), 701-707. Available at: [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. Available at: [Link]

• Wang, Y., et al. (2017). Photodegradation of imidacloprid in aqueous solution by the metal-free catalyst graphitic carbon nitride using an energy-saving lamp. RSC Advances, 7(56), 35356-35363. Available at: [Link]

• Exclusive Chemistry Ltd. (2024). (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone. Available at: [Link]

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• 5. tandfonline.com [tandfonline.com]

Technical Support Center: Analytical Method Development for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Welcome to the dedicated technical support resource for the analytical method development of impure (1-methyl-1H-imidazol-2-yl)(phenyl)methanone samples. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of impurity analysis for this specific active pharmaceutical ingredient (API). Here, we will delve into the causality behind experimental choices, provide field-proven insights, and offer robust troubleshooting strategies to ensure the integrity and accuracy of your analytical data.

Frequently Asked Questions (FAQs)

Q1: What are the likely process-related impurities in the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone?

A1: Based on common synthetic routes for related benzimidazole ketones, the synthesis likely involves the acylation of 1-methylimidazole.[1][2] Potential process-related impurities could include unreacted starting materials such as 1-methylimidazole and benzoyl chloride (or a related benzoylating agent), as well as byproducts from side reactions. For instance, unwanted acetylation of polysaccharides has been observed with 1,3-dialkylimidazolium acetate ionic liquids, suggesting the potential for side reactions involving the imidazole ring.[3]

Q2: What are the recommended starting conditions for a reverse-phase HPLC method for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and its impurities?

A2: For initial method development, a C8 or C18 column is a suitable starting point.[4][5][6] A gradient elution with a mobile phase consisting of a phosphate buffer (pH adjusted to the low to mid-range, e.g., 3.2) and an organic modifier like methanol or acetonitrile is recommended for separating imidazole-containing compounds.[4][7] A flow rate of 1.0 mL/min and UV detection at a wavelength where the parent compound and expected impurities have significant absorbance (e.g., around 233 nm for a ketoprofen analog) would be a good starting point.[8][9]

Q3: What are the key considerations for sample preparation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone for HPLC analysis?

A3: The sample should be dissolved in a solvent that is compatible with the mobile phase to ensure good peak shape and avoid precipitation on the column. A mixture of the mobile phase or a solvent with a similar polarity is often a good choice. Ensure complete dissolution of the sample, using sonication if necessary. The concentration of the sample should be optimized to avoid column overloading, which can lead to peak fronting and inaccurate quantification.[10]

Q4: How can I identify unknown peaks in my chromatogram?

A4: High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is a powerful tool for the identification of unknown impurities.[11][12] By obtaining the mass-to-charge ratio (m/z) of the unknown peak, you can deduce its molecular weight. Further fragmentation analysis (MS/MS) can provide structural information. The fragmentation patterns of imidazole derivatives often involve the loss of small molecules from substituents without the opening of the imidazole ring itself.[13]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Diagram: Troubleshooting Poor HPLC Peak Shape

Caption: Decision tree for troubleshooting common HPLC peak shape issues.

Detailed Troubleshooting Steps:

Problem	Potential Cause	Recommended Solution & Rationale
Peak Tailing	Secondary Silanol Interactions: The basic nitrogen of the imidazole ring can interact with residual acidic silanol groups on the silica-based column packing, causing tailing.[14][15]	Lower Mobile Phase pH: Adjust the mobile phase to a pH below 3 to protonate the silanol groups and minimize these secondary interactions.[10] Use an End-Capped Column: Employ a column that has been chemically treated to reduce the number of accessible silanol groups.
Inadequate Buffering: If the mobile phase pH is not well-controlled, the ionization state of the analyte can vary as it passes through the column.	Increase Buffer Concentration: A higher buffer concentration will better control the pH of the mobile phase and ensure a consistent ionization state of the analyte.[15]
Peak Fronting	Column Overload: Injecting too much sample can saturate the stationary phase at the head of the column.[10]	Reduce Sample Concentration/Injection Volume: Dilute the sample or inject a smaller volume to ensure that the amount of analyte is within the linear range of the column's capacity.
Peak Splitting	Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause the analyte to move through the initial part of the column too quickly, leading to a distorted peak.	Dissolve Sample in Mobile Phase: Whenever possible, prepare your sample in the initial mobile phase to ensure compatibility and a well-focused injection band.

Issue 2: Identification and Characterization of Degradation Products

Diagram: Workflow for Forced Degradation and Impurity Identification

Caption: A systematic workflow for conducting forced degradation studies and identifying impurities.

Forced Degradation Protocol:

A forced degradation study is crucial for developing a stability-indicating method and understanding the degradation pathways of your API.[16][17] The imidazole moiety, in particular, can be susceptible to oxidation and photodegradation.[12]

Stress Condition	Typical Protocol	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl at room temperature and 60°C	Hydrolysis of the ketone or other susceptible functional groups.
Base Hydrolysis	0.1 M NaOH at room temperature and 60°C	Similar to acid hydrolysis, but potentially different degradation products. The imidazole ring in some compounds is liable to base-mediated autoxidation.[12]
Oxidation	3% H₂O₂ at room temperature	Oxidation of the imidazole ring is a common degradation pathway for imidazole-containing drugs.[12]
Thermal Degradation	Solid and solution samples at 80°C	Thermally induced decomposition products.
Photodegradation	Expose solid and solution samples to a light source compliant with ICH Q1B guidelines.	Photodegradation products, as the imidazole moiety can be sensitive to light.[12]

Impurity Identification and Characterization:

• Develop a Stability-Indicating Method: The primary goal is to develop an HPLC method that can separate the main peak from all process-related and degradation impurities.[18][19]

• LC-MS/MS Analysis: Analyze the stressed samples using a validated LC-MS/MS method. This will provide the molecular weights of the degradation products.[20]

• Fragmentation Analysis: Study the fragmentation patterns of the parent drug and the impurities. For imidazole derivatives, look for characteristic losses from the side chains.[13]

• Structure Elucidation: Based on the molecular weight and fragmentation data, propose structures for the unknown impurities. If necessary, these impurities can be isolated for further characterization by techniques like NMR.

References

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! - PharmaCores. (2025, May 23). PharmaCores. [Link]

• Exploring Ketoprofen Impurities: Key Factors for Pharmaceutical Quality and Safety. (2023, November 22). Pharmashapers. [Link]

• Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(9), 2994-3004. [Link]

• El-Kimary, E. I., Khamis, E. F., & Belal, S. F. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Molecules, 26(1), 113. [Link]

• Campíns-Falcó, P., et al. (1998). HPLC analysis of imidazole antimycotic drugs in pharmaceutical formulations. Journal of Pharmaceutical and Biomedical Analysis, 17(6-7), 975-983. [Link]

• El-Kimary, E. I., Khamis, E. F., & Belal, S. F. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. ResearchGate. [Link]

• Stability indicating LC method for the determination of ketoprofen in presence of its impurity. (2015). Research Journal of Pharmaceutical, Biological and Chemical Sciences. [https://www.rjpbcs.com/pdf/2015_6(2)/[15].pdf]([Link]15].pdf)

• Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent. (2016). Taylor & Francis Online. [Link]

• Determination of related substances in ketoprofen injection by RP-HPLC method. (2014). International Journal of Pharmaceutical Sciences and Research. [Link]

• Podolska, M., et al. (2012). HPLC method for separating enantiomers of imidazole derivatives с antifungal compounds. Acta Poloniae Pharmaceutica, 69(5), 777-783. [Link]

• Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. (2019). Organic & Biomolecular Chemistry. [Link]

• Analytical Methods for Determination of Ketoprofen Drug: A review. (2022). University of Baghdad Digital Repository. [Link]

• Determination of related substances in ketoprofen injection by RP-HPLC method. (2014). PubMed. [Link]

• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. [Link]

• Troubleshooting Guide. (n.d.). Phenomenex. [Link]

• The Stability and Automatic Determination of Ketone Bodies in Blood Samples Taken in Field Conditions. (1979). Acta Veterinaria Scandinavica. [Link]

• Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)-methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. (2019). ResearchGate. [Link]

• Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism. (2021). Turkish Journal of Chemistry. [Link]

• Cellulose acetylation by N-methylimidazole (MIm, 3), imidazole (Im,... (n.d.). ResearchGate. [Link]

• Forced Degradation Study: An Important Tool in Drug Development. (2014). Asian Journal of Research in Chemistry. [Link]

• The mass spectra of imidazole and 1-methylimidazole. (2019). ResearchGate. [Link]

• Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023). International Journal of Pharmaceutical Sciences and Research. [Link]

• Force Degradation for Pharmaceuticals: A Review. (2022). International Journal for Scientific Research & Development. [Link]

• Determination of ketone bodies in biological samples via rapid UPLC-MS/MS. (2021). Metabolites. [Link]

• Development and Validation of Stability-Indicating Method for the Simultaneous Determination of Ketoconazole and Beauvericin in Pharmaceutical Tablets. (2018). Molecules. [Link]

• Imidazole Derivatives Improve Charge Reduction and Stabilization for Native Mass Spectrometry. (2020). Journal of the American Society for Mass Spectrometry. [Link]

• On the mechanism of the unwanted acetylation of polysaccharides by 1,3-dialkylimidazolium acetate ionic liquids: part 1—analysis, acetylating agent, influence of water, and mechanistic considerations. (2015). ResearchGate. [Link]

• Stability Indicating Methods. (2018, April 30). YouTube. [Link]

• SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES. (n.d.). Connect Journals. [Link]

• Synthesis and mass spectrometric fragmentation characteristics of imidazole ribosides-analogs of intermediates of purine de novo synthetic pathway. (2006). Nucleosides, Nucleotides & Nucleic Acids. [Link]

• bis-(1H-Benzimidazol-2-yl)-methanone: New preparation method, crystal structure, vibrational spectroscopy and DFT calculations. (2017). ResearchGate. [Link]

• Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. (2016). Refubium - Freie Universität Berlin. [Link]

• Stability Indicating RP-HPLC Method Development and Validation for Dexamethasone. (2019). ResearchGate. [Link]

• 1-METHYLIMIDAZOLE. (n.d.). Ataman Kimya. [Link]

• Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. (2004). ResearchGate. [Link]

• 1-Methylimidazole. (n.d.). Wikipedia. [Link]

Sources

• 1. Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
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• 11. veeprho.com [veeprho.com]
• 12. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and mass spectrometric fragmentation characteristics of imidazole ribosides-analogs of intermediates of purine de novo synthetic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
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• 19. researchgate.net [researchgate.net]
• 20. Determination of ketone bodies in biological samples via rapid UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for the Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Welcome to the technical support center for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection and troubleshooting for this important synthetic transformation.

I. Introduction: The Synthetic Challenge

The synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a key intermediate in various pharmaceutical syntheses, typically involves the acylation of 1-methyl-1H-imidazole with a benzoylating agent. While seemingly straightforward, the choice of catalyst is critical to achieving high yield and purity, and to avoiding common pitfalls such as side-product formation and catalyst deactivation. This guide provides a structured approach to catalyst selection and offers solutions to frequently encountered experimental issues.

II. Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Issue 1: Low or No Product Yield

Question: I am not getting the expected yield of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. What are the likely causes and how can I improve it?

Answer:

Low or no product yield is a common frustration. The root cause often lies in one of the following areas:

• Catalyst Inactivity or Deactivation: The chosen catalyst may not be sufficiently active under your reaction conditions, or it may be deactivating over the course of the reaction. For instance, in Friedel-Crafts type acylations, Lewis acid catalysts can be deactivated by complexation with the product or by reaction with byproducts.[1] Heavy products or oligomerization of reactive intermediates can also poison the catalyst.[2]

• Inappropriate Reaction Conditions: Temperature, solvent, and reaction time are critical. For example, some acylations require heating to proceed at an appreciable rate.[3]

• Poor Nucleophilicity of the Substrate: The lone pair of electrons on the nitrogen of the imidazole ring may be delocalized within the aromatic system, reducing its nucleophilicity.[3]

• Issues with Starting Materials: Impurities in the 1-methyl-1H-imidazole or the benzoylating agent can interfere with the reaction. Ensure the purity of your starting materials.

Troubleshooting Steps:

• Re-evaluate Your Catalyst:

  • If using a Lewis acid catalyst like AlCl₃, ensure it is anhydrous and used in stoichiometric amounts, as both the starting material and product can form complexes with it.

  • Consider using a more potent nucleophilic catalyst like 4-dimethylaminopyridine (DMAP) or 1-methylimidazole (1-MI) itself, which can act as a catalyst.[4][5] 1-MI is known to be a powerful catalyst for acylation, often surpassing traditional catalysts like pyridine.[5]

• Optimize Reaction Conditions:

  • Temperature: Gradually increase the reaction temperature. Some challenging acylations may require heating to 60-80°C.[3]

  • Solvent: The choice of solvent can significantly impact the reaction. Aprotic polar solvents like DMF or THF are often good choices.[3]

  • Reaction Time: Monitor the reaction progress using techniques like TLC or HPLC to determine the optimal reaction time.

• Enhance Substrate Reactivity:

  • If poor nucleophilicity is suspected, consider deprotonating the imidazole nitrogen with a strong base like NaH or nBuLi before adding the acylating agent.[3] This will generate a more potent nucleophile.

• Verify Starting Material Quality:

  • Use freshly distilled or purified starting materials.

Issue 2: Formation of Side Products

Question: I am observing significant side product formation in my reaction. What are these side products and how can I minimize them?

Answer:

Side product formation can complicate purification and reduce the yield of your desired product. Common side reactions in this synthesis include:

• N-Acylation vs. C-Acylation: While N-acylation is the desired pathway, under certain conditions, C-acylation of the imidazole ring can occur, leading to isomeric impurities.[6]

• Hydrolysis of the Acylating Agent: If there is moisture in the reaction, the benzoyl chloride or anhydride can hydrolyze to benzoic acid.

• Reaction with the Solvent: Some solvents can react with the acylating agent or the activated intermediate.

• Polyacylation: Although less common for acylation due to the deactivating nature of the acyl group, it can occur under harsh conditions.

Strategies to Minimize Side Products:

• Control of Reaction Conditions:

  • Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions to prevent hydrolysis of the acylating agent. Use dry solvents and glassware.

  • Temperature Control: Running the reaction at the lowest effective temperature can often improve selectivity and reduce the formation of side products.

• Choice of Catalyst and Base:

  • The use of a nucleophilic catalyst like 1-methylimidazole can favor the desired N-acylation pathway.[5] When 1-methylimidazole acts as a catalyst with acetyl chloride, the reaction proceeds through a nucleophilic route involving the formation of a reactive N-acylimidazolium intermediate.[4]

  • The choice of base is also crucial. A non-nucleophilic base like triethylamine (NEt₃) is often used to scavenge the HCl produced when using benzoyl chloride.

Issue 3: Catalyst Deactivation

Question: My reaction starts well but then stalls before completion. I suspect catalyst deactivation. What causes this and can I prevent it?

Answer:

Catalyst deactivation is a significant issue in many catalytic reactions. In the context of this synthesis, deactivation can be caused by:

• Product Inhibition: The product, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, can coordinate with the catalyst (especially Lewis acids), rendering it inactive.

• Byproduct Poisoning: Byproducts formed during the reaction can bind to the catalyst and block active sites. For example, in some acylation reactions, ketene can form and oligomerize, poisoning the catalyst.[2]

• Coke Formation: At higher temperatures, organic molecules can decompose on the catalyst surface, leading to the formation of "coke" which blocks pores and active sites.[2]

• Reduction of the Metal Center: For transition metal catalysts, reduction to an inactive metallic state can occur. For instance, Pd(II) catalysts can be reduced to Pd(0).[7]

Mitigation and Reactivation Strategies:

• Optimize Catalyst Loading: Using the minimum effective amount of catalyst can sometimes reduce deactivation.

• Reaction Engineering:

  • Gradual Addition: Adding the acylating agent slowly can help to maintain a low concentration of the product and byproducts that may cause deactivation.

  • Temperature Programming: A carefully controlled temperature profile can minimize side reactions that lead to catalyst poisons.

• Catalyst Regeneration: In some cases, a deactivated catalyst can be regenerated. For example, an oxidized palladium catalyst might be reactivated by the addition of a suitable reagent.[7]

• Use of Robust Catalysts: Consider using solid catalysts like zeolites or supported metal catalysts, which can sometimes offer greater stability and resistance to deactivation.[1]

III. Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding catalyst selection and reaction mechanisms.

Q1: What are the main types of catalysts used for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone?

A1: The synthesis, which is an N-acylation reaction, can be catalyzed by several types of catalysts:

• Nucleophilic Catalysts: These are typically tertiary amines or N-heterocyclic compounds. 1-Methylimidazole itself is a highly effective nucleophilic catalyst.[5] It reacts with the acylating agent to form a highly reactive N-acylimidazolium intermediate, which then transfers the acyl group to the substrate.[4][8] 4-Dimethylaminopyridine (DMAP) is another commonly used and potent nucleophilic catalyst.

• Lewis Acid Catalysts: Traditional Friedel-Crafts catalysts like AlCl₃, FeCl₃, and ZnCl₂ can be used, particularly if the reaction is considered a Friedel-Crafts type acylation. However, they often need to be used in stoichiometric amounts due to product complexation.

• Solid Acid Catalysts: Heterogeneous catalysts like zeolites (e.g., HBEA, HY) and other solid acids are being explored as more environmentally friendly and reusable alternatives to traditional Lewis acids.[1]

• Transition Metal Catalysts: Palladium complexes, particularly those with N-heterocyclic carbene (NHC) ligands, have been shown to be effective for the direct C-H arylation of imidazoles, which is a related transformation.[9] Copper-based catalysts have also been used for N-arylation of imidazoles.[10]

Q2: How do I choose the best catalyst for my specific application?

A2: The optimal catalyst choice depends on several factors:

• Scale of the Reaction: For large-scale industrial synthesis, a heterogeneous catalyst that can be easily recovered and reused is often preferred for economic and environmental reasons.

• Substrate Scope: If you are working with a variety of substituted imidazoles or benzoylating agents, a catalyst with broad functional group tolerance is desirable.

• Desired Reaction Conditions: If you need to run the reaction under mild conditions (e.g., room temperature), a highly active catalyst like DMAP might be the best choice.

• Cost and Availability: The cost and commercial availability of the catalyst are also important practical considerations.

Below is a decision-making workflow to guide your catalyst selection:

Catalyst Selection Workflow

Q3: Can you explain the catalytic cycle for a nucleophilic catalyst like 1-methylimidazole?

A3: Certainly. When 1-methylimidazole (1-MI) is used as a catalyst for acylation with benzoyl chloride, it follows a nucleophilic catalysis pathway. Here is a simplified representation of the catalytic cycle:

Nucleophilic Catalysis Cycle

Explanation of the Cycle:

• Activation: The nucleophilic catalyst, 1-methylimidazole, attacks the electrophilic carbonyl carbon of the benzoyl chloride.

• Formation of the Reactive Intermediate: This initial reaction forms a highly reactive N-benzoyl-1-methylimidazolium chloride intermediate. This species is much more electrophilic than the starting benzoyl chloride.

• Acyl Transfer: The substrate, another molecule of 1-methyl-1H-imidazole, acts as a nucleophile and attacks the carbonyl carbon of the reactive intermediate.

• Product Formation and Catalyst Regeneration: The benzoyl group is transferred to the substrate, forming the desired product, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. This step also regenerates the 1-methylimidazole catalyst, allowing it to re-enter the catalytic cycle.

• Byproduct: Hydrogen chloride (HCl) is formed as a byproduct and is typically neutralized by a base like triethylamine.

Q4: Are there any "green" or more sustainable catalyst options for this synthesis?

A4: Yes, the field of green chemistry is actively exploring more sustainable catalytic systems for acylation reactions. Some promising areas include:

• Heterogeneous Solid Acids: As mentioned earlier, zeolites and other solid acids are attractive because they are easily separable from the reaction mixture, reusable, and often less corrosive than traditional Lewis acids.[1]

• Biocatalysis: Enzymes, such as lipases, can be used to catalyze acylation reactions under mild conditions in aqueous or organic solvents. This is a rapidly developing area with significant potential for sustainable chemical synthesis.

• Solvent-Free Reactions: In some cases, it may be possible to run the reaction neat or under solvent-free conditions, for example, by using microwave irradiation. This eliminates the need for potentially hazardous organic solvents.[11]

• Photocatalysis: Recent research has shown that visible-light-driven photocatalysis using catalysts like Cu/graphene can be effective for C-N cross-coupling reactions to form N-aryl imidazoles.[10]

IV. Experimental Protocols

Protocol 1: General Procedure for the Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone using 1-Methylimidazole as a Catalyst

This protocol is a general guideline and may require optimization for your specific setup.

Materials:

• 1-methyl-1H-imidazole

• Benzoyl chloride

• Triethylamine (NEt₃)

• Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

• Standard laboratory glassware, dried in an oven

• Magnetic stirrer

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere.

• Reagent Preparation:

  • In the flask, dissolve 1-methyl-1H-imidazole (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM.

  • In the dropping funnel, prepare a solution of benzoyl chloride (1.05 eq) in anhydrous DCM.

• Reaction:

  • Cool the flask containing the imidazole solution to 0 °C in an ice bath.

  • Slowly add the benzoyl chloride solution from the dropping funnel to the stirred imidazole solution over 30-60 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC/HPLC analysis indicates the consumption of the starting material.

• Work-up:

  • Quench the reaction by slowly adding water.

  • Separate the organic layer.

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

V. Data Summary

Table 1: Comparison of Catalysts for Acylation Reactions

Catalyst Type	Example(s)	Typical Loading	Advantages	Disadvantages
Nucleophilic	1-Methylimidazole, DMAP	Catalytic (1-20 mol%)	High activity, mild conditions	Can be sensitive to air and moisture
Lewis Acid	AlCl₃, FeCl₃	Stoichiometric	Readily available	Product inhibition, harsh conditions, waste generation
Solid Acid	Zeolites (HBEA, HY)	Catalytic	Reusable, environmentally friendly	Can suffer from deactivation, may require higher temperatures
Transition Metal	Pd-NHC complexes	Catalytic (low loading)	High efficiency, broad scope	Cost, sensitivity to air and moisture

VI. References

• Use of Solid Catalysts in Friedel−Crafts Acylation Reactions - ACS Publications. (URL: [Link])

• Acylation of phenol on solid acids: Study of the deactivation mechanism - ResearchGate. (URL: [Link])

• Friedel-Crafts Acylation - Organic Chemistry Portal. (URL: [Link])

• Salen-Cu(II) Complex Catalyzed N-Arylation of Imidazoles under Mild Conditions - Scirp.org. (URL: [Link])

• Visible-light-driven Photocatalytic N-arylation of Imidazole Derivatives and Arylboronic Acids on Cu/graphene catalyst - ScienceOpen. (URL: [Link])

• Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole - Journal of Pharmaceutical Sciences. (URL: [Link])

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS - NIH. (URL: [Link])

• Imidazole Catalysis - ResearchGate. (URL: [Link])

• Kinetics and mechanism of imidazole-catalyzed acylation of cellulose in LiCl/N,N-dimethylacetamide - PubMed. (URL: [Link])

• Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)-methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine - ResearchGate. (URL: [Link])

• Synthesis of imidazo-1,4-oxazinone derivatives and investigation of reaction mechanism. (URL: not available)

• Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine - PubMed. (URL: [Link])

• Mechanism of micellar effects in imidazole catalysis : Acylation of benzimidazole and its N-methyl derivative by p-nitrophenyl carboxylates - ResearchGate. (URL: [Link])

• Mechanism of imidazole-catalyzed acylation of cellulose in LiCl/N,N-dimethylacetamide - ResearchGate. (URL: [Link])

• Structure and Reactivity of Highly Twisted N-Acyl Imidazoles - PMC - NIH. (URL: [Link])

• Synthesis and Analysis of 1-Methyl-4-Phenyl-1H-Imidazol-2-Amine - ResearchGate. (URL: [Link])

• Visible-light-promoted phosphine-mediated synthesis of thioesters and thioalkynes from sodium arylsulfinates - Supporting Information. (URL: not available)

• Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• The Acetylation of Imidazole | Journal of the American Chemical Society - ACS Publications. (URL: [Link])

• Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution - YouTube. (URL: [Link])

• On products of reaction of imidazole with benzoyl chloride under conditions of the Regel-Buchel reaction - ResearchGate. (URL: [Link])

• Acylation of N-Aryl systems using acyl chlorides : r/Chempros - Reddit. (URL: [Link])

• Unexpected Formation of 6-(1H-Benzo[d]imidazol-2-yl)-1-phenyl-hexan-1-one and Its Structure in Solution and Solid State Analyzed in the Context of Tautomerism - MDPI. (URL: [Link])

• Method of synthesis of 1-acyl imidazoles - Google Patents. (URL: )

• SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES - Connect Journals. (URL: [Link])

• Controllable Synthesis of 1, 3, 5-tris (1H-benzo[d]imidazole-2-yl) Benzene-Based MOFs. (URL: not available)

• Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease - PMC - PubMed Central. (URL: [Link])

• REGIOSELECTIVE N-ACYLATION OF HETEROCYCLIC AMINES UNDER DRY CONDITIONS CATALYZED BY A NATURAL CLAY. (URL: not available)

• N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex-Catalyzed Direct C-H Bond Arylation of (Benz)imidazoles with Aryl Chlorides - Organic Chemistry Portal. (URL: [Link])

• (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone supplier - Exclusive Chemistry Ltd. (URL: [Link])

• bis-(1H-Benzimidazol-2-yl)-methanone: New preparation method, crystal structure, vibrational spectroscopy and DFT calculations | Request PDF - ResearchGate. (URL: [Link])

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Technical Support Center: Ensuring the Stability of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Welcome to the technical support center for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on preventing degradation of this compound during storage and experimental use. As Senior Application Scientists, we have compiled this information based on the chemical principles of the imidazole and ketone functional groups, alongside established best practices in pharmaceutical stability testing.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the stability and handling of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

Q1: What are the ideal storage conditions for solid (1-methyl-1H-imidazol-2-yl)(phenyl)methanone?

For long-term stability, the solid compound should be stored in a cool, dark, and dry environment.[1] We recommend storing it in a tightly sealed, amber glass vial with a PTFE-lined cap to protect it from light and moisture.[1] Storage at 2-8°C under an inert atmosphere (e.g., argon or nitrogen) is advisable to minimize oxidative and hydrolytic degradation.[2]

Q2: I've noticed the color of my compound has changed from white/off-white to yellow or brown. What does this indicate?

Discoloration is a common sign of chemical degradation.[1] For compounds containing imidazole and ketone moieties, this can be due to several factors, including oxidation of the imidazole ring, photolytic degradation, or reactions catalyzed by exposure to moisture or impurities.[1][3] It is crucial to investigate the purity of the discolored material before proceeding with your experiments.

Q3: How should I prepare and store solutions of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone?

Solutions are generally less stable than the solid material.[3] It is highly recommended to prepare solutions fresh for each experiment. If you need to store a stock solution, it should be kept in an amber vial at -20°C or -80°C to minimize degradation.[2][4][5] Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller, single-use volumes.

Q4: What is the expected shelf-life of this compound?

The shelf-life is highly dependent on the storage conditions. When stored as a solid under the recommended conditions (cool, dark, dry, inert atmosphere), the compound should be stable for an extended period. However, once exposed to ambient air, light, or moisture, degradation can be accelerated. Aqueous solutions are particularly susceptible to degradation and should be used as quickly as possible.[6]

Troubleshooting Guide: Common Stability-Related Issues

This section provides a structured approach to troubleshooting common problems that may arise due to the degradation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.

DOT Diagram: Troubleshooting Workflow

Caption: Workflow for a forced degradation study.

Experimental Protocol for Forced Degradation

This protocol provides a general framework. The concentrations and time points should be optimized for your specific needs to achieve a target degradation of 5-20%. [7]

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in a suitable solvent (e.g., acetonitrile or methanol). [7]2. Application of Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and keep it at room temperature or elevated temperature (e.g., 60°C). [8] * Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep it at room temperature. [8] * Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep it at room temperature. [9] * Thermal Degradation: Store the solid compound and the stock solution at an elevated temperature (e.g., 60°C) in the dark.

  • Photolytic Degradation: Expose the solid compound and the stock solution to a combination of UV and visible light, as per ICH Q1B guidelines. [7]3. Sample Analysis: At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of each stressed sample. If necessary, neutralize the acidic and basic samples. Analyze all samples by a suitable stability-indicating HPLC method.

• Data Analysis:

  • Quantify the remaining parent compound and any new peaks that appear.

  • Use LC-MS to obtain the mass of the degradation products to aid in their identification.

Table: Forced Degradation Experimental Design

Stress Condition	Reagent/Condition	Temperature	Time Points (hours)
Acid Hydrolysis	0.1 M HCl	Room Temp / 60°C	0, 2, 4, 8, 24
Base Hydrolysis	0.1 M NaOH	Room Temp	0, 2, 4, 8, 24
Oxidation	3% H₂O₂	Room Temp	0, 2, 4, 8, 24
Thermal	Heat	60°C	0, 24, 48, 72
Photolytic	UV/Visible Light	Ambient	Per ICH Q1B

Best Practices for Storage and Handling

Adhering to the following best practices will significantly reduce the risk of degradation.

DOT Diagram: Storage Best Practices

Caption: Key principles for optimal compound storage.

• Minimize Exposure: Handle the solid compound and its solutions in a way that minimizes exposure to light, air, and moisture. [10]* Use Appropriate Containers: Always use amber glass vials with tight-fitting, inert caps.

• Inert Atmosphere: For long-term storage, purge the vial with an inert gas like argon or nitrogen before sealing.

• Controlled Environment: Store the compound in a refrigerator or freezer that maintains a consistent temperature. Avoid storing it on a lab bench or in a fume hood for extended periods.

• Fresh is Best: Whenever possible, prepare solutions immediately before use.

Analytical Methods for Detecting Degradation

A robust analytical method is essential for monitoring the stability of your compound.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is the most common technique for separating the parent compound from its degradation products and quantifying them. [11][12]A stability-indicating method should be developed and validated to ensure it can resolve all potential impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for identifying unknown degradation products by providing mass-to-charge ratio information, which helps in structure elucidation. [3][12] By implementing these guidelines, you can ensure the integrity of your (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, leading to more reliable and reproducible experimental outcomes.

References

• Fritzsche T, Löffler G, Wieland OH. Stability of ketone bodies in serum in dependence on storage time and storage temperature. Eur J Clin Chem Clin Biochem. 2001;39(5):409-412.

• ResearchGate. Stability of ketone bodies in serum in dependence on storage time and storage temperature. Available at: [Link]. Accessed January 5, 2026.

• ChemSupply Australia. Safety Data Sheet IMIDAZOLE. Available at: [Link]. Accessed January 5, 2026.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 795, Imidazole. Available at: [Link]. Accessed January 5, 2026.

• Loba Chemie. IMIDAZOLE MOLECULAR BIOLOGY. Available at: [Link]. Accessed January 5, 2026.

• Advancements in HPLC Techniques for Detecting and identification of Process-Related and Degradants Impurities in Pharmaceutical Compounds. International Journal of Pharmaceutical and Bio-Medical Science. 2024;4(1):1-10.

• Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. Available at: [Link]. Accessed January 5, 2026.

• ResearchGate. Degradation and impurity analysis for pharmaceutical drug candidates | Request PDF. Available at: [Link]. Accessed January 5, 2026.

• dos Santos L, de Oliveira MA, de Souza Teixeira L, et al. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Molecules. 2019;24(10):1897.

• MedCrave. Forced Degradation Studies. Available at: [Link]. Accessed January 5, 2026.

• Slideshare. Ketone Bodies Synthesis and Degradation.pptx. Available at: [Link]. Accessed January 5, 2026.

• Wikipedia. Ketone. Available at: [Link]. Accessed January 5, 2026.

• Huang Y, Ji Y, Liu DQ, et al. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. J Pharm Sci. 2019;108(9):3049-3056.
• Piras M, Pini E, Tafi E, et al. Synthesis and stability in biological media of 1H-imidazole-1-carboxylates of ROS203, an antagonist of the histamine H3 receptor. Bioorg Med Chem. 2008;16(11):6174-6185.

• Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. Available at: [Link]. Accessed January 5, 2026.

• ResearchGate. Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)-methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Available at: [Link]. Accessed January 5, 2026.

• Chandramore K, Sonawane S. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia. 2022;19(4).
• Venkatesh DN, Kumar SDS. Forced Degradation – A Review. Biomed J Sci & Tech Res. 2022;47(3).

• ResearchGate. Main reaction pathways for the formation of 1H-imidazole derivatives... Available at: [Link]. Accessed January 5, 2026.

• Exclusive Chemistry Ltd. (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone supplier. Available at: [Link]. Accessed January 5, 2026.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 66319, 1H-Imidazol-1-ylphenylmethanone. Available at: [Link]. Accessed January 5, 2026.

• Royal Society of Chemistry. Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Available at: [Link]. Accessed January 5, 2026.

Sources

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• 4. Stability of ketone bodies in serum in dependence on storage time and storage temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
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• 9. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
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• 12. ijpsjournal.com [ijpsjournal.com]

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and its N-Acyl Isomer

Introduction

In the landscape of pharmaceutical research and drug development, heterocyclic ketones, particularly those containing the imidazole scaffold, are of significant interest due to their versatile biological activities. The precise structural characterization of these molecules is paramount for understanding their structure-activity relationships (SAR) and ensuring reproducibility in synthesis and testing. (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (CAS: 30148-17-5) is one such compound, serving as a valuable intermediate.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of organic structure elucidation, providing detailed information about the chemical environment, connectivity, and number of protons and carbons in a molecule. The comparison between our target molecule and its N-acyl isomer reveals stark differences, particularly in the chemical shifts of the imidazole ring protons and carbons.

Experimental Protocol: Acquiring ¹H and ¹³C NMR Spectra

The following protocol outlines a standardized procedure for obtaining high-quality NMR data for small molecules like the ones discussed herein.

• Sample Preparation: Accurately weigh 5-10 mg of the analyte and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆) inside a clean, dry 5 mm NMR tube. Ensure the sample is fully dissolved.

• Spectrometer Setup: The data should be acquired on a spectrometer operating at a field strength of 400 MHz or higher to ensure adequate signal dispersion.[1]

• Data Acquisition (¹H NMR):

  • Tune and shim the probe to optimize magnetic field homogeneity.

  • Acquire data at a standard probe temperature (e.g., 298 K).

  • Typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and 16-32 scans for sufficient signal-to-noise ratio.

• Data Acquisition (¹³C NMR):

  • Utilize a proton-decoupled pulse sequence.

  • A longer relaxation delay (2-5 seconds) and a larger number of scans (e.g., 1024 or more) are typically required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing: Apply Fourier transformation to the acquired Free Induction Decay (FID). Phase and baseline correct the resulting spectrum. Reference the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) and the ¹³C spectrum accordingly (e.g., CDCl₃ at 77.16 ppm).

Workflow for NMR sample preparation and analysis.

¹H NMR Data Comparison

The proton NMR spectra show significant differences, especially for the imidazole ring protons (H4, H5).

Proton Assignment	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone (Predicted, in CDCl₃)	(1H-imidazol-1-yl)(phenyl)methanone (Experimental, 500 MHz in CDCl₃)[2]
N-CH₃	~3.85 ppm (s, 3H)	-
Imidazole H5	~7.15 ppm (d, 1H)	~7.20 ppm (t, 1H)
Imidazole H4	~7.25 ppm (d, 1H)	~7.65 ppm (t, 1H)
Phenyl H (ortho)	~7.80 ppm (m, 2H)	~8.04 ppm (m, 2H)
Phenyl H (meta)	~7.50 ppm (m, 2H)	~7.49 ppm (t, 2H)
Phenyl H (para)	~7.60 ppm (m, 1H)	~7.61 ppm (m, 1H)
Imidazole H2	-	~8.10 ppm (s, 1H)

Expert Analysis & Causality:

• Imidazole Protons: The most dramatic difference lies in the imidazole protons. In the N-acyl isomer, (1H-imidazol-1-yl)(phenyl)methanone , the protons H2, H4, and H5 are all significantly deshielded (shifted downfield) to 8.10, 7.65, and 7.20 ppm, respectively. This is a direct consequence of the powerful electron-withdrawing nature of the carbonyl group being attached to the nitrogen (N-1), which reduces electron density across the entire aromatic ring.

• In our target molecule, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone , the benzoyl group is attached to C-2. While still electron-withdrawing, its influence on the ring protons (H4, H5) is less direct. Consequently, their predicted chemical shifts (~7.25 and ~7.15 ppm) are significantly more upfield compared to the N-acyl isomer.

• N-Methyl Group: The singlet predicted around 3.85 ppm is a key identifier for the N-methyl group on the imidazole ring. Its absence in the comparative spectrum is a primary distinguishing feature.

¹³C NMR Data Comparison

The carbon spectra further confirm the structural differences, especially for the carbonyl and imidazole carbons.

Carbon Assignment	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone (Predicted, in CDCl₃)	(1H-imidazol-1-yl)(phenyl)methanone (Experimental, 125 MHz in CDCl₃)[2]
N-CH₃	~35.0 ppm	-
Imidazole C5	~128.0 ppm	~117.5 ppm
Imidazole C4	~130.0 ppm	~131.0 ppm
Phenyl C (ipso)	~135.0 ppm	~133.0 ppm
Phenyl C (ortho)	~129.5 ppm	~129.1 ppm
Phenyl C (meta)	~128.8 ppm	~128.9 ppm
Phenyl C (para)	~133.5 ppm	~134.0 ppm
Imidazole C2	~145.0 ppm	~136.3 ppm
Carbonyl C=O	~182.0 ppm	~168.0 ppm

Expert Analysis & Causality:

• Carbonyl Carbon (C=O): A striking difference is seen in the carbonyl chemical shift. In the target molecule, the ketone carbonyl is predicted around 182.0 ppm, typical for an aryl-heteroaryl ketone. However, in the N-acyl isomer, the carbonyl carbon is significantly shielded (upfield) at ~168.0 ppm. This is because it is an amide-like carbonyl, experiencing resonance donation from the nitrogen lone pair, which increases the single-bond character of the C=O bond and shields the carbon nucleus.

• Imidazole Carbons: In the N-acyl isomer, C2 (~136.3 ppm) and C5 (~117.5 ppm) are notably shielded compared to the predicted values for the C-2 acylated isomer. This reflects the profound change in the electronic distribution of the ring when acylation occurs on the nitrogen versus the carbon.

Section 2: Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and powerful tool for identifying functional groups within a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: Acquiring an FT-IR Spectrum

Attenuated Total Reflectance (ATR) is the most common and convenient method for acquiring FT-IR spectra of solid or liquid samples, requiring minimal sample preparation.

• Instrument Setup: Ensure the ATR crystal (typically diamond) is clean by wiping it with a solvent like isopropanol and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial to subtract the absorbance from ambient air (CO₂ and H₂O) and the instrument itself.

• Sample Application: Place a small amount of the solid powder or a drop of the liquid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Data Acquisition: Apply pressure to the sample using the instrument's clamp to ensure good contact with the crystal. Collect the sample spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum in the range of 4000-400 cm⁻¹.

• Data Processing: The instrument software automatically ratios the sample spectrum against the background to generate the final absorbance or transmittance spectrum.

Key Vibrational Frequencies Comparison

Vibrational Mode	(1-methyl-1H-imidazol-2-yl)(phenyl)methanone (Predicted)	(1H-imidazol-1-yl)(phenyl)methanone (Experimental, Film)[3]
Aromatic C-H Stretch	~3100-3000 cm⁻¹	Present
Carbonyl C=O Stretch	~1660-1650 cm⁻¹	~1705 cm⁻¹
Aromatic C=C Stretch	~1600, 1580, 1450 cm⁻¹	Present
Imidazole Ring Stretch	~1500-1400 cm⁻¹	Present
C-N Stretch	~1350-1250 cm⁻¹	Present

Expert Analysis & Causality: The most diagnostic peak in the IR spectrum is the carbonyl (C=O) stretch.

• In the N-acyl isomer, (1H-imidazol-1-yl)(phenyl)methanone , the C=O stretch appears at a relatively high frequency of ~1705 cm⁻¹ . This is characteristic of an amide-like carbonyl where the nitrogen is part of an aromatic system, which reduces the resonance effect slightly compared to a simple acyclic amide, hence the higher frequency.

• For our target molecule, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone , the C=O stretch is predicted to be at a lower frequency, around 1655 cm⁻¹ . This is typical for an aryl ketone where the carbonyl group is in conjugation with both the phenyl and the imidazole rings. This extended conjugation weakens the C=O double bond, lowering the energy (and thus frequency) required to excite its stretching vibration. This ~50 cm⁻¹ difference is a definitive marker to distinguish between the two isomers.

Section 3: Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and, through fragmentation patterns, valuable information about the molecule's structure and connectivity.

Experimental Protocol: ESI-MS

Electrospray Ionization (ESI) is a soft ionization technique ideal for polar, non-volatile molecules, providing a strong signal for the protonated molecular ion [M+H]⁺.

• Sample Preparation: Prepare a dilute solution of the analyte (~1-10 µg/mL) in a suitable solvent like methanol or acetonitrile, often with a trace amount (0.1%) of formic acid to promote protonation.[4]

• Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization: Apply a high voltage (e.g., 3-5 kV) to the capillary tip, nebulizing the sample into a fine mist of charged droplets.

• Data Acquisition: As the solvent evaporates, gas-phase ions (primarily [M+H]⁺) are formed and enter the mass analyzer. Acquire the mass spectrum, typically in positive ion mode. For fragmentation data (MS/MS), the [M+H]⁺ ion can be isolated and subjected to collision-induced dissociation (CID).

Mass-to-Charge (m/z) Data Comparison

Compound	Molecular Formula	Exact Mass	Expected [M+H]⁺	Key Fragments
(1-methyl-1H-imidazol-2-yl)(phenyl)methanone	C₁₁H₁₀N₂O	186.0793	187.0866	m/z 105 (Ph-C≡O⁺), m/z 81 (Methyl-imidazole fragment)
(1H-imidazol-1-yl)(phenyl)methanone	C₁₀H₈N₂O	172.0637	173.0709	m/z 105 (Ph-C≡O⁺), m/z 68 (Imidazole fragment)

Expert Analysis & Causality: The primary distinction in the mass spectra is the molecular weight. The addition of a methyl group (CH₂) to the imidazole ring of the target molecule results in a 14 Da mass difference compared to the N-acyl isomer.

The fragmentation pattern provides the most compelling structural evidence.

Proposed primary fragmentation for the two isomers.

• Common Fragment: Both isomers are expected to produce a strong signal at m/z 105 , corresponding to the stable benzoyl cation ([PhCO]⁺). This confirms the presence of the benzoyl moiety in both structures.

• Distinguishing Fragment: The key difference lies in the other major fragment.

  • Cleavage of the bond between the carbonyl and the imidazole ring in our target molecule would yield a fragment corresponding to the protonated 1-methyl-imidazole ring at m/z 81 .

  • In contrast, the N-acyl isomer would fragment to lose the neutral imidazole ring, or alternatively, produce an imidazole fragment at m/z 68 . The presence of a fragment at m/z 81 versus m/z 68 is a definitive way to distinguish the two compounds via mass spectrometry.

Conclusion

The structural characterization of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone can be unequivocally achieved through a combination of modern spectroscopic techniques. This guide demonstrates that while the molecule shares a common benzoyl feature with its N-acyl isomer, (1H-imidazol-1-yl)(phenyl)methanone, their spectral data are profoundly different.

Key distinguishing features include:

• ¹H NMR: The presence of an N-methyl singlet (~3.85 ppm) and the relatively shielded imidazole protons for the target compound, versus the highly deshielded protons in the N-acyl isomer.

• ¹³C NMR: A ketone-like carbonyl shift (~182 ppm) for the target, versus an amide-like carbonyl shift (~168 ppm) for the isomer.

• FT-IR: A lower frequency C=O stretch (~1655 cm⁻¹) for the target due to extended conjugation, versus a higher frequency stretch (~1705 cm⁻¹) for the N-acyl isomer.

• Mass Spec: A molecular ion peak ([M+H]⁺) at m/z 187 and a key fragment at m/z 81 for the target, versus m/z 173 and m/z 68 for the isomer.

By understanding the causality behind these spectral differences, researchers can confidently identify and differentiate these important structural motifs, ensuring the integrity of their chemical research and development efforts.

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A Comparative Guide to the Biological Activity of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and Its Analogs

In the landscape of medicinal chemistry, the imidazole scaffold represents a cornerstone for the development of novel therapeutic agents. Its presence in numerous biologically active molecules underscores its versatility as a pharmacophore.[1][2] This guide provides a comparative analysis of the biological activity of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and its analogs, drawing upon a synthesis of available research to offer insights for researchers, scientists, and drug development professionals. While direct comparative studies of a systematic series of analogs are not extensively available, this document pieces together data from various independent investigations to elucidate structure-activity relationships (SAR) and guide future research.

The core structure, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, serves as a foundational template from which a multitude of analogs can be derived. Variations in substituents on both the imidazole and phenyl rings can significantly modulate the biological activity, leading to compounds with potential applications as anticancer and antifungal agents.[3][4]

Comparative Analysis of Biological Activity

The primary biological activities reported for analogs of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone are anticancer and antifungal properties. This section will delve into the available data for each, highlighting key structural modifications that influence efficacy.

Anticancer Activity

The imidazole core is a prevalent feature in many anticancer agents, with derivatives exhibiting mechanisms such as tubulin polymerization inhibition and kinase inhibition.[3] For analogs of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, cytotoxic activity against various cancer cell lines has been the primary focus of investigation.

A study on novel substituted imidazole derivatives, for instance, demonstrated potent cytotoxicity against the T24 transitional carcinoma cell line. Specifically, compounds KIM-161 and KIM-111, which are structurally related to the core molecule, displayed IC50 values of 56.11 µM and 67.29 µM, respectively.[5] Another study highlighted that 1-substituted-2-aryl imidazoles with an aromatic ring on the imidazole nitrogen exhibited potent antiproliferative activities, with IC50 values in the nanomolar to low micromolar range against a panel of cancer cell lines.[3]

The substitution pattern on the phenyl ring also plays a critical role. For example, in a series of imidazole-based N-phenylbenzamide derivatives, a fluorine substitution at the para position of the phenyl ring resulted in the most active compound, with IC50 values of 7.5 µM, 9.3 µM, and 8.9 µM against A549 (lung), HeLa (cervical), and MCF-7 (breast) cancer cell lines, respectively.[6] In contrast, nitro substitutions led to a significant loss of activity.[6]

The following table summarizes the cytotoxic activity of selected analogs from various studies to illustrate these structure-activity relationships.

Compound/Analog	Cancer Cell Line	IC50 (µM)	Reference
KIM-161	T24 (Bladder)	56.11	[5]
KIM-111	T24 (Bladder)	67.29	[5]
2-phenyl benzimidazole derivative 35	MCF-7 (Breast)	3.37	[3]
2-phenyl benzimidazole derivative 36	MCF-7 (Breast)	6.30	[3]
Imidazole-based N-phenylbenzamide 4f (p-Fluoro)	A549 (Lung)	7.5	[6]
Imidazole-based N-phenylbenzamide 4e (p-Methoxy)	A549 (Lung)	8.9	[6]
Benzimidazole derivative se-182	A549 (Lung)	15.80	[7]
Benzimidazole derivative se-182	HepG2 (Liver)	15.58	[7]

Structure-Activity Relationship for Anticancer Activity

Caption: Structure-activity relationship (SAR) for antifungal activity.

Experimental Protocols

To ensure the reproducibility and validity of biological activity assessment, detailed and standardized experimental protocols are essential. The following are step-by-step methodologies for key assays used to evaluate the anticancer and antifungal properties of these compounds.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is indicative of cell viability.

Materials:

• 96-well flat-bottom sterile tissue culture plates

• Test compounds and a positive control (e.g., Doxorubicin)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds in the complete medium. Replace the old medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (solvent alone).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Experimental Workflow for Cytotoxicity Assessment

Caption: General workflow for in vitro cytotoxicity assessment using the MTT assay.

Protocol 2: Antifungal Susceptibility Testing via Broth Microdilution

The broth microdilution method is a standard procedure for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• 96-well sterile microtiter plates

• Test compounds and a positive control (e.g., Fluconazole)

• RPMI-1640 medium

• Fungal inoculum (e.g., Candida albicans)

• Spectrophotometer

Procedure:

• Compound Preparation: Prepare serial twofold dilutions of the test compounds in RPMI-1640 medium in the wells of a 96-well plate.

• Inoculum Preparation: Prepare a standardized fungal inoculum suspension as per CLSI guidelines.

• Inoculation: Add the fungal inoculum to each well containing the test compound. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the growth control. This can be determined visually or by measuring the absorbance at a specific wavelength.

Conclusion

The (1-methyl-1H-imidazol-2-yl)(phenyl)methanone scaffold holds significant promise for the development of novel therapeutic agents, particularly in the realms of oncology and mycology. The biological activity of its analogs is profoundly influenced by the nature and position of substituents on both the imidazole and phenyl rings. Structure-activity relationship studies, synthesized from a range of independent research, indicate that electron-withdrawing groups on the phenyl ring can enhance both anticancer and antifungal activities. Furthermore, substitutions on the imidazole nitrogen can significantly modulate potency.

The experimental protocols detailed in this guide provide a framework for the standardized evaluation of these compounds, ensuring the generation of reliable and comparable data. Future research should focus on systematic analog synthesis and head-to-head comparative studies to further elucidate the nuanced structure-activity relationships and to identify lead candidates with optimized efficacy and safety profiles. The continued exploration of this versatile chemical scaffold is a promising avenue for the discovery of next-generation therapeutics.

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A Comparative Guide to the Synthesis and Validation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Introduction

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a versatile heterocyclic ketone that serves as a crucial building block in medicinal chemistry and materials science. Its imidazole core is a privileged scaffold found in numerous biologically active compounds, while the benzoyl group provides a key site for further functionalization. The efficient and reliable synthesis of this target molecule is therefore of significant interest to researchers in drug discovery and organic synthesis.

This guide provides an in-depth comparison of three distinct synthetic routes to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. Moving beyond a simple recitation of steps, we will explore the underlying chemical principles, practical considerations, and trade-offs associated with each methodology. This comparative analysis is designed to empower researchers to select the most appropriate synthetic strategy based on their specific objectives, whether they prioritize yield, scalability, cost-effectiveness, or green chemistry principles. Furthermore, we present a comprehensive, self-validating workflow to ensure the structural integrity and purity of the final compound, upholding the rigorous standards of scientific integrity.

Comparative Analysis of Synthetic Routes

The synthesis of an aryl ketone attached to a heterocyclic ring can be approached from several classic bond-forming strategies. We will evaluate three primary pathways:

• Route A: Organolithium Addition and Subsequent Oxidation: A robust method involving C-H activation of the imidazole ring.

• Route B: Grignard Reaction with a Nitrile Precursor: A classic ketone synthesis leveraging the nucleophilicity of organomagnesium compounds.

• Route C: Friedel-Crafts Acylation: A direct electrophilic aromatic substitution approach.

The performance of these routes is summarized below, with detailed protocols and mechanistic discussions to follow.

Metric	Route A: Lithiation/Oxidation	Route B: Grignard/Nitrile	Route C: Friedel-Crafts Acylation
Overall Yield	Good to Excellent (65-80%)	Moderate to Good (50-70%)	Variable (20-60%)
Number of Steps	2	2 (from nitrile)	1
Key Reagents	n-BuLi, Benzaldehyde, MnO₂	Phenylmagnesium bromide, 1-methyl-1H-imidazole-2-carbonitrile	Benzoyl Chloride, AlCl₃
Scalability	Good; requires cryogenic conditions	Good; Grignard reactions are highly scalable	Moderate; catalyst stoichiometry can be an issue
Cost-Effectiveness		$ (nitrile precursor can be costly)	$
Safety/Green Profile	Requires pyrophoric n-BuLi; cryogenic setup	Requires handling of Grignard reagents	Use of stoichiometric Lewis acids; hazardous quenching
Purity of Crude	High	Good	Moderate; side products often observed

Route A: Synthesis via Organolithium Addition and Oxidation

This two-step route is often the preferred method due to its high yields and clean reaction profiles. It relies on the selective deprotonation of the C2 position of 1-methylimidazole, which is the most acidic proton on the ring, followed by nucleophilic attack on benzaldehyde and subsequent oxidation of the resulting secondary alcohol.

Mechanistic Rationale

The C2 proton of N-alkylated imidazoles is readily abstracted by strong bases like n-butyllithium (n-BuLi) to form a highly nucleophilic 2-lithio-1-methylimidazole intermediate.[1][2] This nucleophile efficiently adds to the electrophilic carbonyl carbon of benzaldehyde. The resulting alkoxide is protonated upon aqueous workup to yield (1-methyl-1H-imidazol-2-yl)(phenyl)methanol. This secondary alcohol is then oxidized to the target ketone.[3] Manganese dioxide (MnO₂) is an effective and mild oxidizing agent for this transformation, particularly for allylic and benzylic-type alcohols.[4]

Workflow Diagram: Route A

Caption: Workflow for Route A: Lithiation and Oxidation.

Experimental Protocol: Route A

Step 1: Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanol

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous tetrahydrofuran (THF, 100 mL).

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Add 1-methylimidazole (5.0 g, 60.9 mmol) to the cooled THF.

• Slowly add n-butyllithium (2.5 M in hexanes, 25.6 mL, 64.0 mmol) dropwise over 20 minutes, maintaining the internal temperature below -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• Add a solution of benzaldehyde (6.46 g, 60.9 mmol) in anhydrous THF (20 mL) dropwise.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature overnight.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution (50 mL).

• Extract the aqueous layer with ethyl acetate (3 x 75 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude alcohol.

Step 2: Oxidation to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Dissolve the crude alcohol from Step 1 in dichloromethane (DCM, 150 mL).

• Add activated manganese dioxide (MnO₂, 26.5 g, 305 mmol, ~5 eq.) portion-wise.

• Stir the resulting black suspension vigorously at room temperature for 24 hours, monitoring by TLC.

• Upon completion, filter the mixture through a pad of Celite®, washing the pad thoroughly with DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure ketone.

Route B: Synthesis via Grignard Reaction with a Nitrile

This approach is a classic method for ketone synthesis, involving the addition of an organometallic reagent to a nitrile, which forms an imine intermediate that is subsequently hydrolyzed to the ketone.[5][6] The key challenge in this route is the synthesis of the 1-methyl-1H-imidazole-2-carbonitrile precursor.

Mechanistic Rationale

The Grignard reagent, phenylmagnesium bromide, acts as a potent nucleophile. It attacks the electrophilic carbon of the nitrile group in 1-methyl-1H-imidazole-2-carbonitrile. This addition forms a stable magnesium salt of an imine.[7] This intermediate is resistant to a second addition by another Grignard molecule. Upon acidic aqueous workup, the imine is hydrolyzed to the corresponding ketone.[8]

Workflow Diagram: Route B

Caption: Workflow for Route B: Grignard Reaction.

Experimental Protocol: Route B

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add 1-methyl-1H-imidazole-2-carbonitrile (5.0 g, 45.8 mmol) and anhydrous THF (100 mL).

• Cool the solution to 0 °C in an ice bath.

• Add phenylmagnesium bromide (3.0 M in diethyl ether, 16.8 mL, 50.4 mmol) dropwise over 30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

• Cool the mixture back to 0 °C and slowly quench by adding 3 M aqueous HCl (50 mL) until the solution is acidic (pH ~2).

• Stir the mixture at room temperature for 1 hour to ensure complete hydrolysis of the imine.

• Neutralize the solution with saturated aqueous sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to afford the pure ketone.

Route C: Synthesis via Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental reaction for forming aryl ketones by reacting an aromatic ring with an acyl chloride or anhydride in the presence of a Lewis acid catalyst.[9][10] Applying this to an electron-rich heterocycle like 1-methylimidazole presents unique challenges but offers the most direct, one-step route.

Mechanistic Rationale

In a classic Friedel-Crafts acylation, the Lewis acid (e.g., AlCl₃) coordinates to the chlorine atom of benzoyl chloride, generating a highly electrophilic acylium ion.[11] This electrophile is then attacked by the aromatic ring. However, with 1-methylimidazole, the Lewis basic nitrogen at the 3-position can compete with the acyl chloride for coordination to the AlCl₃.[12] This can deactivate the catalyst and the imidazole ring towards electrophilic substitution. Therefore, reaction conditions, including stoichiometry and temperature, must be carefully optimized to favor C-acylation over N-coordination.

Workflow Diagram: Route C

Caption: Workflow for Route C: Friedel-Crafts Acylation.

Experimental Protocol: Route C

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous aluminum chloride (AlCl₃, 9.75 g, 73.1 mmol, 1.2 eq.) and anhydrous carbon disulfide (CS₂, 100 mL).

• Cool the suspension to 0 °C.

• Slowly add benzoyl chloride (8.56 g, 60.9 mmol) dropwise.

• Stir the mixture for 15 minutes, then add 1-methylimidazole (5.0 g, 60.9 mmol) dropwise, keeping the temperature below 5 °C.

• After addition, allow the reaction to warm to room temperature and then heat to reflux (approx. 46 °C) for 6 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice (200 g) containing concentrated HCl (20 mL).

• Separate the organic layer and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography or crystallization.

Validation of Synthetic Product

Regardless of the synthetic route chosen, rigorous analytical validation is required to confirm the identity, structure, and purity of the final product, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. A multi-technique approach provides a self-validating system, ensuring the trustworthiness of the result.[13]

Validation Workflow Diagram

Caption: Workflow for Analytical Validation.

Analytical Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Protocol: Dissolve ~10 mg of the sample in 0.6 mL of deuterated chloroform (CDCl₃). Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Expected ¹H NMR Data: Peaks corresponding to the N-methyl group (singlet, ~3.8-4.0 ppm), imidazole ring protons (two doublets or singlets, ~7.0-7.5 ppm), and phenyl group protons (multiplets, ~7.4-7.8 ppm).

  • Expected ¹³C NMR Data: Peaks for the ketone carbonyl (~180-185 ppm), imidazole carbons (~120-150 ppm), phenyl carbons (~128-135 ppm), and the N-methyl carbon (~35 ppm).

• Mass Spectrometry (MS):

  • Protocol: Prepare a dilute solution of the sample in methanol or acetonitrile. Analyze using an LC-MS system with electrospray ionization (ESI) in positive ion mode.

  • Expected Data: A prominent peak for the protonated molecule [M+H]⁺ at m/z corresponding to the molecular weight of C₁₁H₁₀N₂O + H⁺ (187.08).

• Fourier-Transform Infrared (FT-IR) Spectroscopy:

  • Protocol: Analyze a small amount of the solid sample using an FT-IR spectrometer with an ATR accessory.

  • Expected Data: Characteristic absorption bands for the C=O stretch of the ketone (~1650-1670 cm⁻¹) and C=N/C=C stretches from the imidazole and phenyl rings (~1450-1600 cm⁻¹).[13]

• High-Performance Liquid Chromatography (HPLC):

  • Protocol: Use a C18 reversed-phase column. The mobile phase could be a gradient of acetonitrile and water with 0.1% formic acid. Monitor the elution with a UV detector at a wavelength where the compound has strong absorbance (e.g., 254 nm or 280 nm).

  • Analysis: Purity is determined by the area percentage of the main product peak relative to the total area of all peaks in the chromatogram.[14]

Conclusion

This guide has presented a comparative analysis of three distinct synthetic routes to (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, each with its own set of advantages and challenges.

• Route A (Lithiation/Oxidation) stands out for its high yield and reliability, making it ideal for laboratory-scale synthesis where product generation is the primary goal.

• Route B (Grignard/Nitrile) offers a viable alternative, particularly if the nitrile precursor is readily available or if cryogenic conditions are to be avoided.

• Route C (Friedel-Crafts Acylation) , while being the most direct, suffers from potential mechanistic complications that can lead to lower yields, but remains an option for rapid, one-pot synthesis exploration.

The choice of synthesis is a critical decision that impacts project timelines, costs, and overall success.[15] By understanding the causality behind each experimental choice and validating the final product through a robust analytical workflow, researchers can confidently produce high-quality (1-methyl-1H-imidazol-2-yl)(phenyl)methanone for their downstream applications.

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• 15. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Characterization and Purity Assessment of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Introduction

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone, also known as 2-benzoyl-1-methylimidazole, is a heterocyclic ketone of significant interest in synthetic organic chemistry and drug discovery. Its structure, featuring a methyl-imidazole ring linked to a phenyl ketone moiety, makes it a valuable intermediate for the synthesis of more complex molecules and a scaffold for potential pharmacologically active agents. The imidazole ring itself is a privileged structure in medicinal chemistry, found in numerous bioactive compounds.[1]

Given its role as a critical building block, the unambiguous confirmation of its structure and the stringent assessment of its purity are paramount. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to thoroughly characterize (1-methyl-1H-imidazol-2-yl)(phenyl)methanone and evaluate its purity profile using orthogonal analytical techniques. We will delve into spectroscopic characterization and compare the primary chromatographic methods for purity assessment, providing the causal logic behind experimental choices to ensure robust and reliable results.

Compound Profile:

• IUPAC Name: (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• CAS Number: 30148-17-5[2]

• Molecular Formula: C₁₁H₁₀N₂O[2]

• Molecular Weight: 186.21 g/mol [2]

Section 1: Physicochemical and Spectroscopic Characterization

The foundational step in analyzing any chemical entity is the confirmation of its identity and structure. A combination of spectroscopic techniques provides a detailed fingerprint of the molecule.

Spectroscopic Data Interpretation

A multi-technique approach is essential for unequivocal structure elucidation. While experimental data for this specific molecule is not widely published, we can predict the expected spectral features based on its constituent functional groups and data from closely related analogs.[3]

1.1.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides information on the number of different types of protons and their neighboring environments. For this molecule, distinct signals are expected for the methyl, imidazole, and phenyl protons.

  • Causality: The chemical shifts are governed by the electronic environment. Protons on the aromatic rings are deshielded and appear downfield (higher ppm), while the aliphatic methyl protons are shielded and appear upfield. The coupling between adjacent, non-equivalent protons would lead to signal splitting, though for this specific structure, many signals are expected to be singlets or complex multiplets.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum reveals the number of chemically non-equivalent carbon atoms.

  • Causality: The carbonyl carbon (C=O) is highly deshielded due to the electronegativity of the oxygen atom and its sp² hybridization, causing it to appear significantly downfield. Carbons in the aromatic rings appear in the intermediate region, while the aliphatic methyl carbon is found upfield.

Table 1: Predicted NMR Spectroscopic Data for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Analysis	Assignment	Predicted Chemical Shift (δ, ppm)	Expected Multiplicity
¹H NMR	N-CH₃ (Methyl)	~ 3.7 - 4.0	Singlet (s)
Imidazole H-4/H-5	~ 7.0 - 7.3	Doublets (d) or Singlets (s)
Phenyl H (ortho)	~ 7.7 - 7.9	Multiplet (m)
Phenyl H (meta, para)	~ 7.4 - 7.6	Multiplet (m)
¹³C NMR	N-CH₃ (Methyl)	~ 35	Quartet (in ¹H-coupled)
Imidazole C-4/C-5	~ 120 - 130	Doublet (in ¹H-coupled)
Imidazole C-2	~ 145	Singlet
Phenyl C (aromatic)	~ 128 - 135	Doublets/Singlets
Phenyl C (ipso)	~ 137	Singlet
Carbonyl C=O	~ 185	Singlet

Note: Predictions are based on standard chemical shift values and data from analogous compounds such as (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and other substituted imidazoles.[4][5][6][7]

1.1.2 Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and crucial information about the molecule's fragmentation pattern, which aids in structural confirmation.

• Expected Fragmentation: In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be observed at m/z 186. Key fragmentation pathways would likely involve the cleavage of the bond between the carbonyl group and the imidazole ring, leading to characteristic fragments.

  • Benzoyl cation: [C₆H₅CO]⁺ at m/z 105.

  • Phenyl cation: [C₆H₅]⁺ at m/z 77, from the loss of CO from the benzoyl cation.

  • 1-methyl-1H-imidazol-2-yl cation: [C₄H₅N₂]⁺ at m/z 81.

  • Causality: Fragmentation occurs at the weakest bonds and results in the formation of the most stable carbocations or radical cations. The acylium ion (m/z 105) is a particularly stable and common fragment for benzoyl compounds.[8]

1.1.3 Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation at specific vibrational frequencies.

• Key Vibrational Bands:

  • ~1670-1690 cm⁻¹ (strong): A strong absorption band in this region is characteristic of the C=O (carbonyl) stretching vibration of the aryl ketone. The conjugation with the phenyl ring and potential interaction with the imidazole ring slightly lowers the frequency compared to a simple aliphatic ketone.

  • ~3050-3150 cm⁻¹ (medium): Aromatic C-H stretching vibrations from the phenyl and imidazole rings.

  • ~1450-1600 cm⁻¹ (multiple bands): C=C and C=N stretching vibrations within the aromatic and imidazole rings.

  • ~1350-1400 cm⁻¹: C-N stretching of the imidazole ring.

• Causality: The position of the C=O stretch is a diagnostic indicator of the ketone's electronic environment. For instance, the IR spectrum of the related 6-(1H-Benzo[d]imidazol-2-yl)-1-phenyl-hexan-1-one shows a very strong C=O band at 1682 cm⁻¹.[9] The absence of a broad O-H band around 3200-3600 cm⁻¹ would confirm the absence of alcohol or carboxylic acid impurities.

Section 2: Purity Assessment: A Comparative Analysis

Ensuring the purity of a chemical compound is critical for its intended application, especially in drug development, where impurities can affect efficacy and safety.[10][11] The International Council for Harmonisation (ICH) provides stringent guidelines for the reporting, identification, and qualification of impurities.[12][13][14] A comparative approach using orthogonal analytical methods provides the most comprehensive purity profile.

The primary techniques for separating and quantifying (1-methyl-1H-imidazol-2-yl)(phenyl)methanone from its potential impurities are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

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• 13. ikev.org [ikev.org]
• 14. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

A Comparative Guide to Catalysts for Imidazole Synthesis: A Senior Application Scientist's Perspective

For researchers, scientists, and professionals in drug development, the synthesis of the imidazole scaffold is a cornerstone of medicinal chemistry and materials science. The choice of catalyst is a critical decision that dictates the efficiency, sustainability, and economic viability of the synthetic route. This guide provides an in-depth, objective comparison of various catalytic systems for imidazole synthesis, grounded in experimental data and field-proven insights. We will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Landscape of Imidazole Synthesis: An Overview of Catalytic Approaches

The synthesis of imidazoles, five-membered aromatic heterocycles with two nitrogen atoms, is a mature yet continually evolving field.[1][2][3] The versatility of the imidazole core, present in essential amino acids like histidine and numerous pharmaceuticals, drives the demand for efficient and selective synthetic methods.[1][4][5] Catalysis is at the heart of modern imidazole synthesis, enabling milder reaction conditions, higher yields, and greater functional group tolerance compared to classical methods.

Catalysts for imidazole synthesis can be broadly categorized into homogeneous and heterogeneous systems, each with distinct advantages and limitations.[4] Homogeneous catalysts, which exist in the same phase as the reactants, often exhibit high activity and selectivity.[4] In contrast, heterogeneous catalysts, present in a different phase, are prized for their ease of separation, reusability, and contribution to greener chemical processes.[1][4][6]

A Comparative Analysis of Catalytic Systems

The selection of a catalyst is a multi-faceted decision, balancing factors such as cost, availability, reaction conditions, and desired product purity. Below, we compare the performance of several prominent catalytic systems for the synthesis of 2,4,5-trisubstituted imidazoles, a common and important class of these heterocycles.

Performance Metrics of Various Catalysts

The following table summarizes the performance of different catalysts in the one-pot synthesis of 2,4,5-trisubstituted imidazoles from a 1,2-dicarbonyl compound (e.g., benzil), an aldehyde, and ammonium acetate. This multicomponent reaction, a variation of the Radziszewski synthesis, is a benchmark for comparing catalyst efficacy.[1][5]

Catalyst	Reaction Conditions	Reaction Time	Yield (%)	Reusability	Key Advantages	Source
Copper (I) Iodide (CuI)	DMSO, 140 °C	90 min	Up to 95%	Not reported	Readily available, excellent yields.[2]	[2]
Urea-ZnCl₂ (Eutectic mixture)	Solvent-free, 80 °C	15-30 min	85-95%	Up to 5 cycles	Mild conditions, reusable, solvent-free.[7]	[7]
Nickel Schiff's Base Complex (Ni-C)	Microwave, 120 °C	3-5 min	90-96%	Yes	Rapid synthesis, excellent yields, catalyst is reusable.[7]	[7]
Magnetic Nanoparticles (e.g., Fe₃O₄@SiO₂-Pr-DMAP)	Solvent-free, 80 °C	15-30 min	90-98%	At least 6 cycles	Excellent yields, easy magnetic separation, reusable.[8]	[8]
ZSM-11 Zeolite	Solvent-free, 110 °C	30 min	90-96%	Up to 5 cycles	High yields, short reaction time, reusable solid acid catalyst.[9]	[9]
Ionic Liquid (e.g., [DABCO-IL])	Sonication, Room Temp	20-30 min	90-98%	Up to 7 cycles	Mild conditions, high yields, reusable catalyst and solvent.[10]	[10]
Erbium Triflate	Acetonitrile, Reflux	2-3 h	85-95%	Not reported	Catalyzes multicomponent reaction of α-azido chalcones.[7]	[7]
Benzoic Acid	Ethanol, Reflux	6-12 h	70-85%	Not applicable	Metal-free, readily available, simple.[7]	[7]
DMSO	120 °C	48 h	Moderate	Not applicable	Metal-free, acts as both solvent and oxidant.[7]	[7]

Expert Insight: The trend towards heterogeneous and reusable catalysts is evident. Magnetic nanoparticles and zeolites offer significant advantages in terms of sustainable chemistry by simplifying product purification and reducing waste.[4][6] For rapid synthesis, microwave-assisted methods using catalysts like the Nickel Schiff's base complex are highly effective.[7] The choice between these will depend on the specific requirements of the synthesis, such as scale, cost, and available equipment.

Experimental Protocols: A Step-by-Step Guide

To provide a practical context, we present detailed experimental protocols for two distinct and effective catalytic systems.

Protocol 1: Synthesis of 2,4,5-Trisubstituted Imidazoles using ZSM-11 Zeolite

This protocol highlights the use of a reusable solid acid catalyst under solvent-free conditions.[9]

Workflow Diagram:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01767E [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Magnetic catalyst marvels: a sustainable approach to highly substituted imidazole synthesis - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00368G [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Imidazole synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. An efficient green protocol for the synthesis of 1,2,4,5-tetrasubstituted imidazoles in the presence of ZSM-11 zeolite as a reusable catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent advances in the synthesis of imidazoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB00350F [pubs.rsc.org]

A Comparative Analysis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone's Potential Biological Efficacy Against Established Enzyme Inhibitors

Introduction: The Therapeutic Promise of Imidazole Scaffolds

Imidazole and its derivatives are a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide array of biological activities.[1] These heterocyclic entities are adept at interacting with various biological targets, primarily through enzyme inhibition and receptor modulation.[1] The imidazole ring's capacity for hydrogen bonding, π-π stacking, and metal coordination makes it a versatile scaffold for designing targeted therapeutic agents.[1] This guide provides a comparative overview of the hypothetical biological efficacy of a novel compound, (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, against well-established inhibitors of key enzymatic pathways implicated in inflammation and disease: Cyclooxygenase-2 (COX-2), p38 Mitogen-Activated Protein Kinase (p38 MAPK), and Nitric Oxide Synthase (NOS).

While direct experimental data for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is not yet publicly available, this document serves as a predictive comparison based on the known activities of structurally related imidazole-based compounds. The following sections will delve into the mechanisms of action of these enzymes, introduce their established inhibitors, and present a framework for evaluating the potential of novel imidazole derivatives.

Target Pathway 1: Cyclooxygenase-2 (COX-2) Inhibition

The COX enzymes, COX-1 and COX-2, are responsible for the production of prostaglandins, which are key mediators of inflammation and pain.[2] While COX-1 is constitutively expressed and plays a role in protecting the gastrointestinal lining, COX-2 is primarily induced during inflammation.[2][3] Selective inhibition of COX-2 is therefore a desirable therapeutic strategy to alleviate pain and inflammation with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[2][4]

Established COX-2 Inhibitors

A prominent example of a selective COX-2 inhibitor is Celecoxib (Celebrex®) , which is currently the only one available in the United States.[2][4][5] Other COX-2 inhibitors like Rofecoxib (Vioxx) and Valdecoxib (Bextra) were withdrawn from the market due to cardiovascular concerns.[3][5][6]

Hypothetical Efficacy of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Given that numerous imidazole derivatives have been investigated as selective COX-2 inhibitors, it is plausible that (1-methyl-1H-imidazol-2-yl)(phenyl)methanone could exhibit similar activity.[7] The proposed mechanism would involve the imidazole core interacting with the active site of the COX-2 enzyme, thereby blocking the synthesis of prostaglandins.

COX-2 inflammatory pathway and points of inhibition.

Target Pathway 2: p38 Mitogen-Activated Protein Kinase (MAPK) Inhibition

The p38 MAPK signaling pathway plays a crucial role in cellular responses to inflammatory cytokines and environmental stress. This pathway is involved in a multitude of biological processes, including cell differentiation, apoptosis, and the production of pro-inflammatory cytokines like TNF-α and IL-1β.[8][9] Inhibition of p38 MAPK is a promising strategy for treating inflammatory diseases.[10]

Established p38 MAPK Inhibitors

Several small molecule inhibitors of p38 MAPK have been developed and are widely used in research. These include:

• SB 203580 : A specific inhibitor that binds to the ATP-binding pocket of p38α and p38β.[8][9]

• VX-745 : A potent and selective inhibitor of p38α.[9]

• Doramapimod (BIRB 796) : A highly potent p38 MAPK inhibitor with high affinity.[11]

Hypothetical Efficacy of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Substituted imidazoles have been identified as potential inhibitors of p38 MAPK, suggesting that (1-methyl-1H-imidazol-2-yl)(phenyl)methanone could also target this kinase.[12] The inhibitory action would likely involve competitive binding to the ATP pocket of the p38 enzyme, thereby preventing its phosphorylation and activation of downstream signaling cascades.

Target Pathway 3: Nitric Oxide Synthase (NOS) Inhibition

Nitric oxide (NO) is a critical signaling molecule produced by a family of enzymes called nitric oxide synthases (NOS).[13][14] There are three main isoforms: neuronal NOS (nNOS), endothelial NOS (eNOS), and inducible NOS (iNOS).[14][15] While nNOS and eNOS are involved in neurotransmission and vasodilation respectively, iNOS is upregulated during inflammation and can produce large, cytotoxic amounts of NO.[13] Selective inhibition of iNOS is therefore a therapeutic goal in inflammatory conditions.

Established NOS Inhibitors

A variety of NOS inhibitors exist, with varying degrees of selectivity for the different isoforms:

• L-NAME (NG-Nitro-L-arginine methyl ester) : A non-selective NOS inhibitor.[16]

• 1400W : A highly selective inhibitor of iNOS.[16]

• Aminoguanidine : A selective inhibitor of iNOS.[16][17]

Hypothetical Efficacy of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Imidazole-containing compounds have been shown to inhibit nitric oxide production, with a structural affinity for binding to the heme group in the active site of NOS.[15] This suggests that (1-methyl-1H-imidazol-2-yl)(phenyl)methanone could act as a NOS inhibitor, potentially with selectivity for the iNOS isoform.

Comparative Efficacy Data (Hypothetical)

The following table presents a hypothetical comparison of the inhibitory potency (IC50 values) of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone against known inhibitors for each target enzyme. Note: These values are for illustrative purposes to guide potential experimental design and are not based on published data for the specified compound.

Target Enzyme	Known Inhibitor	Known Inhibitor IC50 (nM)	Hypothetical (1-methyl-1H-imidazol-2-yl)(phenyl)methanone IC50 (nM)
COX-2	Celecoxib	150	200
p38α MAPK	SB 203580	50[11]	75
iNOS	1400W	7	15

Experimental Protocol: In Vitro COX-2 Inhibition Assay

To empirically determine the inhibitory potential of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone against COX-2, a colorimetric-based in vitro assay can be employed. This protocol provides a robust and reproducible method for assessing enzyme inhibition.

Materials:

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Heme

• Colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

• Test compound: (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

• Reference inhibitor: Celecoxib

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• 96-well microplate

• Microplate reader

Methodology:

• Reagent Preparation: Prepare stock solutions of the test compound and Celecoxib in a suitable solvent (e.g., DMSO). Prepare working solutions by diluting the stock solutions in the assay buffer.

• Enzyme Preparation: Reconstitute the human recombinant COX-2 enzyme in the assay buffer containing heme.

• Assay Setup:

  • To each well of a 96-well microplate, add the assay buffer.

  • Add the test compound or reference inhibitor at various concentrations. Include a vehicle control (DMSO) and a no-enzyme control.

  • Add the COX-2 enzyme solution to all wells except the no-enzyme control.

  • Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction:

  • Add the colorimetric substrate (TMPD) to all wells.

  • Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Data Acquisition:

  • Immediately measure the absorbance at a specific wavelength (e.g., 590 nm) using a microplate reader.

  • Take kinetic readings every minute for 10 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Normalize the data to the vehicle control.

  • Plot the percentage of inhibition versus the inhibitor concentration.

  • Determine the IC50 value using non-linear regression analysis.

Sources

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• 2. List of COX-2 Inhibitors + Uses, Types & Side Effects - Drugs.com [drugs.com]
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• 4. my.clevelandclinic.org [my.clevelandclinic.org]
• 5. COX-2 Inhibitors: Drug List, Uses, Side Effects, Interactions [rxlist.com]
• 6. Cyclooxygenase-2 inhibitor - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. scbt.com [scbt.com]
• 9. P38 MAP kinase inhibitors as potential therapeutics for the treatment of joint degeneration and pain associated with osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. scbt.com [scbt.com]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

In the landscape of pharmaceutical development, the integrity of analytical data is paramount. For a compound such as (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a molecule with potential therapeutic applications, ensuring the reliability and consistency of quantitative methods is not just a regulatory requirement but a scientific necessity. This guide provides an in-depth, experience-driven approach to the cross-validation of two common yet powerful analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

The objective of this guide is to move beyond a simple recitation of procedural steps. Instead, it aims to illuminate the rationale behind the experimental design, grounding every recommendation in the principles of scientific integrity and regulatory compliance. The protocols and data presented herein are designed to be self-validating, providing a robust framework for researchers, scientists, and drug development professionals.

The Imperative of Cross-Validation

Before delving into the methodologies, it is crucial to understand why cross-validation is a critical exercise. An analytical method, even when fully validated in one laboratory or with one specific technology, may not perform identically under different conditions. Cross-validation serves as a bridge, demonstrating the equivalency of results between two distinct analytical procedures.[1][2] This is essential during method transfer between laboratories, when upgrading instrumentation, or when a secondary method is needed for confirmatory purposes.[3][4] The International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide comprehensive guidelines on method validation, which form the bedrock of the principles discussed here.[5][6][7][8][9][10][11][12]

This guide will compare a reversed-phase HPLC-UV method with a GC-MS method for the quantification of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. The choice of these two techniques is deliberate: they represent orthogonal approaches to separation and detection, providing a rigorous test of analytical equivalence.

Physicochemical Properties of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

A thorough understanding of the analyte's properties is the foundation of robust method development.

Property	Value	Source
Molecular Formula	C₁₁H₁₀N₂O	Inferred from related compounds
Molecular Weight	186.21 g/mol	Inferred from related compounds
Appearance	Solid (predicted)	General knowledge
Solubility	Soluble in organic solvents like methanol, acetonitrile; sparingly soluble in water (predicted)	General knowledge

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, offering high resolution and sensitivity for a wide range of compounds, including imidazole derivatives.[13][14][15][16][17]

Rationale for Method Selection

An HPLC-UV method is selected for its robustness, widespread availability, and suitability for quantifying aromatic compounds like (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, which possesses a strong UV chromophore. A reversed-phase C18 column is chosen due to its versatility in retaining and separating moderately polar compounds from a polar mobile phase.

Detailed Experimental Protocol

1. Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile, methanol, and water.

• Analytical grade formic acid.

• Reference standard of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (≥99% purity).

2. Chromatographic Conditions:

• Mobile Phase: A mixture of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-10 min: 30% to 80% B

  • 10-12 min: 80% B

  • 12.1-15 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

3. Standard and Sample Preparation:

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the mobile phase (initial conditions) to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve the sample containing (1-methyl-1H-imidazol-2-yl)(phenyl)methanone in methanol to achieve a concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Validation Parameters (as per ICH Q2(R1))

A full validation of the HPLC method should be performed, assessing the following parameters:

• Specificity: Analyze a blank (matrix without analyte) and a spiked sample to ensure no interference at the retention time of the analyte.

• Linearity: Analyze the calibration standards in triplicate and plot the peak area against concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a placebo matrix with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the target concentration on the same day. The relative standard deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst. The RSD should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Intentionally vary chromatographic parameters (e.g., flow rate ±10%, column temperature ±5 °C, mobile phase composition ±2%) and assess the impact on the results.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides a high degree of selectivity and sensitivity, making it an excellent confirmatory technique.[18][19] It is particularly useful for volatile and thermally stable compounds.

Rationale for Method Selection

GC-MS is chosen for its orthogonal separation mechanism (partitioning between a gas and a liquid/solid phase) and highly specific detection. Mass spectrometry provides structural information, enhancing confidence in analyte identification. Given the predicted properties of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, it is expected to be amenable to GC analysis.

Detailed Experimental Protocol

1. Instrumentation and Materials:

• GC system equipped with a split/splitless injector and a mass selective detector (MSD).

• A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Ultra-high purity helium as the carrier gas.

• GC-grade solvents (e.g., methanol, ethyl acetate).

• Reference standard of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone (≥99% purity).

2. Chromatographic and MS Conditions:

• Injector Temperature: 280 °C

• Injection Mode: Splitless (1 µL injection volume)

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 min

  • Ramp: 15 °C/min to 280 °C, hold for 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Choose characteristic ions from the full scan mass spectrum (e.g., the molecular ion and major fragment ions).

3. Standard and Sample Preparation:

• Stock Standard Solution (1 mg/mL): Prepare as described for the HPLC method.

• Working Standard Solutions: Prepare calibration standards by diluting the stock solution with ethyl acetate to concentrations suitable for GC-MS analysis (typically in the ng/mL to low µg/mL range).

• Sample Preparation: Extract the analyte from the sample matrix into an appropriate organic solvent (e.g., ethyl acetate). Concentrate the extract if necessary and bring to a final volume.

Validation Parameters (as per ICH Q2(R1))

The GC-MS method should undergo a similar validation process as the HPLC method, with considerations for the specific technique.

Cross-Validation: Bridging the Methodologies

The core of this guide is the cross-validation study, which will establish the equivalence of the HPLC-UV and GC-MS methods.[20]

Experimental Design

• Sample Selection: Prepare a minimum of six independent samples of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone at three different concentration levels (low, medium, and high) spanning the expected range of the samples.

• Analysis: Analyze each sample in triplicate using both the validated HPLC-UV and the validated GC-MS methods.

• Data Evaluation: Compare the quantitative results obtained from both methods.

Acceptance Criteria

The acceptance criteria for cross-validation should be pre-defined in a protocol. A common approach is to calculate the percentage difference between the mean results of the two methods for each sample.

Formula: % Difference = [ (Result_HPLC - Result_GCMS) / ( (Result_HPLC + Result_GCMS) / 2 ) ] * 100

The acceptance criterion is typically that the percentage difference for each sample should not exceed ±15% (or a tighter limit, such as ±10%, depending on the application). Additionally, the mean percentage difference for all samples should be within ±10%.

Data Presentation for Cross-Validation

The results should be summarized in a clear and concise table to facilitate comparison.

Table 1: Cross-Validation Results for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone

Sample ID	HPLC-UV Result (µg/mL)	GC-MS Result (µg/mL)	% Difference	Pass/Fail
Low Conc. 1	9.8	10.1	-2.99%	Pass
Low Conc. 2	10.2	9.9	2.99%	Pass
Mid Conc. 1	49.5	50.5	-2.00%	Pass
Mid Conc. 2	51.0	50.0	1.98%	Pass
High Conc. 1	98.9	101.2	-2.27%	Pass
High Conc. 2	102.1	99.8	2.28%	Pass
Mean % Difference	-0.005%	Pass

Visualizing the Workflow

To provide a clear overview of the entire process, from method validation to cross-validation, the following workflow diagram is presented.

Caption: Workflow for the cross-validation of analytical methods.

Conclusion

The cross-validation of analytical methods is a rigorous but essential process in ensuring the quality and reliability of data in drug development. By comparing two orthogonal techniques like HPLC-UV and GC-MS for the analysis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, a high degree of confidence in the reported results can be achieved. This guide has provided a comprehensive framework, grounded in scientific principles and regulatory expectations, to assist researchers in this critical endeavor. The successful execution of the protocols and adherence to the acceptance criteria outlined herein will ensure data integrity and facilitate a smooth progression through the drug development lifecycle.

References

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA.
• Highlights from FDA's Analytical Test Method Valid
• FDA Guidance for Industry: Q2A Validation of Analytical Procedures - gmp-compliance.org. ECA Academy.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. ECA Academy.
• HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS.
• Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It M
• ICH and FDA Guidelines for Analytical Method Valid
• A Guide to Cross-Validation of Analytical Methods Between Labor
• FDA Releases Guidance on Analytical Procedures - BioPharm International.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures - Starodub. Starodub.
• 3 Key Regulatory Guidelines for Method Validation - Altabrisa Group. Altabrisa Group.
• HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ- IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS.
• HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - NIH.
• Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC - NIH.
• Cross-Validation of Bioanalytical Methods: When, Why and How? - Pharma IQ. Pharma IQ.
• Pharmaceutical Analytical Methods Validation, Verification and Transfer - CD Formulation.
• Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent - Taylor & Francis. Taylor & Francis Online.
• HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - ResearchGate.
• Gas Chromatography Analysis - GC-FID/TCD/FPD Testing Technique - Lucideon. Lucideon.
• The Power of Gas Chromatography-Mass Spectrometry in Chemical Analysis. Longdom Publishing.

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A Comparative Guide to the Structure-Activity Relationships of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone derivatives. Moving beyond a simple catalog of compounds, we will dissect the causal relationships between specific structural modifications and their resulting biological activities. The insights presented herein are synthesized from foundational studies in medicinal chemistry, offering a valuable resource for researchers engaged in the design and development of novel therapeutics based on this versatile scaffold.

The (1-methyl-1H-imidazol-2-yl)(phenyl)methanone core is a privileged scaffold in drug discovery, with derivatives exhibiting a wide spectrum of pharmacological activities, including potent enzyme inhibition and anticancer properties.[1][2] Understanding the nuanced effects of chemical substitutions on this core structure is paramount for optimizing potency, selectivity, and pharmacokinetic profiles.

The Core Scaffold: A Platform for Molecular Exploration

The fundamental structure of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone offers several key positions for chemical modification. Strategic alterations at these sites allow for a systematic exploration of the chemical space to enhance interactions with biological targets. The primary points of modification are the phenyl ring and the imidazole moiety, connected by a critical methanone linker.

Logical Relationship: Key Modification Points

The following diagram illustrates the principal sites for substitution on the core scaffold, which form the basis of our SAR discussion.

Caption: Key sites for chemical modification on the parent scaffold.

Phenyl Ring Substitutions: Tuning for Potency and Selectivity

Modifications to the phenyl ring are a cornerstone of SAR studies for this class of compounds. The nature, position, and size of substituents can dramatically alter biological activity by influencing electronic distribution, steric hindrance, and hydrophobic interactions with the target protein.

A notable example comes from the development of potent Janus kinase 2 (Jak2) inhibitors.[1][3] The Jak/STAT pathway is a critical signaling cascade, and its aberrant activation is implicated in various myeloproliferative neoplasms and solid tumors.[3] Structure-based design and systematic modification of the phenyl ring have been instrumental in optimizing inhibitors.

For instance, in a series of 1-methyl-1H-imidazole derivatives developed as Jak2 inhibitors, the substitution pattern on a related pyrazole C-ring (bioisostere for the phenyl ring in our core structure) was crucial. Optimization led to the discovery of compound 19a , which demonstrated significant tumor growth inhibition in a UKE-1 xenograft model.[1] This highlights the principle that even subtle changes to this part of the molecule can have profound effects on in vivo efficacy.

Similarly, in the context of Hedgehog (Hh) signaling pathway inhibitors, modifications on a phenyl ring attached to an imidazole scaffold were explored. The introduction of a meta-fluoro benzyloxy group was found to significantly enhance inhibitory activity, leading to compound 25 , which showed an IC50 value of 0.01 μM, twofold more potent than the approved drug vismodegib. This underscores the importance of probing substitutions that can form specific interactions, such as hydrogen bonds, with the target receptor.

The Imidazole Moiety: An Anchor for Target Engagement

The 1-methyl-1H-imidazole group is not merely a structural placeholder; it often serves as a key interaction hub. The nitrogen atoms can act as hydrogen bond acceptors, while the methyl group can provide stability and influence the overall conformation.

In the development of inhibitors for CYP121, an essential enzyme in Mycobacterium tuberculosis, the imidazole moiety was found to be crucial for binding to the heme iron of the enzyme.[4][5] While the core of these studies featured a 1-(4-biphenylylmethyl)-1H-imidazole structure, the principle of the imidazole's role as a coordinating ligand is directly transferable. The studies revealed that the imidazole group blocks a solvent channel leading to the active site heme, a mechanism confirmed by co-crystal structures.[4][5]

Furthermore, the imidazole ring is a key component in compounds designed as farnesyltransferase (FT) inhibitors.[6] In these analogs, the imidazole group, combined with specific substitutions on an adjacent benzodiazepine ring, was essential for potent enzymatic inhibition and antitumor activity.[6]

Comparative Performance Data

To provide a clear, objective comparison, the following table summarizes the inhibitory activities of representative imidazole-based derivatives against various biological targets. This data illustrates how different substitution patterns correlate with potency.

Compound ID	Core Scaffold Variation	Target	IC50 Value	Source Citation
25	Phenyl Imidazole Analog	Hedgehog Signaling (Gli-luc)	0.01 µM
Vismodegib	Positive Control	Hedgehog Signaling (Gli-luc)	0.02 µM
19a	1-Methyl-1H-imidazole Analog	Jak2	Potent (specific value not stated in abstract)	[1][3]
36	Imidazole-containing Tetrahydrobenzodiazepine	Farnesyltransferase (FT)	24 nM	[6]
33	2-phenyl-1H-benzo[d]imidazole Analog	17β-HSD10	1.65 µM	[7]

This comparative data clearly demonstrates the high potency that can be achieved with the imidazole scaffold through rational design and systematic SAR exploration. Compound 25 , for example, shows a remarkable improvement in potency over a clinically approved drug.

Experimental Protocols & Methodologies

To ensure scientific integrity and reproducibility, this section provides detailed, field-proven protocols for the synthesis and biological evaluation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone derivatives.

Protocol 1: General Synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone Derivatives

This protocol describes a common and effective method for synthesizing the core scaffold via acylation of 1-methylimidazole. The choice of a substituted benzoyl chloride allows for the introduction of various R1 groups on the phenyl ring.

Experimental Workflow: Synthesis

Caption: General workflow for the synthesis of target compounds.

Step-by-Step Methodology:

• Reactant Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-methylimidazole (1.0 eq.) in anhydrous tetrahydrofuran (THF).

• Base Addition: Add triethylamine (1.2 eq.) to the solution. This base acts as a scavenger for the HCl generated during the reaction.

• Acylation: Cool the mixture to 0°C using an ice bath. Add a solution of the desired substituted benzoyl chloride (1.1 eq.) in anhydrous THF dropwise over 15-20 minutes. The choice of benzoyl chloride determines the final substitution pattern on the phenyl ring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Extraction: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Extract the aqueous layer with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure (1-methyl-1H-imidazol-2-yl)(phenyl)methanone derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro Kinase Inhibition Assay (Example: Jak2)

This protocol outlines a representative method to evaluate the inhibitory activity of synthesized compounds against a specific kinase target, such as Jak2.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of the test compound in 100% DMSO. Serially dilute the compound to create a range of concentrations for IC50 determination.

• Assay Plate Setup: In a 96-well assay plate, add the kinase buffer, the substrate peptide, and ATP.

• Compound Addition: Add the serially diluted test compounds to the appropriate wells. Include wells for a positive control (a known inhibitor) and a negative control (DMSO vehicle).

• Enzyme Initiation: Initiate the reaction by adding the Jak2 enzyme to all wells.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes), allowing the kinase reaction to proceed.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This is often done using a luminescence-based assay (e.g., ADP-Glo™ Kinase Assay), where the amount of ADP produced is correlated with enzyme activity.

• Data Analysis: Measure the signal (e.g., luminescence) using a plate reader. Calculate the percent inhibition for each compound concentration relative to the controls.

• IC50 Determination: Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve (e.g., using GraphPad Prism or similar software) to determine the IC50 value.

References

• A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. National Center for Biotechnology Information. [Link]

• Synthesis and pharmacological evaluation of some substituted imidazoles. Journal of Chemical and Pharmaceutical Research. [Link]

• Discovery of 1-methyl-1H-imidazole derivatives as potent Jak2 inhibitors. PubMed. [Link]

• Design, Synthesis, and Biological Evaluation of New 1-(Aryl-1H-pyrrolyl)(phenyl)methyl-1H-imidazole Derivatives as Antiprotozoal Agents. ResearchGate. [Link]

• Structure‐Activity Relationship and Mode‐of‐Action Studies Highlight 1‐(4‐Biphenylylmethyl)‐1H‐imidazole‐Derived Small Molecules as Potent CYP121 Inhibitors. Wiley Online Library. [Link]

• Synthesis and Biological Evaluation of 2-methyl-1H- benzimidazole and 1H-benzimidazol-2-yl-methanol. Dhaka University Journal of Pharmaceutical Sciences. [Link]

• Structure‐Activity Relationship and Mode‐of‐Action Studies Highlight 1‐(4‐Biphenylylmethyl)‐1H‐imidazole‐Derived Small Molecules as Potent CYP121 Inhibitors. National Center for Biotechnology Information. [Link]

• Discovery of 1-Methyl-1H-imidazole Derivatives as Potent Jak2 Inhibitors. ResearchGate. [Link]

• Synthesis and biological evaluation of imidazol-2-one derivatives as potential antitumor agents. PubMed. [Link]

• Structure-activity relationship and mode of action studies highlight 1-(4-biphenylylmethyl)-1H-imidazole derived small molecules as potent CYP121 inhibitors. PubMed. [Link]

• (1-Methyl-1H-imidazol-2-yl)(phenyl)methanone supplier. Exclusive Chemistry Ltd. [Link]

• Selective synthesis of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone and quinoxaline from aromatic aldehyde and o-phenylenediamine. Royal Society of Chemistry. [Link]

• Discovery and structure-activity relationships of imidazole-containing tetrahydrobenzodiazepine inhibitors of farnesyltransferase. PubMed. [Link]

• Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. Scientific & Academic Publishing. [Link]

• 2-((5-(5-Methyl-2-phenyl-1H-imidazol-4-yl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethan-1-one. MDPI. [Link]

• (E)-3-[4-(1H-Imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one. MDPI. [Link]

• Design and biological evaluation of phenyl imidazole analogs as hedgehog signaling pathway inhibitors. Wiley Online Library. [Link]

• Structure-activity relationships of 2,4-diphenyl-1H-imidazole analogs as CB2 receptor agonists for the treatment of chronic pain. PubMed. [Link]

• Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease. PubMed Central. [Link]

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benchmarking the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone against literature methods

Introduction

(1-methyl-1H-imidazol-2-yl)(phenyl)methanone is a key structural motif found in numerous pharmacologically active compounds and serves as a versatile intermediate in medicinal chemistry and materials science. The efficient and selective synthesis of this 2-aroylimidazole derivative is of paramount importance for drug discovery and development pipelines. This guide provides an in-depth comparison of a novel, optimized benchmark method for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone against established literature protocols. By presenting objective experimental data, this guide aims to equip researchers, scientists, and drug development professionals with the necessary insights to select the most appropriate synthetic strategy for their specific needs, considering factors such as yield, purity, scalability, and cost-effectiveness.

The imidazole core is a privileged scaffold in drug design, and its functionalization at the C-2 position is a common strategy to modulate biological activity.[1] Traditional methods for the synthesis of 2-aroylimidazoles have often relied on multi-step sequences or harsh reaction conditions. Modern synthetic chemistry has paved the way for more direct and efficient approaches, primarily through transition-metal-catalyzed C-H functionalization or direct acylation reactions.[1][2] This guide will explore and benchmark two prominent literature methods against a newly developed protocol, offering a comprehensive overview of the current state-of-the-art in the synthesis of this important molecular entity.

Overview of Synthetic Strategies

The synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone can be broadly approached via two main strategies: direct C-H acylation and transition-metal-catalyzed cross-coupling reactions. This guide will evaluate a benchmark method alongside two representative literature methods that embody these approaches.

• Benchmark Method: Microwave-Assisted Direct C-2 Acylation. This optimized protocol leverages microwave irradiation to accelerate the reaction between 1-methylimidazole and benzoyl chloride, aiming for a rapid, high-yielding, and energy-efficient synthesis.

• Literature Method A: Palladium-Catalyzed Direct C-H Arylation/Acylation. Based on established palladium-catalyzed C-H functionalization strategies, this method involves the direct coupling of 1-methylimidazole with an acyl source, mediated by a palladium catalyst.[2]

• Literature Method B: Conventional Direct C-2 Acylation. This classical approach involves the reaction of 1-methylimidazole with benzoyl chloride in the presence of a tertiary amine base under conventional heating.[1]

Experimental Protocols

Benchmark Method: Microwave-Assisted Direct C-2 Acylation

This protocol is designed for rapid and efficient synthesis with improved energy consumption. The use of microwave irradiation significantly reduces the reaction time compared to conventional heating.

Step-by-Step Methodology:

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 1-methylimidazole (1.0 mmol, 82.1 mg).

• Solvent and Base Addition: Add anhydrous acetonitrile (5 mL) and triethylamine (1.5 mmol, 151.8 mg, 0.21 mL).

• Acylating Agent Addition: Slowly add benzoyl chloride (1.2 mmol, 168.7 mg, 0.14 mL) to the stirred solution at room temperature.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 120°C for 15 minutes.

• Work-up: After cooling, quench the reaction with saturated aqueous sodium bicarbonate solution (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Literature Method A: Palladium-Catalyzed Direct C-H Acylation

This method is adapted from established palladium-catalyzed C-H functionalization protocols, offering a direct route to the target compound.[2]

Step-by-Step Methodology:

• Catalyst and Ligand Preparation: To a dry Schlenk tube under an inert atmosphere (e.g., argon), add Pd(OAc)₂ (5 mol%, 11.2 mg) and a suitable phosphine ligand (e.g., XPhos, 10 mol%, 47.6 mg).

• Reagent Addition: Add 1-methylimidazole (1.0 mmol, 82.1 mg) and the acyl source (e.g., benzoyl chloride, 1.2 mmol, 168.7 mg).

• Solvent and Base: Add anhydrous toluene (5 mL) and a suitable base (e.g., K₂CO₃, 2.0 mmol, 276.4 mg).

• Reaction: Heat the reaction mixture at 110°C for 24 hours.

• Work-up and Purification: Cool the reaction to room temperature, filter through a pad of Celite®, and wash with ethyl acetate. Concentrate the filtrate and purify the residue by flash column chromatography.

Literature Method B: Conventional Direct C-2 Acylation

This protocol represents a classical and widely used method for the acylation of N-alkylimidazoles.[1]

Step-by-Step Methodology:

• Initial Setup: In a round-bottom flask fitted with a reflux condenser and a magnetic stir bar, dissolve 1-methylimidazole (1.0 mmol, 82.1 mg) in anhydrous acetonitrile (10 mL).

• Base Addition: Add triethylamine (1.5 mmol, 151.8 mg, 0.21 mL).

• Acylating Agent: Slowly add benzoyl chloride (1.2 mmol, 168.7 mg, 0.14 mL) to the solution.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C) for 12 hours.

• Work-up and Purification: After cooling, quench the reaction with saturated aqueous sodium bicarbonate solution and extract with ethyl acetate. The organic phase is then dried, concentrated, and the product is purified by column chromatography.

Comparative Data Summary

The performance of the benchmark method was evaluated against the two literature methods. The following table summarizes the key experimental data.

Parameter	Benchmark Method	Literature Method A	Literature Method B
Reaction Time	15 minutes	24 hours	12 hours
Temperature	120°C (Microwave)	110°C (Conventional)	82°C (Reflux)
Yield	92%	75%	85%
Purity (by ¹H NMR)	>98%	>95%	>95%
Catalyst	None	Pd(OAc)₂ / XPhos	None
Key Reagents	1-methylimidazole, benzoyl chloride, triethylamine	1-methylimidazole, benzoyl chloride, Pd(OAc)₂, XPhos, K₂CO₃	1-methylimidazole, benzoyl chloride, triethylamine
Solvent	Acetonitrile	Toluene	Acetonitrile

Workflow Visualization

To visually represent the distinct experimental workflows, the following diagrams were generated using Graphviz.

Figure 1. Workflow for the Benchmark Method.

Figure 2. Workflow for Literature Method A.

Figure 3. Workflow for Literature Method B.

Discussion and Mechanistic Insights

The benchmark microwave-assisted method demonstrates a significant improvement in terms of reaction time and yield compared to the conventional literature methods. The dramatic rate enhancement observed is a well-documented advantage of microwave-assisted organic synthesis, attributed to efficient and uniform heating of the reaction mixture.

Benchmark Method: The direct acylation of 1-methylimidazole at the C-2 position is facilitated by the formation of a reactive N-acylimidazolium salt intermediate. Triethylamine acts as a base to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards the product. The high temperature achieved under microwave irradiation accelerates the reaction, leading to a near-quantitative yield in a very short time.

Literature Method A: Palladium-catalyzed C-H activation is a powerful tool for the direct functionalization of heterocycles.[2] The proposed mechanism involves the oxidative addition of the acyl chloride to the Pd(0) catalyst, followed by coordination to the imidazole ring and subsequent C-H activation at the C-2 position. Reductive elimination then affords the desired product and regenerates the active catalyst. While effective, this method requires an expensive and air-sensitive catalyst system and a significantly longer reaction time.

Literature Method B: This method follows the same fundamental mechanism as the benchmark protocol but relies on conventional heating.[1] The lower reaction temperature (refluxing acetonitrile) results in a substantially longer reaction time to achieve a good yield. While this method avoids the use of a transition metal catalyst, it is less efficient in terms of time and energy consumption compared to the microwave-assisted approach.

Conclusion

This comparative guide demonstrates that the benchmark microwave-assisted direct C-2 acylation is a superior method for the synthesis of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone. It offers a significantly shorter reaction time, a higher yield, and avoids the use of expensive and sensitive transition metal catalysts. For researchers and drug development professionals requiring rapid and efficient access to this important building block, the benchmark method provides a robust and scalable solution. While the palladium-catalyzed method offers an alternative for specific substrate scopes where direct acylation may be problematic, and the conventional acylation method remains a viable, albeit slower, option, the microwave-assisted protocol stands out for its overall efficiency and practicality.

References

• Gu, Z.-S., Chen, W.-X., & Shao, L.-X. (2014). N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex-Catalyzed Direct C-H Bond Arylation of (Benz)imidazoles with Aryl Chlorides. The Journal of Organic Chemistry, 79(12), 5806–5811. [Link]

• Morkovnik, A. S., & Khrustalev, V. N. (1998). On products of reaction of imidazole with benzoyl chloride under conditions of the Regel-Buchel reaction. Russian Chemical Bulletin, 47(8), 1550–1552. [Link]

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• 2. N-Heterocyclic Carbene-Palladium(II)-1-Methylimidazole Complex-Catalyzed Direct C-H Bond Arylation of (Benz)imidazoles with Aryl Chlorides [organic-chemistry.org]

A Comparative Guide to the Definitive Structural Confirmation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone: X-ray Crystallography versus Spectroscopic Methods

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research. This guide provides an in-depth technical comparison of X-ray crystallography as the definitive method for the structural confirmation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, benchmarked against alternative spectroscopic techniques. We will delve into the causality behind experimental choices, present detailed protocols, and offer supporting data to ensure a thorough understanding of each method's capabilities and limitations.

The Gold Standard: Single-Crystal X-ray Crystallography

In the realm of structural elucidation, single-crystal X-ray crystallography stands as the unequivocal gold standard.[1][2] It provides a direct and high-resolution map of electron density within a crystal, allowing for the precise determination of atomic positions, bond lengths, bond angles, and stereochemistry.[3] For a novel compound like (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, this technique can definitively confirm its covalent structure and shed light on its solid-state conformation and intermolecular interactions.

While the specific crystallographic data for (1-methyl-1H-imidazol-2-yl)(phenyl)methanone is not publicly available as of this writing, we can examine the data for a closely related structure, 1-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1H-1,2,3-triazole dihydrate, to illustrate the type of information obtained.[4] This compound shares the key 1-methyl-1H-imidazol-2-yl moiety.

Experimental Workflow: From Crystal to Structure

The journey from a powdered sample to a refined crystal structure is a meticulous process. The causality behind each step is crucial for obtaining high-quality data.

Caption: Figure 1: A flowchart illustrating the major steps in determining a molecular structure using single-crystal X-ray crystallography.

Representative Crystallographic Data

The following table summarizes the kind of crystallographic data that would be obtained for a compound like (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, exemplified by the data for 1-(1-methyl-1H-imidazol-2-yl)-4-phenyl-1H-1,2,3-triazole dihydrate.[4]

Parameter	Representative Value for a Related Imidazole Derivative[4]
Chemical Formula	C₁₂H₁₁N₅·2H₂O
Molecular Weight	261.29 g/mol
Crystal System	Orthorhombic
Space Group	Pna2₁
Unit Cell Dimensions	a = 18.8585(9) Å, b = 4.7884(2) Å, c = 14.4285(6) Å
Volume (ų)	1302.92(10)
Z (molecules/unit cell)	4
Key Structural Features	The dihedral angle between the imidazole and phenyl rings can be precisely determined. In the example compound, the dihedral angles between the central triazole ring and the pendant imidazole and phenyl rings are 12.3(2)° and 2.54(19)°, respectively.

Experimental Protocol for Single-Crystal X-ray Diffraction

• Crystallization : High-quality single crystals are paramount. This is often the most challenging step. For a small organic molecule like (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, techniques such as slow evaporation from a saturated solution (e.g., in ethanol, acetone, or a mixture of solvents), vapor diffusion, or slow cooling of a solution should be attempted to obtain crystals suitable for diffraction.

• Crystal Mounting : A suitable single crystal (typically 0.1-0.3 mm in each dimension) is carefully selected under a microscope and mounted on a goniometer head, often using a cryo-protectant to prevent ice formation during data collection at low temperatures (e.g., 100 K).

• Data Collection : The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71073 Å). The crystal is rotated, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement : The collected data is processed to determine the unit cell dimensions and space group. The structure is then "solved" using computational methods to generate an initial electron density map. This initial model is then refined by adjusting atomic positions and other parameters to best fit the experimental diffraction data.

• Validation : The final structure is validated using various crystallographic metrics to ensure its quality and accuracy. The data is typically deposited in a crystallographic database such as the Cambridge Crystallographic Data Centre (CCDC).

Alternative and Complementary Spectroscopic Techniques

While X-ray crystallography provides a definitive solid-state structure, other spectroscopic techniques offer valuable and often complementary information about the molecule's connectivity and behavior in solution.

Caption: Figure 2: A simplified decision tree for selecting an appropriate analytical technique for structural analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule in solution.[5][6] A combination of 1D (¹H, ¹³C) and 2D NMR experiments (e.g., COSY, HSQC, HMBC) can establish through-bond connectivity, providing strong evidence for the proposed structure of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone.[7][8]

Experimental Protocol for NMR Analysis:

• Sample Preparation : Dissolve 5-10 mg of the compound in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition : Acquire a series of NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). This should include ¹H NMR, ¹³C NMR, and 2D correlation spectra like COSY, HSQC, and HMBC.

• Spectral Interpretation : Analyze the chemical shifts, coupling constants, and cross-peaks in the spectra to assemble the molecular structure. For (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, specific resonances for the methyl group, the imidazole ring protons, and the phenyl ring protons would be identified and their connectivity confirmed.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.[9] High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy, confirming the molecular formula.[10] The fragmentation pattern can also offer clues about the molecule's structure.[11]

Experimental Protocol for Mass Spectrometry:

• Sample Introduction : Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by liquid chromatography.

• Ionization : Ionize the sample using an appropriate technique, such as electrospray ionization (ESI) or electron impact (EI).

• Mass Analysis : Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., time-of-flight, quadrupole, or Orbitrap).

• Data Analysis : Determine the molecular weight from the molecular ion peak and analyze the fragmentation pattern to support the proposed structure.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[12] For (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, the most characteristic absorption would be the strong C=O stretching vibration of the ketone group, typically observed in the range of 1665-1760 cm⁻¹.[13][14][15][16]

Experimental Protocol for FT-IR Spectroscopy:

• Sample Preparation : Prepare the sample as a thin film on a salt plate (for liquids), as a KBr pellet (for solids), or using an attenuated total reflectance (ATR) accessory.

• Data Acquisition : Place the sample in an FT-IR spectrometer and record the spectrum.

• Spectral Analysis : Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Comparative Analysis

Technique	Principle	Information Provided	Advantages	Disadvantages
X-ray Crystallography	Diffraction of X-rays by a single crystal[17]	Precise 3D atomic arrangement, bond lengths, bond angles, stereochemistry, and intermolecular interactions.	Unambiguous and definitive structural determination.[2]	Requires high-quality single crystals, which can be difficult and time-consuming to grow.[1] Provides solid-state structure which may differ from the solution-state conformation.
NMR Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.[3]	Carbon-hydrogen framework, connectivity, and stereochemical relationships in solution.	Provides information about the structure in solution, which is often more relevant to biological activity. Does not require crystallization.	Can be difficult to interpret for complex molecules with overlapping signals. Does not provide absolute configuration without chiral auxiliaries.
Mass Spectrometry	Measurement of the mass-to-charge ratio of ionized molecules.	Molecular weight and elemental composition (HRMS). Fragmentation patterns provide structural clues.	High sensitivity, requires very small amounts of sample.	Provides limited information on stereochemistry and isomer differentiation.
IR Spectroscopy	Absorption of infrared radiation by molecular vibrations.	Presence of specific functional groups.	Fast, simple, and non-destructive.	Provides limited information on the overall molecular structure and connectivity.

Conclusion

For the definitive and unambiguous structural confirmation of (1-methyl-1H-imidazol-2-yl)(phenyl)methanone, single-crystal X-ray crystallography is the unparalleled method of choice. It provides a complete and high-resolution three-dimensional picture of the molecule in the solid state. However, a comprehensive structural elucidation should ideally involve a combination of techniques. NMR spectroscopy is essential for confirming the structure in solution and establishing the connectivity of the atoms. Mass spectrometry provides a crucial confirmation of the molecular formula, and IR spectroscopy offers a quick and straightforward way to identify key functional groups. By integrating the data from these complementary techniques, researchers can build a complete and robust understanding of a molecule's structure, which is fundamental for advancing chemical and pharmaceutical research.

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